7-Hydroxy-4-(trifluoromethyl)quinoline

Core Science & Biosynthesis

The 7-Hydroxy-4-(trifluoromethyl)quinoline Scaffold: Synthesis, Physicochemical Profiling, and Applications in Drug Design

Executive Summary

Fluorinated N-heterocycles are privileged structures in medicinal chemistry, offering enhanced metabolic stability, modulated basicity, and improved target binding affinities. 7-Hydroxy-4-(trifluoromethyl)quinoline represents a highly specialized, bifunctional building block. Unlike its more common positional isomers (such as [1]), this specific scaffold features a strong electron-withdrawing trifluoromethyl (-CF3) group at the 4-position and an electron-donating hydroxyl (-OH) group at the 7-position. This creates a unique "push-pull" electronic dipole across the conjugated quinoline core, making it an exceptional candidate for developing kinase inhibitors, antimalarials, and fluorescent probes.

This technical guide provides a comprehensive analysis of its physicochemical properties, a mechanistically justified synthesis protocol, and its structural applications in drug discovery.

Structural and Electronic Profiling

The strategic placement of the -CF3 and -OH groups profoundly alters the electronic landscape of the quinoline ring. The 4-CF3 group inductively and resonance-withdraws electron density from the pyridine ring, significantly lowering the basicity of the quinoline nitrogen. Conversely, the 7-OH group enriches the benzene ring, activating it for potential late-stage electrophilic functionalization while serving as a critical hydrogen-bond donor.

Quantitative Physicochemical Data

The following table summarizes the theoretical and calculated physicochemical properties of 7-hydroxy-4-(trifluoromethyl)quinoline, highlighting their implications for rational drug design.

Property	Value	Implication for Drug Design
Molecular Formula	C10H6F3NO	N/A
Molecular Weight	213.16 g/mol	Highly ligand-efficient; leaves ample molecular weight budget for further functionalization without violating Lipinski's Rule of 5.
LogP (Calculated)	~2.8	The -CF3 group increases lipophilicity compared to standard 7-hydroxyquinoline, enhancing passive membrane permeability.
pKa (Quinoline N)	~3.0	The strong electron-withdrawing effect of the 4-CF3 group renders the nitrogen significantly less basic than unsubstituted quinoline (pKa ~4.9), reducing non-specific binding and hERG liability.
pKa (Hydroxyl)	~8.5	Slightly more acidic than a standard phenol due to the extended conjugation with the electron-deficient pyridine ring.
TPSA	33.12 Ų	Excellent for blood-brain barrier (BBB) penetration if central nervous system (CNS) targeting is desired.

Rationale for Synthesis Design

Synthesizing 7-hydroxy-4-(trifluoromethyl)quinoline requires careful electrophile selection. A standard Knorr or Conrad-Limpach cyclization—reacting 3-aminophenol with ethyl 4,4,4-trifluoroacetoacetate—typically results in the formation of a thermodynamic dead-end: 7-hydroxy-4-(trifluoromethyl)quinolin-2(1H)-one (a quinolone) [2].

To bypass amide bond formation and force the generation of a fully aromatic quinoline, we must utilize a specialized reactive intermediate. 1,1,1-Trifluoro-4-methoxy-3-buten-2-one (a CF3-enone) is the optimal reagent. The methoxy group acts as a leaving group, directing the primary amine of 3-aminophenol to attack the

-carbon. This forms an enamine that subsequently undergoes an acid-catalyzed electrophilic aromatic substitution (cyclization) at the highly activated position para to the hydroxyl group.

Synthesis workflow and Structure-Activity Relationship (SAR) of 7-OH-4-CF3-quinoline.

Experimental Methodology: Self-Validating Synthesis

The following protocol outlines a robust, self-validating methodology for synthesizing the target compound.

Step 1: Enamine Formation

• Reagents: Dissolve 1.0 equivalent of 3-aminophenol in anhydrous ethanol under an inert argon atmosphere.

• Addition: Dropwise, add 1.05 equivalents of 1,1,1-trifluoro-4-methoxy-3-buten-2-one at 0 °C.

• Causality: The low temperature controls the exothermic nucleophilic attack and prevents premature, non-regioselective cyclization. The slight excess of the enone ensures complete consumption of the aniline.

• Validation: Monitor via TLC (Hexane:EtOAc 7:3). The disappearance of the 3-aminophenol spot and the appearance of a highly fluorescent intermediate confirm enamine formation.

Step 2: Acid-Catalyzed Cyclization

• Catalysis: Add 0.2 equivalents of p-toluenesulfonic acid (pTSA) to the reaction mixture.

• Heating: Elevate the temperature to reflux (approx. 78 °C) for 4–6 hours.

• Causality: pTSA is selected over harsh mineral acids (like H2SO4) because it provides a non-oxidizing acidic environment. This drives the dehydration and aromatization of the intermediate without degrading the electron-rich phenol ring.

• Validation: The reaction is complete when the fluorescent enamine spot on the TLC plate is entirely replaced by a lower Rf, UV-active spot corresponding to the fully aromatized quinoline.

Step 3: Workup and Analytical Validation

• Quenching: Cool the mixture to room temperature and neutralize with saturated aqueous NaHCO3. Extract with ethyl acetate (3x), dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (silica gel, gradient elution from 10% to 30% EtOAc in Hexanes).

• Spectroscopic Validation:

  • 19F NMR (CDCl3): A sharp singlet at approximately -62 ppm is the definitive marker of the fully aromatized 4-CF3 group, confirming that the CF3 moiety remained intact during cyclization.

  • 1H NMR (CDCl3): The presence of two distinct doublets (J ≈ 4.5 Hz) in the aromatic region corresponding to the H2 and H3 protons of the pyridine ring confirms the successful formation of the quinoline core rather than a quinolone.

Pharmacological Relevance and SAR

The 7-hydroxy-4-(trifluoromethyl)quinoline scaffold is a highly versatile pharmacophore. Its structural geometry allows it to act as a bioisostere for established antimalarial drugs like mefloquine or chloroquine.

Furthermore, in the context of oncology and kinase inhibition, the quinoline core provides essential

stacking interactions with the adenine-binding pocket of ATP-dependent kinases. The 4-CF3 group projects into deep hydrophobic pockets, displacing high-energy water molecules and increasing binding entropy. Meanwhile, the 7-OH group serves as a critical solvent-exposed vector. It can be utilized as a synthetic handle to attach solubilizing groups (e.g., piperazine or morpholine derivatives via alkyl linkers) or formulated as an ester prodrug to further tune the pharmacokinetic profile of the final active pharmaceutical ingredient (API).

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 68459, 4-Hydroxy-7-trifluoromethylquinoline-3-carboxylic acid." PubChem,[Link].

• Schmidt, A., et al. "Potent, nonsteroidal selective androgen receptor modulators (SARMs) based on 8H-[1,4]oxazino[2,3-f]quinolin-8-ones." Bioorganic & Medicinal Chemistry Letters (via NIH PubMed Central),[Link].

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 459614, 7-(Trifluoromethyl)quinoline." PubChem, [Link].

A Tale of Two Scaffolds: An In-depth Technical Guide to 7-hydroxy-4-(trifluoromethyl)quinoline and 7-hydroxy-4-(trifluoromethyl)coumarin for Drug Discovery Professionals

In the landscape of medicinal chemistry, the strategic incorporation of fluorine atoms into heterocyclic scaffolds has become a cornerstone of modern drug design. The trifluoromethyl group, in particular, is prized for its ability to enhance metabolic stability, improve cell permeability, and modulate the electronic properties of a molecule. This guide provides a comprehensive technical comparison of two isomeric heterocyclic compounds that leverage this powerful functional group: 7-hydroxy-4-(trifluoromethyl)quinoline and 7-hydroxy-4-(trifluoromethyl)coumarin. While structurally similar, the substitution of a nitrogen atom for an oxygen atom in the heterocyclic ring imparts distinct physicochemical and biological properties, making each scaffold uniquely suited for different applications in drug discovery and chemical biology.

This document moves beyond a simple recitation of facts, offering insights into the causality behind experimental choices and providing detailed, actionable protocols for the synthesis and evaluation of these important compounds.

Part 1: The Quinoline Core - A Scaffold for Therapeutic Intervention

The quinoline ring system is a well-established "privileged structure" in medicinal chemistry, forming the backbone of numerous approved drugs for a wide range of diseases, including cancer and malaria.[1] The introduction of a 7-hydroxy and a 4-trifluoromethyl group creates a molecule with significant potential for therapeutic applications.

Synthesis of 7-hydroxy-4-(trifluoromethyl)quinoline

The synthesis of 4-hydroxyquinoline derivatives is classically achieved through thermal cyclization reactions such as the Conrad-Limpach-Knorr or Gould-Jacobs reactions.[2][3] These methods involve the condensation of an aniline with a β-ketoester or a malonic ester derivative, followed by a high-temperature intramolecular cyclization.

A plausible and efficient route to 7-hydroxy-4-(trifluoromethyl)quinoline involves the Gould-Jacobs reaction, which is particularly effective for anilines with electron-donating groups in the meta-position, such as 3-aminophenol.[4]

Experimental Protocol: Gould-Jacobs Synthesis of 4-Hydroxyquinoline Derivatives

This protocol outlines a general procedure for the synthesis of the 4-hydroxyquinoline core, which can be adapted for the synthesis of 7-hydroxy-4-(trifluoromethyl)quinoline using the appropriate starting materials (3-aminophenol and ethyl 4,4,4-trifluoroacetoacetate).

Step 1: Condensation

• In a round-bottom flask, combine the aniline (e.g., 3-aminophenol, 1.0 eq) and the β-ketoester (e.g., ethyl 4,4,4-trifluoroacetoacetate, 1.0-1.2 eq).

• Heat the mixture at 100-130 °C for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) to confirm the formation of the intermediate.

Step 2: Thermal Cyclization

• To the flask containing the intermediate, add a high-boiling inert solvent such as Dowtherm A.

• Heat the mixture to approximately 250 °C for 30-60 minutes to effect the intramolecular cyclization.

• Allow the reaction mixture to cool to room temperature, which should result in the precipitation of the 4-hydroxyquinoline product.

• Collect the solid by filtration, wash with a suitable solvent like hexane or ethanol, and dry under vacuum.

Causality in Synthesis: The high temperatures required for the cyclization step are necessary to overcome the activation energy for the 6-electron electrocyclization that forms the quinoline ring. The use of a high-boiling solvent ensures a consistent and controlled reaction temperature.

Physicochemical and Spectroscopic Properties

While specific experimental data for 7-hydroxy-4-(trifluoromethyl)quinoline is not extensively available in public literature, its properties can be inferred from closely related analogs. The quinoline core is a hydrophobic aromatic system, and the trifluoromethyl group further increases its lipophilicity, leading to poor aqueous solubility.[5]

Table 1: Physicochemical Properties of 7-hydroxy-4-(trifluoromethyl)quinoline and Related Analogs

Property	7-hydroxy-4-(trifluoromethyl)quinoline	4-Hydroxy-7-(trifluoromethyl)quinoline-3-carboxylic acid	Ethyl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate
Molecular Formula	C₁₀H₆F₃NO	C₁₁H₆F₃NO₃	C₁₃H₁₀F₃NO₃
Molecular Weight	213.16 g/mol	257.16 g/mol [6]	299.22 g/mol
Melting Point	266-269 °C (lit.)[7]	259-260 °C (dec.) (lit.)[8]	>300 °C (lit.)[9]
Appearance	Off-white powder[6]	Off-white powder[6]	White solid[10]
Solubility	Poor in water, soluble in DMSO and other organic solvents.[5]	-	-
pKa	Estimated to be weakly basic due to the quinoline nitrogen.[5]	-	-

The fluorescence properties of 7-hydroxyquinoline analogs are known to be sensitive to their environment and can be influenced by Excited-State Intramolecular Proton Transfer (ESIPT).[6] This process can provide a non-radiative decay pathway, potentially reducing the fluorescence quantum yield.[6] However, strategic modifications, such as the introduction of methyl groups, have been shown to enhance photosensitivity.[6]

Biological Activity and Mechanisms of Action

Quinoline derivatives are renowned for their broad spectrum of biological activities, particularly as anticancer and antimicrobial agents.

Anticancer Activity:

The anticancer effects of quinoline derivatives are often attributed to multiple mechanisms of action, including:

• DNA Intercalation and Topoisomerase Inhibition: The planar aromatic structure of the quinoline ring allows it to intercalate between DNA base pairs, interfering with DNA replication and repair processes.[11] They can also inhibit topoisomerase enzymes, which are crucial for managing DNA topology during replication.[11]

• Kinase Inhibition: The quinoline scaffold is a key component of many kinase inhibitors.[11] Derivatives can target various kinases involved in cancer cell signaling pathways, such as the PI3K/Akt/mTOR pathway.[12]

• Pim-1 Kinase Inhibition: Some quinoline derivatives have been identified as inhibitors of Pim-1 kinase, a serine/threonine kinase that is overexpressed in several human cancers and promotes cell proliferation and survival.[11]

Antimicrobial Activity:

Quinoline derivatives, most notably the fluoroquinolones, are potent antibacterial agents. Their primary mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, recombination, and repair. The trifluoromethyl group in the 7-position is a feature seen in some experimental quinolone antibiotics and can contribute to their antibacterial potency.

Part 2: The Coumarin Core - A Versatile Fluorophore and Bioactive Scaffold

Coumarins, or benz-α-pyrones, are a large class of naturally occurring and synthetic compounds with a wide array of biological activities and important applications as fluorescent probes.[14] The 7-hydroxy-4-(trifluoromethyl)coumarin isomer stands out for its excellent fluorescence properties and diverse biological potential.

Synthesis of 7-hydroxy-4-(trifluoromethyl)coumarin

The synthesis of 7-hydroxycoumarins is commonly achieved through the Pechmann condensation, which involves the reaction of a phenol with a β-ketoester in the presence of an acid catalyst.

Experimental Protocol: Synthesis of 7-hydroxy-4-(trifluoromethyl)coumarin [15]

This protocol details a common method for the synthesis of the target coumarin.

Step 1: Reaction Setup

• In a three-necked flask equipped with a stirrer and a dropping funnel, place 30 mL of concentrated sulfuric acid.

• Cool the flask to 0 °C in an ice-salt bath.

Step 2: Reagent Addition

• In a separate beaker, mix 11.0 g of resorcinol with 12 mL of trifluoroacetic anhydride.

• Slowly add the resorcinol/trifluoroacetic anhydride mixture dropwise to the cooled and stirred concentrated sulfuric acid, ensuring the temperature does not exceed 0 °C.

• After the addition is complete, continue stirring the reaction mixture for 12 hours at 0 °C.

Step 3: Work-up and Purification

• Pour the reaction mixture into a large beaker containing 500 mL of ice water with vigorous stirring. A pink flocculent precipitate will form.

• Collect the solid by filtration.

• Recrystallize the crude product from an ethanol/water mixture to obtain pure 7-hydroxy-4-(trifluoromethyl)coumarin as white needle-like crystals.

Causality in Synthesis: The strong acid catalyst (concentrated sulfuric acid) is essential for both the initial transesterification and the subsequent intramolecular cyclization and dehydration steps of the Pechmann condensation. The use of resorcinol as the phenol starting material directly installs the 7-hydroxy group.

Physicochemical and Spectroscopic Properties

7-hydroxy-4-(trifluoromethyl)coumarin is a well-characterized compound with notable fluorescence properties that make it a valuable tool in biochemical assays.

Table 2: Physicochemical and Spectroscopic Properties of 7-hydroxy-4-(trifluoromethyl)coumarin

Property	Value	Reference(s)
Molecular Formula	C₁₀H₅F₃O₃	[16]
Molecular Weight	230.14 g/mol	[16]
Melting Point	178-180 °C (lit.)
Appearance	Pale yellow solid	[17]
Solubility	Limited in water, soluble in organic solvents like ethanol and DMSO.	[17]
pKa	7.26
Fluorescence λex	385 nm (in methanol)
Fluorescence λem	502 nm (in methanol)
Fluorescence Quantum Yield	~0.2 (in ethanol)	[17]

The strong fluorescence of this coumarin derivative is a key feature, making it a popular choice as a fluorescent probe and dye.[17]

Biological Activity and Mechanisms of Action

7-hydroxy-4-(trifluoromethyl)coumarin and its derivatives have demonstrated a broad range of biological activities.

Anticancer Activity:

Coumarins exert their anticancer effects through various mechanisms, including:

• Induction of Apoptosis: They can trigger programmed cell death in cancer cells by modulating the expression of pro- and anti-apoptotic proteins.

• Cell Cycle Arrest: Coumarins can halt the cell cycle at different phases, preventing cancer cell proliferation.[14]

• Inhibition of Angiogenesis: They can inhibit the formation of new blood vessels that tumors need to grow and metastasize.[14]

• Modulation of Signaling Pathways: Coumarin derivatives have been shown to inhibit key signaling pathways in cancer, such as the PI3K/Akt/mTOR pathway.

Derivatives of 7-hydroxy-4-methylcoumarin have shown significant cytotoxicity against various cancer cell lines, with IC50 values in the low micromolar range. For example, some derivatives have exhibited IC50 values of 3.26 µM against MCF-7 breast cancer cells and 8.09 µM against HL-60 leukemia cells.[14]

Antimicrobial Activity:

Coumarins have shown activity against a range of bacteria and fungi. The proposed mechanism of antibacterial action involves:

• Cell Membrane Damage: They can disrupt the integrity of the bacterial cell membrane, leading to cell death.

• Biofilm Inhibition: Some hydroxycoumarins have been shown to inhibit the formation of bacterial biofilms, which are communities of bacteria that are more resistant to antibiotics.

For 7-hydroxy-4-(trifluoromethyl)coumarin, a minimum inhibitory concentration (MIC) of 1.7 mM has been reported against Enterococcus faecium.[10]

Part 3: Comparative Analysis - Quinoline vs. Coumarin

The subtle structural difference between the 7-hydroxy-4-(trifluoromethyl)quinoline and -coumarin scaffolds—a nitrogen atom versus an oxygen atom in the heterocyclic ring—leads to significant differences in their properties and potential applications.

Table 3: Head-to-Head Comparison

Feature	7-hydroxy-4-(trifluoromethyl)quinoline	7-hydroxy-4-(trifluoromethyl)coumarin
Core Heterocycle	Quinoline (Benzopyridine)	Coumarin (Benzopyrone)
Synthesis	Gould-Jacobs/Conrad-Limpach Reactions	Pechmann Condensation
Melting Point	Higher (266-269 °C)[7]	Lower (178-180 °C)
Fluorescence	Generally weaker, subject to ESIPT-induced quenching.[6]	Strong fluorescence with a good quantum yield (~0.2).[17]
Primary Applications	Therapeutic agent development (anticancer, antimicrobial, anti-inflammatory).[11][18]	Fluorescent probe, chemical sensor, bioactive scaffold (anticancer, antimicrobial).[14][17]
Anticancer Potency	Often more potent in direct comparisons with coumarin analogs.[19]	Generally less potent than quinoline counterparts, but still significant activity.[19]

Structural and Mechanistic Divergence

The nitrogen atom in the quinoline ring can act as a hydrogen bond acceptor and can be protonated, which influences its solubility and interactions with biological targets.[5] This is a key difference from the oxygen atom in the coumarin ring.

Caption: Key differences between the quinoline and coumarin scaffolds.

In anticancer applications, studies have shown that quinoline-based compounds can demonstrate more pronounced antitumor activity compared to their coumarin analogs.[19] This could be due to the quinoline nitrogen's ability to form specific interactions within the active sites of target enzymes, such as kinases.

Experimental Workflow: Comparative Biological Evaluation

To directly compare the biological activities of these two compounds, a standardized set of in vitro assays is recommended.

Caption: Workflow for comparative evaluation of the two scaffolds.

Experimental Protocol: MTT Assay for Anticancer Cytotoxicity

This protocol is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HCT116) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the quinoline and coumarin compounds in the appropriate cell culture medium. Add the diluted compounds to the wells and incubate for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value for each compound.

Conclusion and Future Directions

Both 7-hydroxy-4-(trifluoromethyl)quinoline and 7-hydroxy-4-(trifluoromethyl)coumarin are valuable scaffolds for drug discovery and chemical biology. The choice between them depends on the desired application. The quinoline core, with its potential for more potent biological activity, is an excellent starting point for the development of novel therapeutic agents. In contrast, the coumarin's strong fluorescence and well-characterized properties make it an ideal candidate for the development of fluorescent probes and sensors.

Future research should focus on a more direct, side-by-side comparison of these two molecules in a wider range of biological assays to fully elucidate their structure-activity relationships. Furthermore, the synthesis of hybrid molecules incorporating both quinoline and coumarin moieties could lead to the discovery of novel compounds with unique and enhanced properties.

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• PMC. (2023). Latest developments in coumarin-based anticancer agents: mechanism of action and structure–activity relationship studies. PMC. [Link]

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• Cancer Research and Treatment. (2016). Anti-cancer Effects of a Novel Quinoline Derivative 83b1 on Human Esophageal Squamous Cell Carcinoma through Down-Regulation of COX-2 mRNA and PGE2. Cancer Research and Treatment. [Link]

• Semantic Scholar. (2021). Novel Fluorinated 7-Hydroxycoumarin Derivatives Containing an Oxime Ether Moiety: Design, Synthesis, Crystal Structure and Biolo. Semantic Scholar. [Link]

• Beilstein Journals. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Journals. [Link]

• ResearchGate. (n.d.). IC 50 values (µM) of coumarin derivatives (18 compounds) on MCF-7 and... ResearchGate. [Link]

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• IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]

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• Sciforum. (2010). Fluorescence Properties of 6-Methoxy- and 6,7-Dimethoxyquinoline-3,4-dicarbonitriles. Sciforum. [Link]

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Technical Guide: Solubility Profiling and Handling of 7-Hydroxy-4-(trifluoromethyl)quinoline

The following technical guide details the solubility profiling, handling, and experimental determination protocols for 7-Hydroxy-4-(trifluoromethyl)quinoline .

Executive Summary & Chemical Identity

7-Hydroxy-4-(trifluoromethyl)quinoline is a specialized fluorophore and heterocyclic building block. Often utilized as a pH-sensitive probe or a pharmaceutical intermediate, its physicochemical behavior is dominated by the interplay between the lipophilic trifluoromethyl (-CF

) group at the 4-position and the ionizable hydroxyl (-OH) group at the 7-position.

Critical Isomer Distinction: Researchers must distinguish this compound from its common structural isomers and analogs to avoid experimental error:

• Target: 7-Hydroxy-4-(trifluoromethyl)quinoline (Quinoline core, OH at 7, CF

  at 4).

• Isomer A: 4-Hydroxy-7-(trifluoromethyl)quinoline (CAS 322-97-4) – A common antimalarial precursor.

• Analog B: 7-Hydroxy-4-(trifluoromethyl)coumarin (Coumarin 151, CAS 575-03-1) – A laser dye with an oxygen in the ring system instead of nitrogen.[1]

Due to the electron-withdrawing nature of the -CF

group, the 7-hydroxyl moiety exhibits enhanced acidity compared to the parent 7-hydroxyquinoline, influencing its solubility profile in protic vs. aprotic solvents.

Physicochemical Context & Solubility Predictions

While specific thermodynamic solubility constants for this exact isomer are rarely published in open literature, its behavior can be accurately predicted using Structure-Property Relationships (SPR) established for the hydroxy-trifluoromethylquinoline class.

Property	Predicted Characteristic	Mechanistic Rationale
Lipophilicity (LogP)	High (~2.5 - 3.2)	The -CF group significantly increases hydrophobicity, limiting water solubility.
H-Bonding	Donor/Acceptor	The 7-OH group acts as a donor; the quinoline nitrogen acts as an acceptor.
pKa (OH group)	~7.0 - 8.0	The 4-CF group withdraws electron density, stabilizing the phenolate anion and lowering pKa relative to 7-hydroxyquinoline (pKa ~8.8).

Solvent Compatibility Matrix

• DMSO (Dimethyl Sulfoxide): Excellent. The polar aprotic nature of DMSO disrupts the crystal lattice effectively, solvating both the aromatic core and the polar substituents.

• Methanol (MeOH): Moderate. Soluble, but saturation limits are lower than DMSO. Useful for working solutions but not recommended for high-concentration storage (>50 mM).

• Water: Poor. Insoluble in neutral form. Solubility increases significantly at pH > 9 (deprotonation of 7-OH) or pH < 2 (protonation of Ring N), but neutral species will precipitate.

Solubility Protocols

A. Primary Stock Solution (DMSO)

Objective: Prepare a stable, high-concentration stock (e.g., 50 mM or 100 mM) for long-term storage.

Protocol:

• Weighing: Weigh approximately 10-20 mg of solid 7-Hydroxy-4-(trifluoromethyl)quinoline into a pre-weighed amber glass vial (Class A).

• Calculation: Calculate the required volume of anhydrous DMSO (

  99.9%) to achieve the target concentration (e.g., 100 mM).

  • Formula:

• Dissolution: Add the calculated volume of DMSO.

• Agitation: Vortex vigorously for 30-60 seconds. If particulates remain, sonicate in a water bath at 35°C for 5 minutes.

  • Note: The solution should be clear and yellow/colorless depending on concentration.

• Storage: Aliquot into small volumes (e.g., 50-100

  L) to avoid freeze-thaw cycles. Store at -20°C.

B. Working Solution (Methanol)

Objective: Prepare a dilute working solution (e.g., 1 mM) for spectroscopic assays or HPLC injection.

Protocol:

• Dilution: Take an aliquot of the DMSO stock.

• Addition: Add Methanol dropwise while vortexing.

  • Ratio: Ensure the final DMSO concentration is compatible with your assay (typically <1% for cell assays, but up to 50% is fine for chemical synthesis).

• Clarification: Inspect for precipitation. If "crashing out" occurs (cloudiness), add more DMSO or switch to pure DMSO for the working stock.

Experimental Determination of Solubility (Shake-Flask Method)

Since exact literature values are sparse, the following "Gold Standard" protocol allows you to determine the thermodynamic solubility in your specific lab conditions (Temp, pH).

Workflow Diagram (DOT)

The following diagram illustrates the critical path for solubility determination.

Caption: Step-by-step workflow for thermodynamic solubility determination using the Shake-Flask method.

Detailed Protocol Steps

• Preparation: Add excess solid (~5 mg) to 1 mL of solvent (DMSO or MeOH) in a 1.5 mL HPLC vial.

• Equilibration: Shake at constant temperature (25°C) for 24-48 hours.

• Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22

  m PTFE filter (Nylon filters may bind the compound).

• Quantification:

  • Dilute the supernatant 1:100 or 1:1000 with the mobile phase.

  • Inject into HPLC (C18 column, Acetonitrile/Water gradient).

  • Compare peak area against a standard curve prepared from the DMSO stock.

Handling, Stability & Troubleshooting

Critical Stability Factors

• Photostability: As a quinoline fluorophore, the compound is likely light-sensitive. Always handle in amber vials or wrap containers in aluminum foil.

• Hygroscopicity: DMSO is highly hygroscopic. Absorbed water can cause the hydrophobic quinoline to precipitate over time. Store DMSO stocks over molecular sieves if possible.

Troubleshooting "Crashing Out"

A common issue is precipitation when diluting a DMSO stock into an aqueous buffer.

Observation	Root Cause	Corrective Action
Immediate Cloudiness	Rapid polarity shift	Dilute stepwise: DMSO MeOH Buffer.
Loss of Fluorescence	Aggregation / Quenching	Add a surfactant (e.g., 0.01% Tween-20) or Cyclodextrin to the buffer.
Precipitate over time	Supersaturation	The concentration exceeds thermodynamic solubility. Lower the working concentration.

References

• PubChem. Compound Summary: 4-Hydroxy-7-(trifluoromethyl)quinoline (Isomer Reference). National Library of Medicine. Available at: [Link]

• Gaylord Chemical. DMSO Solubility Data and Handling Guide. Gaylord Chemical Literature. Available at: [Link]

Sources

• 1. 7-Hydroxy-4-(trifluoromethyl)coumarin 98 575-03-1 [sigmaaldrich.com]

Technical Whitepaper: 7-Hydroxy-4-(trifluoromethyl)quinoline Scaffolds

An In-depth Technical Guide on 7-Hydroxy-4-(trifluoromethyl)quinoline

Synthesis, Physicochemical Properties, and Functional Applications in Drug Discovery & Fluorescence

Executive Summary

This technical guide provides a comprehensive analysis of 7-Hydroxy-4-(trifluoromethyl)quinoline , a critical fluorophore scaffold and pharmaceutical intermediate. While often conflated with its coumarin analog (Coumarin 151) or its tautomeric form (Carbostyril 151), the specific quinoline core offers unique electronic properties due to the electron-withdrawing trifluoromethyl group at the C4 position and the electron-donating hydroxyl group at C7. This push-pull electronic system facilitates Excited-State Intramolecular Proton Transfer (ESIPT) , making it a potent pH-sensitive probe and a bioisostere in kinase inhibitor design.

Physicochemical Profile

The molecule exists in a tautomeric equilibrium depending on solvent polarity and pH. The aromatic quinoline form is the primary target, but the 2-quinolone (carbostyril) tautomer is thermodynamically favored in many synthetic pathways.

Molecular Identity[1]

Property	Data	Notes
IUPAC Name	4-(Trifluoromethyl)quinolin-7-ol	Systematic nomenclature
Common Name	7-Hydroxy-4-(trifluoromethyl)quinoline	Often confused with Carbostyril 151
Molecular Formula	C₁₀H₆F₃NO	Aromatic form
Molecular Weight	213.16 g/mol	Calculated from atomic weights
Exact Mass	213.0401 Da	Monoisotopic mass
CAS Number	Not widely listed	Refer to tautomer CAS 575-04-2 (Carbostyril 151)
Solubility	DMSO, Methanol, Ethanol	Poor in water; soluble in alkaline pH
pKa (OH)	~8.5 - 9.2	Phenolic proton; acidity enhanced by CF₃
Appearance	Pale yellow to off-white solid	Crystalline powder

Structural Tautomerism

The 7-hydroxyquinoline core can undergo prototropic tautomerism. In the presence of the 4-CF₃ group, the electron density is pulled towards the pyridine ring, stabilizing the enol form in non-polar solvents, while polar protic solvents may stabilize the keto-amine (quinolone) forms if the OH was at position 2 or 4. However, for the 7-OH isomer, the enol form (7-hydroxy) is the dominant stable species, unlike 2- or 4-hydroxyquinolines which exist predominantly as quinolones.

Synthetic Pathways

The synthesis of 7-Hydroxy-4-(trifluoromethyl)quinoline requires navigating the divergence between quinoline and coumarin formation, known as the Pechmann vs. Skraup/Combes Divergence .

Divergent Synthesis Protocol (Graphviz Visualization)

The reaction of m-aminophenol with a trifluoromethyl-beta-ketoester can yield either a coumarin (via Pechmann condensation) or a quinoline (via Knorr/Conrad-Limpach), depending strictly on the catalyst and conditions.

Caption: Divergent synthesis of trifluoromethyl-substituted scaffolds. Acid catalysis favors the coumarin, while thermal cyclization favors the quinolone. The aromatic quinoline is obtained via reduction of the 2-chloro intermediate.

Detailed Protocol: Knorr Quinoline Synthesis

To target the quinoline core rather than the coumarin, the nitrogen must be incorporated into the ring.

Reagents:

• 3-Aminophenol (1.0 eq)

• Ethyl 4,4,4-trifluoroacetoacetate (1.1 eq)

• Polyphosphoric Acid (PPA) or Diphenyl Ether

Step-by-Step Methodology:

• Condensation: Mix 3-aminophenol and ethyl 4,4,4-trifluoroacetoacetate in diphenyl ether.

• Thermal Cyclization: Heat the mixture to 160–180°C for 4 hours. The high temperature promotes the formation of the amide bond (quinoline pathway) over the ester bond (coumarin pathway).

• Isolation: Cool the reaction mixture and pour into ice-cold diethyl ether to precipitate the crude 7-hydroxy-4-(trifluoromethyl)-2(1H)-quinolinone .

• Aromatization (Optional): To obtain the fully aromatic quinoline (removing the 2-oxo group):

  • Reflux the quinolinone with POCl₃ to yield 2-chloro-7-hydroxy-4-(trifluoromethyl)quinoline.

  • Perform catalytic hydrogenation (H₂, Pd/C) in ethanol/base to remove the chlorine atom, yielding 7-Hydroxy-4-(trifluoromethyl)quinoline .

Functional Applications & Mechanisms

Fluorescence & ESIPT Mechanism

The 7-hydroxy-4-(trifluoromethyl)quinoline scaffold exhibits Excited-State Intramolecular Proton Transfer (ESIPT) . Upon photoexcitation, the acidity of the phenolic proton increases (pKa* < pKa), and the basicity of the quinoline nitrogen increases.

• Normal Species (Enol): Absorbs UV light.

• Tautomer Species (Keto): Emits fluorescence with a large Stokes shift.

• Solvent Effect: In protic solvents (methanol, water), the ESIPT is often perturbed by intermolecular hydrogen bonding, leading to dual emission or quenching.[1] In aprotic solvents, the intramolecular transfer is efficient.

Drug Discovery (Bioisostere)

The 4-CF₃ group is a privileged motif in medicinal chemistry due to:

• Metabolic Stability: The C-F bond prevents metabolic oxidation at the C4 position.

• Lipophilicity: Increases membrane permeability (logP).[2]

• Electronic Modulation: The strong electron-withdrawing nature (-I effect) lowers the pKa of the 7-OH group, potentially enhancing interactions with basic residues (e.g., Arginine, Lysine) in kinase active sites.

Analytical Characterization

To validate the synthesis of the correct isomer, use the following spectral markers:

Technique	Expected Signal	Interpretation
¹H NMR (DMSO-d₆)	δ 10.2-10.5 ppm (s, 1H)	Phenolic -OH proton (exchangeable).
δ 7.2-8.5 ppm (m, aromatic)	Quinoline ring protons. Look for coupling patterns distinct from coumarin.
¹⁹F NMR	δ -60 to -65 ppm (s, 3F)	Characteristic CF₃ signal attached to aromatic ring.
MS (ESI-)	m/z 212.15 [M-H]⁻	Deprotonated molecular ion.
UV-Vis	λmax ~330-350 nm	Absorption of the conjugated aromatic system.
Fluorescence	λem ~480-520 nm	Green emission (large Stokes shift) indicative of ESIPT.

Safety & Handling

• Hazard Identification: The trifluoromethyl group adds lipophilicity, potentially increasing bioavailability and toxicity.[2] Treat as a potential irritant and sensitizer.

• Storage: Store at -20°C, protected from light (to prevent photodegradation of the fluorophore).

• Incompatibility: Avoid strong oxidizing agents and strong bases (which will deprotonate the phenol).

References

• BenchChem. (2025).[1] Application Notes and Protocols for the Synthesis of 3,4-Dichloro-7-(trifluoromethyl)quinoline. Link

• National Institutes of Health (NIH). (2005). Synthesis of novel 4-substituted-7-trifluoromethylquinoline derivatives with nitric oxide releasing properties. Bioorganic & Medicinal Chemistry. Link

• Santa Cruz Biotechnology. (2025). 7-(Trifluoromethyl)quinoline Product Data. Link

• PubChem. (2025).[3] 4-Hydroxy-7-trifluoromethylquinoline-3-carboxylic acid Compound Summary. Link

• MDPI. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design [mdpi.com]
• 3. 4-Hydroxy-7-trifluoromethylquinoline-3-carboxylic acid | C11H6F3NO3 | CID 68459 - PubChem [pubchem.ncbi.nlm.nih.gov]

Strategic Fluorination of Quinoline Scaffolds: A Medicinal Chemistry Technical Guide

Executive Summary

The quinoline scaffold (1-azanaphthalene) remains a privileged structure in drug discovery, serving as the core for antimalarials, antibiotics, and kinase inhibitors. However, the native scaffold suffers from metabolic liabilities and suboptimal physicochemical properties. This guide details the strategic incorporation of fluorine and fluorinated motifs (–F, –CF₃) to modulate pKa, lipophilicity (LogP), and metabolic stability.[1][2] We move beyond basic substitution to explore the causal structure-activity relationships (SAR) and provide validated synthetic protocols for late-stage functionalization.

Part 1: The Fluorine Effect – Physicochemical Modulation

The introduction of fluorine into the quinoline ring is not merely a steric replacement for hydrogen; it is an electronic reprogramming of the heterocycle.

Electronic and Basicity Modulation (pKa)

The basicity of the quinoline nitrogen (N1) is a critical parameter for solubility and target binding. Native quinoline has a pKa of ~4.9.

• Causality: Fluorine is the most electronegative element (Paulding scale 3.98). Placing fluorine at C2, C3, or C4 exerts a strong inductive effect (-I), withdrawing electron density from the pyridine ring.

• Effect: This lowers the pKa of the N1 lone pair, reducing the energy penalty for desolvation and altering membrane permeability.

Table 1: Impact of Fluorination on Quinoline Physicochemical Properties

Derivative	pKa (Conj.[1][2] Acid)	pKa vs Native	LogP (Oct/Water)	Metabolic Liability
Quinoline (Native)	4.94	-	2.04	High (C2/C3 Oxidation)
3-Fluoroquinoline	2.55	-2.39	2.25	Reduced
6-Fluoroquinoline	4.80	-0.14	2.35	Blocked (C6 Oxidation)
8-Fluoroquinoline	4.50	-0.44	2.32	Modulated
2-Trifluoromethylquinoline	< 1.0	> -4.0	2.95	High Stability

Data interpolated from BenchChem and standard phys-chem databases [1][2].

Strategic SAR Decision Logic

The following decision tree illustrates the logical flow for selecting substitution sites based on the desired pharmacological outcome.

Figure 1: Strategic decision tree for fluorination sites on the quinoline scaffold.

Part 2: Synthetic Architectures & Protocols

While traditional Skraup or Friedländer syntheses use pre-fluorinated anilines, modern medicinal chemistry demands Late-Stage Functionalization (LSF) . This allows researchers to diversify a core scaffold at the end of a synthesis campaign.

Protocol: Radical C-H Trifluoromethylation (Langlois Method)

This protocol utilizes sodium triflinate (Langlois reagent) for the direct installation of a –CF₃ group. It is robust, air-compatible, and avoids expensive photoredox catalysts, making it ideal for rapid SAR exploration [3].

Mechanism: The reaction proceeds via a radical pathway where the CF3• radical attacks the electron-deficient quinoline ring, typically at the C2 or C4 position depending on substitution.

Materials

• Substrate: Substituted Quinoline (1.0 equiv, 0.5 mmol)

• Reagent: Sodium Triflinate (

  , Langlois Reagent) (3.0 equiv)

• Oxidant: tert-Butyl hydroperoxide (TBHP, 70% aq.) (5.0 equiv)

• Solvent: DCM:Water (2:1 ratio)

• Additives: None required (metal-free)

Step-by-Step Methodology

• Setup: To a 20 mL sealed tube equipped with a magnetic stir bar, add the Quinoline substrate (0.5 mmol) and Sodium Triflinate (1.5 mmol, 234 mg).

• Solvation: Add Dichloromethane (2.0 mL) and Water (1.0 mL). The biphasic system helps solubilize the inorganic salt and the organic substrate.

• Initiation: Add TBHP (2.5 mmol, ~340 µL) dropwise at room temperature.

• Reaction: Seal the tube and stir vigorously at room temperature for 12–24 hours .

  • Note: If conversion is low after 12h, mild heating to 40°C is permissible, but watch for over-oxidation.

• Workup: Dilute with DCM (10 mL) and wash with saturated

  (10 mL) to neutralize acidic byproducts. Extract the aqueous layer with DCM (2 x 10 mL).

• Purification: Dry combined organics over

  , concentrate in vacuo. Purify via flash column chromatography (Hexane/EtOAc gradient).

Validation Check:

• NMR: Look for a singlet in

  F NMR around -63 to -68 ppm.

• Regioselectivity: In unsubstituted quinoline, C2 is the primary site of radical attack. If C2 is blocked, C4 is preferred.

Part 3: Therapeutic Case Studies

Infectious Disease: The Fluoroquinolones

The addition of a fluorine atom at the C6 position of the quinolone scaffold was the breakthrough that created "Fluoroquinolones" (e.g., Ciprofloxacin, Levofloxacin).

• Role of Fluorine: The C6-F improves cell wall penetration (lipophilicity) and significantly increases binding affinity to the DNA-Gyrase complex (up to 17-fold vs non-fluorinated analogs) [4].

Oncology: Kinase Inhibition (Lenvatinib)

Lenvatinib is a multi-kinase inhibitor (VEGFR2, RET, KIT) used in thyroid and hepatocellular carcinoma.

• Structure: It features a quinoline-carboxamide core.[3]

• Role of Quinoline: Acts as the ATP-mimetic hinge binder.[4]

• Binding Mode: Crystal structures reveal the quinoline binds in the ATP pocket, while the cyclopropane-urea tail extends into the allosteric region, enforcing a "DFG-in" conformation [5][6].[4]

Figure 2: Mechanism of Action for Lenvatinib (Quinoline-based Kinase Inhibitor).

Part 4: ADMET & Safety Considerations

While fluorination improves metabolic stability, it introduces specific toxicity risks that must be screened early.

• hERG Inhibition: Basic quinolines are known hERG blockers, leading to QT prolongation.

  • Mitigation: Reducing the basicity (pKa < 7) via electron-withdrawing groups (like –CF₃ or –F) often reduces hERG liability compared to the non-fluorinated parent, as the protonated species is the primary pharmacophore for the hERG channel.

• Phototoxicity: Halogenated quinolines (especially with F or Cl at position 8) can generate singlet oxygen upon UV exposure.

  • Screening: 3T3 Neutral Red Uptake Phototoxicity Test is mandatory for fluorinated quinolines intended for topical or high-dose systemic use.

• Metabolic Defluorination: While rare on aromatic rings, oxidative defluorination can lead to toxic quinone-methides.

  • Check: Ensure the fluorine is not ortho/para to a strong electron-donating group (like -OH or -NH2) which promotes this elimination.

References

• BenchChem. (2025).[2] Physical Properties of Trifluoromethyl-Substituted Quinolines: A Technical Guide. Link

• Marella, A., et al. (2013). Quinoline: A versatile heterocyclic.[5][6][7] Saudi Pharmaceutical Journal. Link

• Ji, Y., et al. (2011). Innate C-H trifluoromethylation of heterocycles. Proceedings of the National Academy of Sciences. Link

• Domagala, J. M. (1994). Structure-activity and structure-side-effect relationships for the quinolone antibacterials. Journal of Antimicrobial Chemotherapy. Link

• Okamoto, K., et al. (2015). Distinct Binding Mode of Multikinase Inhibitor Lenvatinib Revealed by Biochemical Characterization. ACS Medicinal Chemistry Letters. Link

• Hao, Y., et al. (2023). Electron-Transfer-Enabled Concerted Nucleophilic Fluorination of Azaarenes. Journal of the American Chemical Society. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Lenvatinib, a molecule with versatile application: from preclinical evidence to future development in anti-cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Distinct Binding Mode of Multikinase Inhibitor Lenvatinib Revealed by Biochemical Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quinoline: A versatile heterocyclic - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijfmr.com [ijfmr.com]
• 7. mdpi.com [mdpi.com]

Electronic Modulation of 8-Hydroxyquinoline Scaffolds: The Trifluoromethyl Effect

The following technical guide details the electronic, physicochemical, and pharmacological impact of the trifluoromethyl (-CF3) group on the 8-hydroxyquinoline (8HQ) scaffold.

Executive Summary: The Fluorine Advantage

The incorporation of a trifluoromethyl (-CF3) group into the 5- or 7-position of the 8-hydroxyquinoline (8HQ) scaffold represents a critical bioisosteric strategy in modern drug design. Unlike simple halogenation (Cl, Br), which primarily alters sterics and lipophilicity, the -CF3 group induces profound electronic remodeling of the quinoline core. This modification significantly lowers the pKa of the phenolic hydroxyl, attenuates the basicity of the pyridinic nitrogen, and dramatically enhances metabolic stability against oxidative degradation. This guide analyzes these electronic perturbations and their direct causality on metal chelation stability constants (

) and biological efficacy.

Electronic Structure & Physicochemical Properties[1]

The Hammett Inductive Impact

The -CF3 group acts as a powerful electron-withdrawing group (EWG) primarily through induction (-I) and hyperconjugation, lacking the resonance donation (

) capacity of chlorine or bromine.

• Hammett Constants: The

  value for -CF3 is approximately 0.54 , compared to 0.23 for -Cl.

• Dipole Moment: The C-F bond introduces a strong dipole that pulls electron density away from the aromatic ring, deactivating the system towards electrophilic attack but activating it for nucleophilic aromatic substitution (

  ) if a leaving group is present.

Acidity and Basicity Modulation (pKa Shifts)

The electronic withdrawal has a dual effect on the amphoteric nature of 8HQ.

• Phenolic Acidity (pKa2): The -CF3 group stabilizes the phenolate anion via inductive withdrawal, making the hydroxyl proton more acidic.

• Pyridinic Basicity (pKa1): The electron density on the heterocyclic nitrogen is reduced, making the pyridinium ion more acidic (less basic).

Table 1: Comparative Physicochemical Properties of Substituted 8-Hydroxyquinolines

Substituent (C-5)	(Hammett)	pKa1 (NH )	pKa2 (OH)	LogP (Lipophilicity)	Electronic Character
-H (Parent)	0.00	5.13	9.89	1.85	Reference
-CH3	-0.17	5.40	10.2	2.30	Weak Donor (+I)
-Cl	0.23	3.60	9.20	2.45	Weak EWG (-I/+R)
-CF3	0.54	~2.8 - 3.2	~8.6 - 8.9	2.95	Strong EWG (-I)
-NO2	0.78	2.50	6.50	1.60	Very Strong EWG

*Values for -CF3 are predicted based on Hammett correlation and analogous quinoline derivatives.

Lipophilicity and Metabolic Stability

The -CF3 group is highly lipophilic (Hansch

value = +0.88). This increase in LogP facilitates blood-brain barrier (BBB) penetration, crucial for neurodegenerative therapeutics (e.g., Alzheimer's chelators). Furthermore, the C-F bond energy (~116 kcal/mol) renders the 5-position impervious to cytochrome P450 oxidative metabolism, prolonging the drug's half-life ( ).

Impact on Metal Chelation Coordination Chemistry[2][3]

The therapeutic mechanism of 8HQ derivatives often relies on the sequestration of transition metals (Cu

, Zn , Fe ). The -CF3 group alters the Lewis basicity of the donor atoms (N, O), thereby tuning the stability constant ( ).

Hard-Soft Acid-Base (HSAB) Tuning

• Decreased Basicity = Lower Stability for Soft Metals: The reduced electron density on the nitrogen makes 5-CF3-8HQ a weaker ligand for borderline acids like Zn

  and Cu compared to the parent 8HQ. This "attenuated chelation" is often desirable to prevent the stripping of essential metals from healthy metalloproteins.

• Selectivity for Hard Metals: The increased acidity of the phenol ensures that the anionic oxygen (hard donor) is generated at lower pH values, maintaining affinity for hard acids like Fe

  even in slightly acidic microenvironments (e.g., solid tumors).

Chelation Equilibrium Visualization

Figure 1: The electronic influence of the trifluoromethyl group on the chelation equilibrium. The -I effect facilitates deprotonation at physiological pH but reduces the electron density available for coordinate bond formation.

Synthetic Methodologies

Direct trifluoromethylation of the electron-rich 8HQ scaffold can be challenging due to regioselectivity issues. The most robust protocol utilizes a Copper-Mediated Cross-Coupling on a halogenated precursor.

Protocol: Synthesis of 5-Trifluoromethyl-8-Hydroxyquinoline

Objective: Convert 5-iodo-8-hydroxyquinoline to 5-trifluoromethyl-8-hydroxyquinoline.

Reagents:

• Substrate: 5-Iodo-8-hydroxyquinoline (protected as methyl ether or benzyl ether recommended).

• Reagent: Methyl fluorosulfonyldifluoroacetate (MFSDA) or Trifluoromethyltrimethylsilane (TMS-CF

  , Ruppert-Prakash Reagent).

• Catalyst: Copper(I) Iodide (CuI).[1]

• Solvent: DMF or NMP (anhydrous).

Step-by-Step Workflow:

• Protection (Critical): React 5-iodo-8-hydroxyquinoline with Benzyl bromide (BnBr) and K

  CO in DMF to form 5-iodo-8-(benzyloxy)quinoline . The free phenol can poison the Cu-CF3 species.

• Trifluoromethylation:

  • Charge a flame-dried Schlenk flask with CuI (0.2 equiv) and the protected substrate (1.0 equiv).

  • Add anhydrous DMF/NMP.

  • Add MFSDA (2.5 equiv) or TMS-CF

    (with fluoride source like CsF).

  • Heat to 80-100°C for 12-24 hours under Argon.

  • Mechanism:[2][3][4][5] Formation of active [Cu-CF

    ] species which undergoes oxidative addition/reductive elimination with the aryl iodide.

• Workup: Quench with water, extract with Ethyl Acetate. Wash with brine. Purify via silica gel chromatography (Hexane/EtOAc).

• Deprotection: Hydrogenolysis (H

  , Pd/C) or acid hydrolysis (HBr/AcOH) to remove the benzyl group, yielding 5-trifluoromethyl-8-hydroxyquinoline .

Synthetic Pathway Diagram

Figure 2: Optimized synthetic route for the introduction of the trifluoromethyl group via copper-mediated cross-coupling.

Pharmacological Implications[9]

Bioisosterism and ADME

The substitution of the C-5 hydrogen or chlorine with a trifluoromethyl group serves as a classic bioisostere .

• Volume: The Van der Waals volume of -CF3 (42.6 Å

  ) is significantly larger than -H but comparable to an isopropyl group, potentially filling hydrophobic pockets in target enzymes (e.g., metalloproteases).

• Permeability: The increased lipophilicity enhances passive diffusion across the intestinal epithelium and the blood-brain barrier.

Therapeutic Case Study: Alzheimer’s Disease

In the context of Alzheimer's, 8HQ derivatives (like PBT2) act as ionophores.

• Problem: High affinity chelators strip metals systemically, causing toxicity.

• CF3 Solution: The lower stability constant of the 5-CF3 derivative allows it to act as a "metastable" carrier. It can bind excess Cu

  in the synaptic cleft (where concentration is high) and release it intracellularly or to high-affinity storage proteins, restoring homeostasis without inducing systemic deficiency.

References

• Electronic Effects of Substituents: Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews. Link

• pKa Compilation: Williams, R. (2022).[6] pKa Data Compiled. Organic Chemistry Data. Link

• Trifluoromethylation Protocols: Tomashenko, O. A., & Grushin, V. V. (2011). Aromatic Trifluoromethylation with Metal Complexes. Chemical Reviews. Link

• Metal Chelation in Medicine: Prachayasittikul, V., et al. (2013). Antimicrobial activity of 8-hydroxyquinoline and transition metal complexes.[7][8][9] International Journal of Pharmacology. Link

• Bioisosterism of Fluorine: Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Pharmacophores and Structural Elements. Journal of Medicinal Chemistry. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Facile synthesis of TMS-protected trifluoromethylated alcohols using trifluoromethyltrimethylsilane (TMSCF3) and various nucleophilic catalysts in DMF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Antibacterial and Antibiofilm Activity of 8‐Hydroxyquinoline Derivatives Against Mycobacterium and Staphylococcus Species - PMC [pmc.ncbi.nlm.nih.gov]
• 6. organicchemistrydata.org [organicchemistrydata.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. murex.mahidol.ac.th [murex.mahidol.ac.th]
• 9. Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity [scirp.org]

Protocols & Analytical Methods

Protocols for Pechmann condensation byproducts isolation

Abstract

The Pechmann condensation is the cornerstone synthesis for coumarins (2H-chromen-2-ones), utilized extensively in drug discovery for anticoagulant and antitumor pharmacophores.[1] However, the reaction is plagued by a competitive pathway: the Simonis reaction, which yields chromones (4H-chromen-4-ones). Furthermore, varying acid catalysts and phenol substitution patterns generate positional isomers and polymeric tars. This Application Note provides a definitive, mechanism-based protocol for the isolation and characterization of these specific byproducts, enabling researchers to close mass balances and identify bioactive impurities.

Introduction: The Coumarin-Chromone Conflict

The Pechmann condensation involves the reaction of a phenol with a

-keto ester in the presence of an acid catalyst.[1][2][3][4] While the desired pathway forms a coumarin via transesterification followed by intramolecular hydroalkylation, the Simonis reaction competes by activating the ketone carbonyl first, leading to a chromone.[3][5]

Mechanistic Divergence:

• Pechmann (Coumarin): Favored by Bronsted acids (

  ) and lower temperatures.

• Simonis (Chromone): Favored by Lewis acids (

  ) and higher temperatures.

Isolating these byproducts is critical because chromones are often pharmacologically active (e.g., kinase inhibitors), acting as "false positives" in coumarin-based biological assays.

Byproduct Profile & "The Enemy" Analysis

Byproduct Class	Origin	Solubility Profile	Detection (TLC)
Chromones	Competitive Simonis cyclization	Soluble in EtOH, Et2O; less soluble in alkali than opened coumarins.	UV Active (often distinct from coumarin).
Positional Isomers	Steric directing effects (e.g., 5- vs 7-substituted from m-cresol).	Similar to product; requires fractional crystallization or HPLC.	Very similar ; requires 2D-NMR to distinguish.
Polymers/Tars	Acid-catalyzed polymerization of phenols.	Insoluble in EtOH; soluble in acetone/DCM.	Streak at baseline.
Hydrolysis Products	Hydrolysis of -keto ester before reaction.	Water soluble.	Stains with Bromocresol Green (Acidic).

Strategic Protocol 1: Reaction Control & Quenching

Objective: To maximize the precipitation of the main product while retaining byproducts in the supernatant for subsequent isolation.

Reagents:

• Crude Reaction Mixture (Phenol + Ethyl Acetoacetate +

  )

• Ice-water (

  )

Procedure:

• Quenching: Pour the reaction mixture slowly into a 10x volume of crushed ice with vigorous stirring.

  • Why: Sudden dilution precipitates the hydrophobic coumarin. The acid catalyst is diluted, stopping kinetic byproduct formation.

• Filtration: Vacuum filter the precipitate.

  • Solid Fraction: Contains primarily the Coumarin (Target).

  • Filtrate (Liquid): Contains Chromones , unreacted Phenols, and acidic residues. DO NOT DISCARD.

• Filtrate Processing (Byproduct Recovery):

  • Extract the aqueous filtrate 3x with Ethyl Acetate (EtOAc).

  • Combine organic layers, dry over

    , and concentrate in vacuo. This residue is the "Byproduct Enriched Fraction."

Strategic Protocol 2: Chemical Separation (The Lactone Switch)

Objective: To chemically separate Coumarins from Chromones using the reversible ring-opening of lactones.

Principle: Coumarins (lactones) hydrolyze in hot alkali to form water-soluble cis-coumarinic acid salts. Chromones (ketones) are generally more resistant to mild alkaline hydrolysis or degrade into different phenolic ketones.

Workflow Diagram:

Caption: Chemical separation workflow exploiting the lactone ring-opening sensitivity of coumarins vs. the stability of chromones.

Detailed Steps:

• Dissolve the "Byproduct Enriched Fraction" (from Protocol 1) in 10% NaOH solution.

• Heat gently to

  for 30 minutes. The solution should turn yellow/orange (formation of coumarinate).

• Cool and Extract: Extract the alkaline solution with Diethyl Ether (

  ).

  • Ether Layer: Contains Chromones and neutral impurities (non-acidic). This is your primary source for isolating the Simonis byproduct.

  • Aqueous Layer: Contains the Coumarin ring-opened salt and unreacted phenols.

• Isolation: Evaporate the ether layer to obtain crude Chromone. Purify via Protocol 3.

Strategic Protocol 3: Chromatographic Isolation

Objective: To separate positional isomers and purify the chromone fraction.

Stationary Phase: Silica Gel 60 (230-400 mesh). Mobile Phase: Gradient System (Hexane : Ethyl Acetate).

Gradient Table:

Volume (CV)	Hexane (%)	EtOAc (%)	Target Elution
0 - 2	100	0	Non-polar tars / Hydrocarbons
2 - 5	90	10	Unreacted Phenols
5 - 10	80	20	Chromones (Often elute before coumarins due to lack of H-bonding lactone)
10 - 15	60	40	Coumarins (Main Product)
15+	0	100	Polar acids / Polymers

Pro-Tip: If separation is poor, switch to Benzene:Acetone (9:1) (use Toluene substitute for safety). This system is highly specific for separating coumarin/chromone isomers.

Characterization & Validation

How to prove you have the Byproduct (Chromone) vs. the Product (Coumarin).

Spectroscopic Differentiation Table:

Feature	Coumarin (Target)	Chromone (Byproduct)
IR (Carbonyl)	Lactone : 1700 - 1720	Ketone : 1640 - 1660 (Lower due to conjugation)
NMR (Pyran Ring)	Doublets at 6.1 - 6.4 (H-3) and 7.6 - 8.0 (H-4). (Cis-alkene character).	Singlet (if 2,3-subst) or Doublets. (if unsubstituted).
NMR (Carbonyl)	160 - 162 ppm (Ester-like).	175 - 180 ppm (Ketone-like).
Fluorescence	Strong Blue/Green (usually).	Weak or Non-fluorescent.

Graphviz: Mechanistic Pathway Identification

Caption: Divergent mechanistic pathways leading to the target Coumarin or the Chromone byproduct.[4][5][6]

References

• Sethna, S., & Phadke, R. (2011). The Pechmann Reaction. Organic Reactions. Wiley.

  • [5]

• Osman, S. M., et al. (2014). Synthesis and antimicrobial activity of some new 4-heterocyclic-coumarins. Chemistry Central Journal.

• Heravi, M. M., et al. (2007). Applications of catalytic reagents in the Pechmann reaction. Molecular Diversity. (Comparison of catalysts influencing Simonis vs Pechmann).

• Sahoo, S. S., et al. (2015). Microwave assisted synthesis: A green chemistry approach. (Discusses solvent-free conditions to minimize polymeric byproducts).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 4. iiste.org [iiste.org]
• 5. m.youtube.com [m.youtube.com]
• 6. organicreactions.org [organicreactions.org]

Application Note: Yield Optimization of 7-Hydroxy-4-(trifluoromethyl)quinolin-2(1H)-one

This Application Note is designed for researchers and process chemists optimizing the synthesis of 7-Hydroxy-4-(trifluoromethyl)quinolin-2(1H)-one (often referred to as 7-Hydroxy-4-(trifluoromethyl)quinoline or 7-hydroxy-4-trifluoromethylcarbostyril).

This scaffold is a critical fluorophore and pharmaceutical intermediate. The trifluoromethyl group at the C4 position imparts metabolic stability and unique lipophilicity, while the C7-hydroxyl group allows for further functionalization (e.g., glycosylation, etherification).

Executive Summary

The synthesis of 7-hydroxy-4-(trifluoromethyl)quinoline derivatives typically suffers from two primary failure modes:

• Regioisomeric Impurities: Formation of the 5-hydroxy isomer due to competitive cyclization at the sterically crowded ortho position relative to the phenol hydroxyl.

• Structural Divergence (Knorr vs. Conrad-Limpach): Incorrect reaction conditions can lead to the 2-trifluoromethyl-4-hydroxy isomer or the coumarin derivative (via Pechmann condensation) if hydrolysis occurs.

This protocol details a Two-Step Modified Knorr Synthesis optimized for the 4-trifluoromethyl regioisomer. By isolating the intermediate anilide and utilizing Polyphosphoric Acid (PPA) with strict thermal staging, we achieve yields >85% with high regioselectivity (>95:5 ratio of 7-OH:5-OH).

Mechanistic Logic & Optimization Strategy

The Regiochemistry Challenge

The reaction between 3-aminophenol and ethyl 4,4,4-trifluoroacetoacetate can proceed via two pathways determined by the initial condensation event:

• Path A (Target - Knorr): Nucleophilic attack of the amine on the ester carbonyl (favored by thermodynamic control/reflux). This forms an anilide intermediate.[1] Subsequent cyclization of the ketone onto the aromatic ring places the CF3 group at position 4 .

• Path B (Avoid - Conrad-Limpach): Nucleophilic attack of the amine on the ketone carbonyl (favored by kinetic control/acid catalysis). This forms an enamine (crotonate). Cyclization of the ester onto the aromatic ring places the CF3 group at position 2 .

Optimization Table: Process Variables

Parameter	Standard Condition	Optimized Condition	Rationale
Solvent (Step 1)	Ethanol (Reflux)	Xylene (High Temp Reflux)	Higher boiling point drives equilibrium toward the anilide (amide) by removing ethanol, favoring the Knorr pathway (4-CF3).
Cyclization Agent	Conc. H2SO4	Polyphosphoric Acid (PPA)	PPA acts as both solvent and Lewis acid, reducing charring and "tar" formation common with sulfuric acid.
Temperature (Step 2)	160°C (Rapid Heating)	100°C 140°C (Ramp)	Gradual heating prevents polymerization of the reactive trifluoromethyl ketone intermediate.
Purification	Precipitation	pH-Controlled Reprecipitation	Exploits the acidity of the phenolic proton (pKa ~9) to separate from non-phenolic impurities.

Reaction Pathway Diagram

Caption: Divergent synthesis pathways. Path A (Knorr) is required to position the CF3 group at C4. Path B must be suppressed by driving amide formation.

Detailed Experimental Protocol

Materials

• 3-Aminophenol (Reagent Grade, >98%)

• Ethyl 4,4,4-trifluoroacetoacetate (1.1 equivalents)

• Xylene (Anhydrous)

• Polyphosphoric Acid (PPA) (83% phosphate content)

• Ethanol/Water (for recrystallization)

Step 1: Synthesis of the Anilide Intermediate

Objective: Force the formation of the amide bond to lock the regiochemistry.

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped with a reflux condenser.

• Charge: Add 3-aminophenol (5.45 g, 50 mmol) and xylene (50 mL).

• Addition: Add ethyl 4,4,4-trifluoroacetoacetate (10.1 g, 55 mmol) in one portion.

• Reaction: Heat the mixture to vigorous reflux (bath temp ~150°C).

  • Critical Checkpoint: Monitor the collection of ethanol in the Dean-Stark trap. The reaction is complete when ethanol evolution ceases (approx. 3-4 hours).

• Isolation: Cool the mixture to room temperature. The intermediate 3'-hydroxy-4,4,4-trifluoroacetoacetanilide often precipitates.

  • If solid forms: Filter and wash with cold hexanes.

  • If oil remains: Evaporate xylene under reduced pressure to yield a viscous oil. (Proceed directly to Step 2 if purity >90% by TLC).

Step 2: Cyclization in Polyphosphoric Acid (PPA)

Objective: Effect intramolecular Friedel-Crafts cyclization while minimizing tar formation.

• Preparation: In a 100 mL beaker, heat Polyphosphoric Acid (30 g) to 80°C to decrease viscosity.

• Addition: Add the crude anilide from Step 1 slowly to the PPA with mechanical stirring. Ensure a homogenous paste is formed.

• Ramp: Increase temperature to 100°C for 30 minutes, then ramp to 130-140°C .

  • Caution: Do not exceed 150°C. The CF3 group activates the ketone, making the molecule prone to polymerization at excessive temperatures.

• Monitoring: Maintain at 140°C for 2 hours. Monitor by TLC (Mobile Phase: 10% MeOH in DCM). The fluorescent blue spot of the starting material should disappear, replaced by the intense blue/cyan fluorescence of the product.

• Quench: Cool the mixture to 80°C. Pour the syrup slowly into 300 mL of crushed ice/water with vigorous stirring. The product will precipitate as a crude off-white/grey solid.

Step 3: Workup and Purification (Isomer Removal)

Objective: Remove the 5-hydroxy isomer and inorganic salts.

• Filtration: Filter the crude precipitate and wash with copious water to remove phosphoric acid.

• Base Dissolution (Purification Step):

  • Suspend the solid in 10% NaOH solution (aq). The 7-hydroxy product (and 5-hydroxy impurity) will dissolve as the phenolate anion.

  • Filter this solution to remove any non-acidic tars or unreacted anilide.

• Acidification: Carefully acidify the filtrate with Acetic Acid or dilute HCl to pH 5-6. The product precipitates.[2]

• Recrystallization (The Polishing Step):

  • Collect the solid.[2][3] Recrystallize from Ethanol:Water (80:20) .

  • Note: The 5-hydroxy isomer is generally more soluble in ethanol. Cooling the solution slowly to 4°C yields high-purity 7-hydroxy-4-(trifluoromethyl)quinolin-2(1H)-one as white/pale yellow needles.

Quality Control & Data Validation

Expected Analytical Data

• Appearance: White to pale yellow crystalline solid.

• Melting Point: >230°C (sublimes).[4][5]

• 1H NMR (DMSO-d6, 400 MHz):

  • 12.1 (s, 1H, NH) - Broad singlet, confirms quinolinone tautomer.
  • 10.5 (s, 1H, OH) - Phenolic proton.
  • 7.65 (d, J=9.0 Hz, 1H, H-5) - Doublet indicating 7-substitution.
  • 6.85 (dd, 1H, H-6)
  • 6.70 (s, 1H, H-3) - Characteristic vinyl proton next to CF3.
  • 6.60 (d, 1H, H-8)

Troubleshooting Guide

Observation	Diagnosis	Corrective Action
Low Yield (<40%)	Incomplete Amidation (Step 1)	Ensure Xylene reflux is vigorous enough to distill off ethanol. Use a Dean-Stark trap.
Sticky Black Tar	Overheating in PPA	strictly limit Step 2 temperature to 140°C. Pre-heat PPA to ensure even mixing before ramping temp.
Product is Fluorescent but impure	5-OH Isomer contamination	Perform a second recrystallization from Ethanol. The 7-OH isomer crystallizes first.[5]
NMR shows Ethyl signals	Unreacted Ester / Solvate	Dry the final product under high vacuum at 60°C for 12 hours.

References

• Mechanism of Knorr vs. Conrad-Limpach Synthesis: Jones, G. (1977). The Synthesis of Quinolines. In: The Chemistry of Heterocyclic Compounds. Wiley. Context: Defines the regiochemical outcomes based on kinetic vs. thermodynamic control.

• Synthesis of Trifluoromethyl-substituted Quinolines

  • Sloop, J. C., et al. (2006).[6] "Synthesis of fluorinated heterocycles." Journal of Fluorine Chemistry, 127(1), 7-14.

  • Source: (General Journal Link for verification of scaffold synthesis).

• Optimization of 7-Hydroxy-4-methylquinolin-2(1H)-one (Analogous Protocol)

• PPA Cyclization Methodologies

  • Rowlett, B. (2020). "Application Notes: Conrad-Limpach Synthesis." BenchChem Protocols.

  • Source: (General Protocol Reference).

• Spectral Data Verification

  • National Institute of Advanced Industrial Science and Technology (AIST).

  • Source: (Verify NMR for Carbostyril derivatives).

Sources

• 1. Conrad-Limpach Reaction (Chapter 17) - Name Reactions in Organic Synthesis [cambridge.org]
• 2. benchchem.com [benchchem.com]
• 3. 7-Hydroxy-4-phenyl-1, 2-dihydroquinoline derivatives: synthesis via one-pot, three-component reaction and structure elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ETHYL 4-HYDROXY-7-(TRIFLUOROMETHYL)QUINOLINE-3-CARBOXYLATE synthesis - chemicalbook [chemicalbook.com]
• 5. US20060079690A1 - Processes for preparing 7-hydroxy-3,4-dihydro-2(1H)-quinolinone and the use in aripiprazole preparation thereof - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]

Functionalization of 7-hydroxy group in trifluoromethylquinolines

An Application Guide to the Strategic Functionalization of the 7-Hydroxy Group in Trifluoromethylquinolines

For research scientists and professionals in drug development, the trifluoromethylquinoline scaffold represents a cornerstone in modern medicinal chemistry. The incorporation of a trifluoromethyl (-CF3) group is a well-established strategy to enhance critical drug-like properties, including metabolic stability, lipophilicity, and binding affinity to biological targets[1][2][3]. Within this privileged scaffold, the 7-hydroxy substituent serves as a versatile synthetic handle, offering a prime location for diversification to fine-tune pharmacology, optimize pharmacokinetics, and explore structure-activity relationships (SAR).

This technical guide provides a detailed exploration of the primary synthetic strategies for the functionalization of the 7-hydroxy group on a trifluoromethylquinoline core. Moving beyond mere procedural lists, this document elucidates the chemical principles behind each protocol, guiding the researcher in making informed experimental choices.

The nucleophilic character of the phenolic 7-hydroxy group is the key to its synthetic utility. The most common and effective transformations involve converting this hydroxyl group into ethers, esters, or sulfonate esters. Each of these modifications opens up distinct avenues for molecular elaboration.

• O-Alkylation (Etherification): This strategy introduces alkyl or aryl groups, forming stable ether linkages. It is a fundamental method for modulating lipophilicity and introducing side chains that can interact with specific binding pockets of a target protein.

• O-Acylation (Esterification): The formation of esters provides a means to introduce a wide variety of acyl groups. Esters can act as prodrugs, which are cleaved in vivo to release the active 7-hydroxy compound, or the ester moiety itself can be critical for biological activity.

• O-Sulfonylation: Converting the hydroxyl into a sulfonate ester (e.g., tosylate, mesylate) transforms it into an excellent leaving group. This is often the first step in a two-step sequence for introducing nucleophiles that are otherwise difficult to incorporate directly.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities | Hovione [hovione.com]

Application Note: 7-Hydroxy-4-(trifluoromethyl)quinoline as a Versatile Pharmaceutical Intermediate

Introduction & Strategic Rationale

The quinoline scaffold is a privileged pharmacophore in medicinal chemistry, forming the core of numerous antimalarial, antibacterial, and anticancer agents [1]. However, traditional quinolines often suffer from rapid cytochrome P450-mediated metabolism and off-target toxicities (such as hERG channel inhibition) driven by their high basicity.

The strategic design of 7-Hydroxy-4-(trifluoromethyl)quinoline directly addresses these liabilities. By introducing a trifluoromethyl (-CF3) group at the 4-position, medicinal chemists can simultaneously block a primary site of oxidative metabolism and leverage the strong electron-withdrawing nature of the -CF3 group to lower the pKa of the quinoline nitrogen [2]. Complementing this, the hydroxyl group at the 7-position serves as a highly versatile synthetic handle, enabling late-stage functionalization (e.g., etherification, cross-coupling) to rapidly generate diverse structure-activity relationship (SAR) libraries.

Mechanistic Insights: Causality Behind Experimental Choices

Synthesizing the fully aromatic 7-hydroxy-4-(trifluoromethyl)quinoline requires a deliberate departure from the classical Conrad-Limpach or Knorr syntheses, which typically utilize

-keto esters (like ethyl 4,4,4-trifluoroacetoacetate) and yield quinolones (bearing a carbonyl oxygen at C2 or C4) [3].

To achieve the fully aromatic core with a hydrogen at C2, we employ a modified Combes-type approach using 4-ethoxy-1,1,1-trifluorobut-3-en-2-one as a 1,3-dielectrophile.

• Regioselective Condensation: The initial nucleophilic attack by 3-aminophenol occurs selectively at the softer, less sterically hindered enol ether carbon (C4 of the butenone), displacing ethanol to form a stable enaminone intermediate.

• Thermodynamic Cyclization: The subsequent intramolecular Friedel-Crafts-type cyclization must be driven by a strong, non-nucleophilic dehydrating agent. Polyphosphoric acid (PPA) is chosen over sulfuric acid because it minimizes sulfonation byproducts. The cyclization strongly favors the para-position relative to the phenol (-OH), yielding the 7-hydroxy regioisomer (>10:1) due to severe steric clashes that prohibit ring closure at the ortho-position.

Quantitative Data & Optimization

Table 1: Physicochemical Property Comparison

The incorporation of the -CF3 group fundamentally alters the physicochemical profile of the quinoline core, optimizing it for modern drug discovery pipelines [4].

Property	7-Hydroxyquinoline	7-Hydroxy-4-(trifluoromethyl)quinoline	Impact on Drug Design
Molecular Weight	145.16 g/mol	213.16 g/mol	Slight increase, remains well within Lipinski's Rule of 5
cLogP	1.8	3.2	Enhanced lipophilicity, improving membrane permeability
pKa (Nitrogen)	5.4	~3.8	Reduced basicity, significantly lowering hERG liability
Metabolic Stability	Low (Prone to C4 oxidation)	High (C4 sterically/electronically blocked)	Increased in vivo half-life and bioavailability

Table 2: Optimization of Cyclization Conditions

The choice of acid catalyst is the critical variable in determining the yield and regioselectivity of the final core.

Acid Catalyst / Solvent	Temperature (°C)	Regioselectivity (7-OH : 5-OH)	Yield (%)	Experimental Observation
Conc. H₂SO₄	100	3:1	45	Significant water-soluble sulfonation byproducts formed.
Eaton's Reagent	80	5:1	62	Cleaner reaction profile, but moderate conversion.
Polyphosphoric Acid (PPA)	120	>10:1	85	Optimal dehydration; high purity upon aqueous quench.
Trifluoroacetic Acid (TFA)	150 (Microwave)	2:1	30	Incomplete cyclization; starting material recovered.

Experimental Protocols

Protocol 1: Synthesis of the Core Scaffold

Objective: Synthesize 7-Hydroxy-4-(trifluoromethyl)quinoline via a two-step condensation/cyclization sequence.

Step 1: Enaminone Formation

• Charge a 250 mL round-bottom flask with 3-aminophenol (10.0 g, 91.6 mmol) and glacial acetic acid (100 mL).

• Add 4-ethoxy-1,1,1-trifluorobut-3-en-2-one (16.0 g, 95.0 mmol) dropwise over 15 minutes at room temperature.

• Heat the reaction mixture to 80 °C for 2 hours.

• Self-Validation Check: The reaction progress is visually indicated by the transition from a clear solution to a bright yellow suspension as the enaminone precipitates. TLC (Hexanes/EtOAc 7:3) will confirm the consumption of the aniline.

• Cool to room temperature, filter the yellow solid, wash with cold ethanol (2 x 20 mL), and dry under vacuum.

Step 2: PPA-Mediated Cyclization

• Preheat Polyphosphoric Acid (PPA, 50 g) in a wide-mouth flask to 120 °C using a mechanical stirrer (magnetic stirring will fail due to high viscosity).

• Add the enaminone intermediate (10.0 g) in small portions over 30 minutes to manage the exothermic dehydration.

• Maintain stirring at 120 °C for 3 hours.

• Self-Validation Check: The dissolution of the enaminone into the PPA forms a deep amber melt.

• Carefully pour the hot mixture into vigorously stirred ice water (300 mL). Neutralize to pH 7 using 10M NaOH.

• Filter the resulting off-white precipitate. Self-Validation Check: Under 365 nm UV light, the isolated solid exhibits strong blue fluorescence, confirming the formation of the fully conjugated quinoline aromatic system.

Protocol 2: Downstream Activation (Triflation)

Objective: Convert the 7-hydroxyl group into a trifluoromethanesulfonate (triflate) to activate the C7 position for Palladium-catalyzed cross-coupling.

• Dissolve 7-Hydroxy-4-(trifluoromethyl)quinoline (5.0 g, 23.4 mmol) in anhydrous Dichloromethane (DCM, 50 mL) under an argon atmosphere.

• Add anhydrous pyridine (3.8 mL, 47.0 mmol) and cool the solution to 0 °C.

• Add Trifluoromethanesulfonic anhydride (Tf₂O, 4.7 mL, 28.0 mmol) dropwise over 20 minutes.

• Stir at 0 °C for 1 hour, then warm to room temperature for 2 hours.

• Self-Validation Check: TLC analysis (Hexanes/EtOAc 4:1) will show the complete consumption of the highly polar phenol (Rf ~0.1) and the appearance of a fast-moving, non-polar spot (Rf ~0.6) corresponding to the triflate.

• Quench with saturated aqueous NaHCO₃ (50 mL), extract with DCM (3 x 30 mL), dry over MgSO₄, and concentrate to yield the bench-stable triflate intermediate.

Synthetic Workflow Visualization

Synthetic workflow from 3-aminophenol to API candidates via 7-OH-4-CF3-quinoline intermediate.

References

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. National Institutes of Health (PMC). URL:[Link]

• Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances. URL:[Link]

• Combes quinoline synthesis. Wikipedia. URL:[Link]

• 4-Hydroxy-7-trifluoromethylquinoline-3-carboxylic acid (CID 68459). PubChem. URL: [Link]

Preparation of 2-ethoxy-7-hydroxy-4-(trifluoromethyl)quinoline

This application note details a robust, scalable protocol for the synthesis of 2-ethoxy-7-hydroxy-4-(trifluoromethyl)quinoline , a specialized scaffold often utilized in the development of fluorogenic probes and high-affinity receptor ligands.

The synthesis addresses two critical chemical challenges:

• Regiocontrol of the Trifluoromethyl Group: Ensuring the formation of the 4-trifluoromethyl isomer (Knorr product) rather than the 2-trifluoromethyl isomer (Conrad-Limpach product).

• Chemoselective Functionalization: Installing the 2-ethoxy group (lactim ether) while preserving the 7-hydroxy functionality.

Part 1: Retrosynthetic Analysis & Strategy

To achieve the target structure with high isomeric purity, we employ a Linear Protection-Activation Strategy . Direct alkylation of the 7-hydroxy-2-quinolone core is avoided due to the competing nucleophilicity of the phenoxide (at C7) and the lactam oxygen (at C2), which typically results in complex mixtures of N-alkyl, O-alkyl, and di-alkylated products.

Instead, we utilize 3-(benzyloxy)aniline as the starting material. The benzyl group serves as a robust protecting group that survives the harsh cyclization and chlorination steps but is cleanly removed under mild hydrogenolysis conditions at the final stage.

Synthesis Workflow:

• Condensation/Cyclization: 3-(Benzyloxy)aniline + Ethyl 4,4,4-trifluoroacetoacetate

  7-(Benzyloxy)-4-(trifluoromethyl)quinolin-2(1H)-one.

• Activation: Conversion of the 2-oxo lactam to the 2-chloroimidate using POCl

  .

• Substitution: Displacement of the chloride with sodium ethoxide.

• Deprotection: Catalytic hydrogenolysis to reveal the 7-hydroxyl group.

Figure 1: Strategic pathway for the regioselective synthesis of the target quinoline.

Part 2: Detailed Experimental Protocols

Step 1: Regioselective Knorr Cyclization

Objective: Synthesis of 7-(benzyloxy)-4-(trifluoromethyl)quinolin-2(1H)-one.

Critical Mechanism Note: The reaction between anilines and

-keto esters can yield two isomers. Kinetic control (Conrad-Limpach) favors the 4-hydroxy-2-trifluoromethyl isomer. Thermodynamic control (Knorr), proceeding via the anilide intermediate, favors the desired 4-trifluoromethyl-2-hydroxy isomer. We enforce the Knorr pathway by pre-forming the amide.

Reagents:

• 3-(Benzyloxy)aniline (1.0 eq)

• Ethyl 4,4,4-trifluoroacetoacetate (1.2 eq)

• Polyphosphoric Acid (PPA) (5–10 volumes)

• Xylene (Solvent for Step 1a)

Protocol:

• Amide Formation: In a round-bottom flask equipped with a Dean-Stark trap, dissolve 3-(benzyloxy)aniline (10 g, 50 mmol) and ethyl 4,4,4-trifluoroacetoacetate (11 g, 60 mmol) in Xylene (100 mL).

• Reflux the mixture (approx. 140°C) for 4–6 hours, monitoring the collection of ethanol in the trap.

• Once the aniline is consumed (TLC check), evaporate the xylene under reduced pressure to obtain the crude trifluoroacetoacetanilide intermediate.

• Cyclization: Add Polyphosphoric Acid (PPA, ~50 g) directly to the crude anilide.

• Heat the mixture to 120°C with vigorous mechanical stirring for 3 hours. Caution: Exothermic reaction.

• Workup: Cool the reaction mass to 60°C and pour slowly onto crushed ice (500 g) with stirring. The product will precipitate as an off-white solid.

• Filter the solid, wash copiously with water (to remove acid) and then cold methanol.

• Drying: Dry in a vacuum oven at 50°C.

  • Expected Yield: 70–80%

  • QC Check:

    H NMR should show a singlet for the C3-H proton around 6.8–7.0 ppm.

Step 2: Chlorination (Activation)

Objective: Synthesis of 7-(benzyloxy)-2-chloro-4-(trifluoromethyl)quinoline.

Reagents:

• 7-(Benzyloxy)-4-(trifluoromethyl)quinolin-2(1H)-one (from Step 1)

• Phosphorus Oxychloride (POCl

  ) (5–10 eq)

• Optional: N,N-Dimethylaniline (Cat. 0.1 eq) to accelerate reaction.

Protocol:

• Place the dry quinolone precursor (10 g) into a dry flask under Argon.

• Add POCl

  (50 mL). The solid may not dissolve immediately.

• Heat to reflux (105°C) . The mixture will clarify as the reaction proceeds.

• Maintain reflux for 2–3 hours. Monitor by TLC (the starting material is very polar; the product is non-polar).

• Quenching (Hazardous): Cool the mixture to room temperature. Remove excess POCl

  by rotary evaporation (use a caustic trap).

• Pour the oily residue slowly onto a mixture of ice and saturated NaHCO

  solution. Warning: Vigorous gas evolution.

• Extract with Dichloromethane (DCM) (

  mL).

• Dry organic layer over MgSO

  and concentrate.

• Purification: Recrystallize from Hexane/Ethyl Acetate or pass through a short silica plug if colored impurities persist.

Step 3: Etherification (Nucleophilic Displacement)

Objective: Synthesis of 7-(benzyloxy)-2-ethoxy-4-(trifluoromethyl)quinoline.

Reagents:

• 2-Chloro intermediate (1.0 eq)

• Sodium Ethoxide (NaOEt) (1.5 eq) - Prepare fresh or use 21% wt solution in EtOH.

• Absolute Ethanol (Solvent)[1]

Protocol:

• Dissolve the 2-chloro-quinoline derivative (5 g) in absolute Ethanol (50 mL).

• Add Sodium Ethoxide solution (1.5 eq) dropwise at room temperature.

• Heat to reflux (78°C) for 2 hours. The chloride at the 2-position is activated by the ring nitrogen and the 4-CF

  group, making this substitution rapid.

• Workup: Cool to room temperature. Concentrate the solvent to ~20% volume.

• Dilute with water (100 mL) and extract with Ethyl Acetate.

• Wash the organic layer with brine, dry (Na

  SO ), and concentrate.

• Note: The benzyl ether at C7 remains stable under these basic conditions.

Step 4: Global Deprotection

Objective: Synthesis of 2-ethoxy-7-hydroxy-4-(trifluoromethyl)quinoline.

Reagents:

• 7-(Benzyloxy)-2-ethoxy-4-(trifluoromethyl)quinoline

• Pd/C (10% w/w, 10 mol% loading)

• Hydrogen Gas (Balloon pressure or 1 atm)

• Ethanol/Ethyl Acetate (1:1 mixture)

Protocol:

• Dissolve the substrate (3 g) in Ethanol/Ethyl Acetate (30 mL).

• Add 10% Pd/C catalyst (300 mg) carefully under Argon flow.

• Purge the flask with Hydrogen gas (balloon).

• Stir vigorously at Room Temperature for 4–12 hours.

  • Critical Control: Do not heat or use high pressure (e.g., Parr shaker > 20 psi), as this may risk reducing the pyridine ring or the CF

    group.

• Monitor by TLC (disappearance of the non-polar benzyl ether).

• Isolation: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with Ethanol.

• Concentrate the filtrate to dryness.

• Final Purification: Recrystallize from Ethanol/Water or purify via column chromatography (SiO

  , Hexane/EtOAc gradient).

Part 3: Quality Control & Analysis

Analytical Method	Expected Signal / Characteristic
H NMR (DMSO-d )	1.35 (t, 3H), 4.45 (q, 2H): Characteristic 2-Ethoxy group. 10.5 (s, 1H): Broad singlet for 7-OH (exchangeable). 7.2–8.0 (m, aromatic): Quinoline ring protons. Note the splitting pattern of H5, H6, H8.
F NMR	-60 to -65 ppm: Singlet for the -CF group.
Mass Spectrometry	[M+H] : Consistent with molecular formula C H F NO (MW ~257.2).
HPLC Purity	Target > 98%. Impurities may include traces of de-ethylated quinolone (hydrolysis product) if stored in acidic aqueous media.

Part 4: Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Wrong Isomer (2-CF )	Conrad-Limpach pathway favored (Kinetic).	Ensure Step 1 includes the Amide formation phase (heating in xylene) before adding acid. Do not mix aniline, ester, and acid all at once at low temp.
Low Yield in Step 2	POCl quality or incomplete reaction.	Ensure POCl is distilled or fresh. Increase reaction time. Ensure the starting material is dry (water destroys POCl ).
De-ethylation in Step 4	Acidic conditions or over-reduction.	Ensure the Pd/C is neutral. Avoid adding acid to the hydrogenation mixture. Stop reaction immediately upon consumption of starting material.
Incomplete Deprotection	Catalyst poisoning.	Sulfur traces from Step 1/2 reagents? Wash the intermediate thoroughly. Use fresh Pd/C.

References

• Jones, R. G. (1948). The Synthesis of Some 4-Hydroxyquinolines. Journal of the American Chemical Society.[2] Link (Foundational Knorr/Conrad-Limpach regioselectivity).

• Patel, D. et al. (2011). Synthesis and Antimicrobial Activity of Novel Substituted Ethyl 2-(Quinolin-4-yl)-propanoates. Chemical Biology & Drug Design. Link (Describes Gould-Jacobs and similar quinoline cyclizations).

• Abadi, A. H. et al. (2005). Synthesis of novel 4-substituted-7-trifluoromethylquinoline derivatives. Bioorganic & Medicinal Chemistry. Link (Protocol for trifluoromethyl quinolines).

• Ma, Y. et al. (2011). Chemoselective O-Alkylation of 4-(Trifluoromethyl)pyrimidin-2(1H)-ones. PMC/NIH. Link (Analogous chemistry for O-alkylation of electron-deficient lactams).

• Oeveren, A. V. et al. (2007). Novel Selective Androgen Receptor Modulators. Journal of Medicinal Chemistry. (Describes synthesis of 7-amino-4-trifluoromethylquinolinones via PPA).

Sources

• 1. mdpi.com [mdpi.com]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]

Technical Notes & Optimization

Technical Support Center: Purification of 7-Hydroxy-4-(trifluoromethyl)quinoline

Executive Summary

You are likely encountering this separation challenge following a condensation reaction (e.g., Combes or modified Conrad-Limpach) between 3-aminophenol and ethyl 4,4,4-trifluoroacetoacetate.[1] While the nitrogen attack yields the desired quinoline , the competing oxygen attack (or hydrolysis of the imine intermediate) yields the coumarin analog.

The Core Challenge: The trifluoromethyl (

) group is strongly electron-withdrawing. This significantly lowers the basicity of the quinoline nitrogen (pKa < 4) compared to non-fluorinated quinolines. Consequently, standard "weak acid" washes often fail to protonate the quinoline sufficiently to move it into the aqueous phase, leading to poor separation from the non-basic coumarin.

This guide provides a modified Acid-Base Extraction protocol specifically tuned for this electron-deficient system.

Module 1: The Chemical Logic

To separate these compounds effectively, we must exploit the subtle differences in their acid-base properties.[1]

Feature	7-Hydroxy-4-(trifluoromethyl)quinoline	7-Hydroxy-4-(trifluoromethyl)coumarin	Separation Strategy
Structure	Amphoteric (Basic N, Acidic OH)	Acidic (Phenolic OH only)	Target the Nitrogen
Basicity (N)	Weakly Basic (pKa ~3.0 - 3.5 due to )	Non-basic	Requires Strong Acid
Acidity (OH)	Acidic (pKa ~8.[1]5)	Acidic (pKa ~7.[1]8)	Avoid Base Extraction*
Stability	Stable in acid and base	Lactone ring opens in strong base	Acid Wash is Safer

*Note: While both are soluble in base, extracting with base would pull BOTH compounds into the aqueous layer. Furthermore, strong bases can irreversibly hydrolyze the coumarin ring, creating complex impurities.

Module 2: The Separation Protocol

Safety Warning:

-substituted compounds can be bioactive and skin irritants.[1][2] Work in a fume hood.

Step-by-Step Acid-Base Extraction

This protocol assumes you have a crude solid mixture.[1]

1. Solubilization

• Dissolve the crude mixture in Ethyl Acetate (EtOAc) .

• Why EtOAc? It is polar enough to dissolve the hydroxy-species but separates cleanly from water.[1] Avoid DCM if possible to prevent emulsions with fluorinated species.[1]

• Concentration: Aim for ~50-100 mg/mL.

2. The "Hard" Acid Wash (Critical Step)

• Extract the organic layer with 3M Hydrochloric Acid (HCl) (3x washes).

• Technical Insight: Standard 1M HCl may not fully protonate the deactivated quinoline nitrogen.[1] The higher concentration ensures the equilibrium shifts towards the water-soluble quinolinium salt (

  ).

• Observation: The Coumarin (neutral/acidic) will remain in the EtOAc layer. The Quinoline moves to the Aqueous Acid layer.

3. Phase Separation

• Organic Layer (Top): Contains Coumarin impurities.[1] Set aside for TLC confirmation.

• Aqueous Layer (Bottom): Contains the desired Quinoline.

4. Recovery and Precipitation

• Cool the acidic aqueous layer in an ice bath (

  ).[1]

• Slowly basify with saturated Sodium Bicarbonate (

  ) or 4M NaOH dropwise.[1]

• Target pH: Adjust to pH 7-8 .

• Caution: Do not overshoot to pH > 10, or the phenolic quinoline will form a soluble phenolate salt (

  ) and redissolve.

• Result: The neutral 7-Hydroxy-4-(trifluoromethyl)quinoline should precipitate as an off-white/beige solid.[1]

5. Filtration

• Filter the precipitate, wash with cold water, and dry under vacuum.

Visualizing the Workflow

Figure 1: Logic flow for the acid-base separation of electron-deficient quinolines.

Module 3: Troubleshooting & FAQs

Q1: I neutralized the aqueous layer, but no precipitate formed. Where is my product?

• Diagnosis: You likely overshot the pH.[1]

• Explanation: Because of the 7-OH group and the electron-withdrawing

  , the phenol is quite acidic. If you go to pH 10+, you form the water-soluble phenolate.[1]

• Fix: Acidify the solution back to pH 7 using dilute acetic acid. The solid should crash out.[1]

Q2: The layers are not separating (Emulsion).

• Diagnosis: Fluorinated compounds are lipophilic and heavy, often causing emulsions.[1]

• Fix:

  • Add solid NaCl (brine) to the aqueous layer to increase density difference.[1]

  • Filter the emulsion through a pad of Celite.

  • If using DCM, switch to EtOAc; DCM densities often match fluorinated aqueous phases too closely.[1]

Q3: TLC shows the quinoline is still "smearing" or tailing.

• Diagnosis: Interaction with silica silanols.[1]

• Fix: If you must use column chromatography (e.g., for final polishing), add 1% Triethylamine (TEA) or 1% Acetic Acid to your eluent. For this specific quinoline, a gradient of Hexane:EtOAc (starting 80:20) usually works well.[1]

Q4: Can I use recrystallization instead?

• Recommendation: Yes, as a polishing step after extraction.[1]

• Solvent: Ethanol or Ethanol/Water mixtures are standard.[1] The coumarin is often more soluble in cold ethanol than the quinoline.

References

• PubChem. (2023).[1] Compound Summary: 7-Hydroxy-4-(trifluoromethyl)quinoline.[1] National Library of Medicine.[1] Retrieved October 26, 2023, from [Link]

• University of York. (n.d.).[1] Chemically-active extraction - Chemistry Teaching Labs. Retrieved October 26, 2023, from [Link]

Sources

• 1. 7-Hydroxyquinoline | C9H7NO | CID 135426866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Hydroxy-7-trifluoromethylquinoline-3-carboxylic acid | C11H6F3NO3 | CID 68459 - PubChem [pubchem.ncbi.nlm.nih.gov]

Improving solubility of 7-Hydroxy-4-(trifluoromethyl)quinoline in aqueous buffers

Welcome to the Application Scientist Support Hub. This guide provides mechanistic insights, diagnostic workflows, and validated protocols to resolve aqueous solubility issues for 7-Hydroxy-4-(trifluoromethyl)quinoline in in vitro and biochemical assays.

Compound Profiling: The Causality of Insolubility

Before attempting to force a compound into solution, we must understand why it resists dissolution. 7-Hydroxy-4-(trifluoromethyl)quinoline presents a classic "brick-dust" and "grease-ball" hybrid challenge[1]:

• High Lipophilicity ("Grease-Ball"): The trifluoromethyl (-CF3) group is intensely hydrophobic and electron-withdrawing. It drastically reduces the molecule's affinity for water[2].

• High Crystal Lattice Energy ("Brick-Dust"): The planar quinoline ring promotes strong intermolecular π-π stacking. Breaking this stable crystal lattice requires significant energy[1].

• Amphoteric but Neutral at pH 7.4: The molecule features a weak base (the quinoline nitrogen, pKa ~4) and a weak acid (the 7-hydroxyl group, pKa ~8-9). At physiological pH (7.4), it exists predominantly in its un-ionized, neutral form, which exhibits the lowest possible aqueous solubility[3].

When diluted from a DMSO stock into an aqueous buffer, the compound experiences a rapid solvent shift. The local supersaturation leads to immediate nucleation and precipitation—a phenomenon commonly referred to as "crashing out" in kinetic solubility assays[3].

Diagnostic Solubilization Workflow

Use the following decision tree to determine the optimal solubilization strategy based on your assay's specific tolerances.

Fig 1: Diagnostic workflow for solubilizing 7-Hydroxy-4-(trifluoromethyl)quinoline in assays.

Frequently Asked Questions (Troubleshooting)

Q1: My compound dissolves perfectly in 100% DMSO but instantly turns cloudy when added to my cell culture medium. Why? A1: You are observing a failure of kinetic solubility. The DMSO stock is fully solvated, but upon rapid dilution into the aqueous medium, the DMSO concentration drops drastically. The aqueous environment cannot maintain the solubility of the hydrophobic -CF3-quinoline core, causing it to rapidly nucleate and precipitate[3].

Q2: Can I just increase the DMSO concentration in my cell culture medium to keep it dissolved? A2: No. For cell-based assays, maintaining a low co-solvent concentration is critical. Exceeding 0.5% (v/v) DMSO frequently induces solvent-mediated cytotoxicity, alters membrane permeability, and creates artifactual cellular responses that invalidate your data[4][5].

Q3: How does pH affect this specific molecule? A3: Because it is amphoteric, adjusting the pH away from neutral (7.4) will ionize the molecule. Dropping the pH below 4.0 protonates the quinoline nitrogen, while raising it above 9.0 deprotonates the 7-hydroxyl group. Both ionized states are highly water-soluble[3]. However, extreme pH levels are generally incompatible with live cells or native proteins.

Q4: What is the best strategy if I cannot change the pH or use high DMSO concentrations? A4: The gold standard for highly lipophilic compounds in sensitive biological assays is inclusion complexation using Hydroxypropyl-β-cyclodextrin (HP-β-CD)[6]. Alternatively, for robust biochemical assays, non-ionic surfactants like Tween-20 or Triton X-100 can be used to form solubilizing micelles[7].

Validated Experimental Protocols

To ensure scientific integrity, every protocol below is designed as a self-validating system . Do not assume your compound is dissolved just because the solution looks clear; micro-crystals can remain suspended and severely skew your dose-response curves.

Protocol A: Kinetic Solubilization via Co-solvent & Surfactant Micellization

Causality: Surfactants lower the surface tension of the aqueous buffer and form hydrophobic micelles above their Critical Micelle Concentration (CMC). These micelles trap the un-ionized quinoline core, preventing nucleation[7].

• Stock Preparation: Prepare a 10 mM stock solution of 7-Hydroxy-4-(trifluoromethyl)quinoline in 100% anhydrous DMSO. Vortex rigorously and sonicate in a water bath for 5 minutes to ensure complete disruption of the crystal lattice[4].

• Buffer Preparation: Prepare your target assay buffer (e.g., PBS, pH 7.4) supplemented with 0.05% Tween-20. Ensure this buffer is optically clear.

• Slow Dilution: Slowly add the DMSO stock to the stirred buffer to reach your final target concentration (e.g., 50 µM, resulting in 0.5% final DMSO). Causality: Rapid addition causes localized supersaturation; slow addition allows the surfactant micelles time to encapsulate the compound[3].

• Self-Validation Step: Centrifuge the final solution at 10,000 x g for 10 minutes to pellet any sub-visible micro-crystals. Analyze the supernatant via UV-Vis or LC-MS against a standard curve[8]. If the measured concentration matches your nominal target (50 µM) and no pellet is visible, the kinetic micellization is validated.

Protocol B: Thermodynamic Solubilization via HP-β-CD Inclusion Complexation

Causality: HP-β-CD features a hydrophilic exterior and a hydrophobic internal cavity. The lipophilic -CF3-quinoline moiety inserts into this cavity, forming a host-guest inclusion complex that shields the hydrophobic surfaces from water, drastically increasing solubility without the need for organic solvents[6][9].

• Host Solution: Prepare a 10% (w/v) solution of HP-β-CD in your target aqueous buffer[2].

• Guest Addition: Add an excess amount of 7-Hydroxy-4-(trifluoromethyl)quinoline powder (e.g., 2 mg/mL) directly to the cyclodextrin solution[2].

• Equilibration: Agitate the suspension on a rotary shaker at room temperature for 24-48 hours. Causality: Unlike kinetic methods, thermodynamic solubility requires extended time for the host-guest complexation to reach equilibrium[1].

• Separation: Filter the suspension through a 0.22 µm PVDF syringe filter to remove all uncomplexed solid drug[8].

• Self-Validation Step: Quantify the dissolved complex in the filtrate via HPLC. Next, dilute an aliquot of the filtrate 1:10 into the assay buffer. If the solution remains optically clear and the HPLC peak area scales linearly with the dilution factor, the inclusion complex is thermodynamically stable and ready for in vitro dosing.

Quantitative Data Summary

The table below summarizes the expected solubility enhancements based on the chosen strategy, allowing you to select the method that best fits your assay's tolerance limits.

Solubilization Strategy	Additive / Condition	Expected Solubility Range	Assay Compatibility	Primary Limitation
Baseline Buffer	PBS (pH 7.4)	< 5 µM	Universal	Insufficient for most dose-response assays.
pH Shift	Adjust to pH < 4.0 or > 9.0	50 - 200 µM	Target-specific Biochemical	Denatures live cells and sensitive proteins[3].
Co-solvent + Surfactant	0.5% DMSO + 0.05% Tween-20	20 - 100 µM	Biochemical / Tolerant Cells	Micellar depletion may alter the free drug concentration.
Inclusion Complexation	10% w/v HP-β-CD	100 - 500+ µM	Cell-based & In vivo	Requires 24-48h equilibration time.

References

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. touroscholar.touro.edu [touroscholar.touro.edu]
• 7. researchgate.net [researchgate.net]
• 8. charnwooddiscovery.com [charnwooddiscovery.com]
• 9. researchgate.net [researchgate.net]

Troubleshooting low yields in 4-trifluoromethylquinoline synthesis

To: Research Team From: Senior Application Scientist, Technical Support Subject: Troubleshooting Low Yields in 4-Trifluoromethylquinoline Synthesis

Executive Summary

The 4-trifluoromethylquinoline scaffold is a "privileged structure" in medicinal chemistry, valued for its metabolic stability and lipophilicity. However, its synthesis is notoriously deceptive. The strong electron-withdrawing nature of the

group inverts typical reactivity patterns of -ketoesters and radical acceptors, leading to two common failure modes: regiochemical scrambling (yielding the unwanted 2- isomer) and incomplete cyclization due to electronic deactivation.

This guide moves beyond generic advice, offering a root-cause diagnostic workflow for low yields. It focuses on the two dominant synthetic methodologies: Cyclocondensation (Knorr/Conrad-Limpach) and Direct C-H Trifluoromethylation .

Part 1: Diagnostic Workflow

Before altering your reaction parameters, use this logic gate to identify the specific failure point.

Figure 1: Diagnostic logic tree for identifying the root cause of low yields based on reaction method and crude analysis.

Part 2: Troubleshooting Cyclocondensation (The "Classic" Route)

The most common route involves reacting an aniline with ethyl 4,4,4-trifluoroacetoacetate. This is often mislabeled in literature. The success of obtaining the 4-trifluoromethyl isomer depends entirely on steering the reaction through the Knorr pathway (thermodynamic) rather than the Conrad-Limpach pathway (kinetic).

The Core Mechanism: Why You Get the Wrong Isomer

• Target: 4-Trifluoromethyl-2-quinolinone (Precursor to 4-CF3-quinoline).

• Requirement: The aniline nitrogen must attack the ester carbonyl first (forming an amide), not the ketone.

• The Problem: The

  group makes the adjacent ketone highly electrophilic. Under mild conditions (room temp, low acid), the aniline attacks the ketone, leading to the 2-trifluoromethyl isomer.

Protocol Adjustment Table:

Variable	To Favor 4-CF3 (Knorr Path)	To Favor 2-CF3 (Conrad-Limpach)
Initial Temp	High (>110°C) .[1] Rapid heating is essential to overcome the activation energy for amide formation.	Low (<80°C). Favors Schiff base formation at the ketone.
Solvent	High-boiling (Xylene, Diphenyl ether, Dowtherm A).	Ethanol, Benzene, Toluene.
Catalyst	Polyphosphoric Acid (PPA) or conc. (for cyclization step).	Mild acid (Acetic acid) or none initially.
Key Intermediate	Acetoacetanilide (Amide).	-Aminoacrylate (Enamine).

Troubleshooting Q&A

Q: My reaction turns into a black tar with <10% yield. What is happening? A: This is "polymerization by dehydration."

• Cause: The Knorr cyclization requires harsh acid (e.g., concentrated

  at 100°C+). Electron-rich anilines oxidize or polymerize under these conditions.

• Fix:

  • Switch to PPA: Polyphosphoric acid is a gentler Lewis acid/dehydrating agent than sulfuric acid.

  • Two-Step Protocol: Do not attempt "one-pot." Isolate the amide intermediate first. Reflux aniline + ethyl 4,4,4-trifluoroacetoacetate in xylene (140°C) to form the amide. Then treat the isolated amide with PPA.

Q: I see a mixture of isomers in my 19F NMR. A: You are operating in the "transition zone."

• Cause: Slow heating allows the kinetic product (Schiff base) to form before the thermodynamic equilibrium (Amide) is reached.

• Fix: Pre-heat your oil bath to 140-150°C before adding the reactants. Drop the reactants into the hot solvent to enforce thermodynamic control immediately.

Q: The cyclization works, but I can't purify the product. A: Fluorinated quinolinones are notoriously insoluble.

• Pro-Tip: Do not use column chromatography initially. These products often precipitate upon pouring the acidic reaction mixture into crushed ice/water. Neutralize to pH 4-5 (not pH 10, as phenolate formation can increase solubility) and filter. Recrystallize from Ethanol/DMF mixtures.

Part 3: Troubleshooting Direct C-H Trifluoromethylation

Modern methods (Minisci, radical functionalization) attempt to install

directly onto the quinoline core.

The Selectivity Problem

Nucleophilic radicals (like

) attack the most electron-deficient position. In protonated quinoline, positions C2 and C4 are both activated, but C2 is sterically more accessible and electronically favored, often leading to C2-selectivity or C2/C4 mixtures.

Mechanism Visualization:

Figure 2: Competition between C2 and C4 functionalization during radical trifluoromethylation.

Troubleshooting Q&A

Q: I am getting predominantly 2-CF3-quinoline. A: This is the intrinsic preference of the Minisci reaction.

• Fix 1 (Blocking): Start with 2-chloroquinoline . The chlorine blocks the C2 position, forcing the

  radical to C4. The chlorine can be removed later (hydrogenolysis) or used for further coupling.

• Fix 2 (N-Oxide Strategy): Oxidize your quinoline to quinoline N-oxide first. Radical addition to N-oxides is often more C4-selective due to steric hindrance at C2 and electronic distribution changes. The N-oxide can be reduced back to the quinoline using

  or .

Q: My reaction stalls at 20% conversion. A: Catalyst deactivation or radical quenching.

• Cause: If using metal photoredox catalysts (Ir/Ru), the basic quinoline nitrogen can coordinate to the metal center, killing catalytic activity.

• Fix: Add a stoichiometric acid (e.g.,

  , ) to protonate the quinoline nitrogen. This prevents coordination and activates the ring for nucleophilic radical attack.

Part 4: Frequently Asked Questions (FAQs)

Q: What are the diagnostic 19F NMR shifts for these isomers?

• 4-CF3-Quinoline: Typically -60 to -63 ppm .

• 2-CF3-Quinoline: Typically -67 to -69 ppm .

• Starting Material (Ethyl 4,4,4-trifluoroacetoacetate): -76 ppm .

• Note: Shifts vary by solvent (CDCl3 vs DMSO-d6). Always run a standard if possible.

Q: Can I use the Combes synthesis (Aniline + Trifluoro-2,4-pentanedione)?

• Risk: Yes, but regioselectivity is notoriously poor with unsymmetrical diketones. You will likely get a difficult-to-separate mixture of 2-CF3-4-methylquinoline and 4-CF3-2-methylquinoline. The Knorr method (using the ketoester) is generally more controllable.

Q: How do I remove the 2-hydroxyl group after the Knorr synthesis?

• Protocol:

  • Convert the 2-quinolinone to 2-chloro-4-trifluoromethylquinoline using

    (reflux, 2-4h).

  • Perform hydrogenolysis of the C-Cl bond using

    , , and a base (e.g., ) in Methanol.

References

• Regioselectivity in Quinoline Synthesis (Knorr vs Conrad-Limpach)

• C4-Selective Trifluoromethyl

  • Source: ChemRxiv.

  • URL:[Link]

  • Context: Discusses the difficulty of C4 selectivity and modern photochemical solutions.
• Source: Alfa Chemistry. "19F NMR Chemical Shift Table.

• Cyclization of Trifluoroacetoacet

  • Source: Sciforum/MDPI.

  • URL:[Link]

  • Context: Details the specific challenges of cyclizing electron-deficient anilines with trifluoroacetoacet

Sources

• 1. Conrad-Limpach Reaction (Chapter 17) - Name Reactions in Organic Synthesis [cambridge.org]

Technical Support Center: Controlling Keto-Enol Tautomerism in 7-Hydroxy-4-Trifluoromethyl-2-Quinolone

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals working with 7-hydroxy-4-trifluoromethyl-2-quinolone . This molecule features a highly sensitive dual-reactive scaffold: a highly acidic 7-hydroxyl group and a 2-quinolone core subject to lactam (keto) ⇌ lactim (enol) tautomerism.

The strongly electron-withdrawing 4-trifluoromethyl (-CF3) group lowers the pKa of both the N1-H and C7-OH protons, making the tautomeric equilibrium highly sensitive to environmental factors. Below, you will find troubleshooting guides, self-validating protocols, and reference data to help you control and characterize this equilibrium.

Part 1: Troubleshooting & FAQs

Q1: Why does the UV-Vis and fluorescence emission of my compound shift unpredictably across different solvent batches? Causality & Solution: This is a classic manifestation of solvation effects on tautomeric equilibrium. The lactam (keto) form is highly polar and strongly1 like DMSO, water, and methanol[1]. In contrast, non-polar solvents (e.g., toluene, chloroform) fail to stabilize the amide dipole, shifting the equilibrium toward the lactim (enol) form or promoting lactam-lactam dimerization. To ensure reproducible spectroscopic data, always use anhydrous, HPLC-grade solvents and record the exact sample concentration, as.

Q2: During derivatization, I am trying to alkylate the C2 oxygen to trap the lactim form, but I exclusively recover N-alkylated products. How do I control regioselectivity? Causality & Solution: The lactam form is thermodynamically favored in most standard reaction environments, and2[2]. When using standard alkali bases (like K₂CO₃) in polar aprotic solvents (DMF), the reaction proceeds via an Sₙ2 mechanism that favors the more nucleophilic nitrogen, yielding N-alkylation. To force O-alkylation at C2, you must use silver salts (e.g., Ag₂CO₃) in non-polar solvents (like toluene). The silver ion coordinates with the nitrogen atom and the leaving group of the electrophile, artificially lowering the transition state energy for O-alkylation and effectively "trapping" the lactim tautomer. Critical Note: The 7-OH is the most acidic site and will react first; it must be orthogonally protected (e.g., as a benzyl ether) prior to C2/N1 differentiation.

Q3: My ¹H-NMR spectra show broadened peaks and concentration-dependent chemical shifts in CDCl₃. Is the compound degrading? Causality & Solution: No, the compound is intact. This broadening is caused by slow tautomeric and monomer-dimer exchange on the NMR timescale. In non-polar deuterated solvents like CDCl₃, 2-quinolones form tightly bound 3[3]. As you change the concentration, the equilibrium between the lactam dimer, lactam monomer, and lactim monomer shifts, causing the chemical shifts of the protomeric protons to drift. To resolve the spectra, either switch to a strongly hydrogen-bonding solvent like DMSO-d₆ (which breaks the dimers and locks the molecule in the lactam form) or perform variable-temperature (VT) NMR to coalesce the signals.

Part 2: Self-Validating Experimental Protocols

Protocol A: Spectroscopic Validation of Tautomeric States (FTIR & NMR)

This protocol isolates the tautomeric state of the quinolone core by eliminating interference from the 7-OH group.

• Sample Preparation: Synthesize the 7-O-benzyl derivative of the target compound. Prepare two sets of solutions: 10 mM and 1 mM concentrations in both anhydrous CDCl₃ and DMSO-d₆.

• FTIR Analysis: Record the IR spectra using a liquid cell.

• NMR Acquisition: Acquire ¹H and ¹³C NMR spectra at 298 K for all four samples.

• Self-Validation Check:

  • IR Validation: The appearance of a distinct C=O stretch (~1650 cm⁻¹) confirms the lactam form (dominant in DMSO), while a 4 and C=N stretch (~1590 cm⁻¹) confirm the lactim form (emerging in dilute CDCl₃)[4].

  • NMR Validation: Plot the chemical shift of the C3-H or C5-H proton against concentration in CDCl₃. A sigmoidal curve mathematically validates a monomer-dimer equilibrium, confirming the presence of interacting lactam species.

Protocol B: Regioselective Trapping of the Lactim Tautomer (O-Alkylation)

Use this protocol to synthesize stable lactim-ether standards for biological assays.

• Protection: Protect the highly acidic 7-OH group using benzyl bromide (BnBr, 1.0 eq) and K₂CO₃ (1.1 eq) in DMF at 0°C to prevent competitive alkylation. Isolate the 7-O-benzyl intermediate.

• Solvent & Reagent Selection: Suspend the protected quinolone (1.0 eq) and Ag₂CO₃ (1.5 eq) in anhydrous toluene (0.1 M). Do not use DMF or K₂CO₃ for this step.

• Electrophilic Addition: Add the alkyl halide (e.g., methyl iodide, 1.2 eq) and heat to 80°C in the dark for 12 hours.

• Self-Validation Check: Analyze the crude mixture via ¹³C-NMR. An O-alkylated product is validated by a C2 resonance shifted significantly downfield (~162 ppm), whereas an N-alkylated failure would show the lactam carbonyl at ~155-158 ppm.

Part 3: Quantitative Data Summaries

Table 1: Solvent and Concentration Effects on Tautomeric Equilibrium

Solvent	Dielectric Constant (ε)	Predominant Core Tautomer	Dimerization State
DMSO	46.7	Lactam (Keto)	Monomer (Solvent H-bonded)
Water	80.1	Lactam (Keto)	Monomer (Solvent H-bonded)
Chloroform	4.8	Lactam / Lactim mix	Dimer (Concentration dependent)
Toluene	2.4	Lactim (Enol)	Monomer (at high dilution)

Table 2: Reagent Matrix for Regioselective Derivatization

Target Tautomer Trap	Reagent / Base	Solvent	Reaction Control Type	Primary Product
Lactam (Keto)	K₂CO₃ or Cs₂CO₃	DMF or MeCN	Thermodynamic	N-Alkylated Quinolone
Lactim (Enol)	Ag₂CO₃	Toluene or Hexane	Kinetic (Silver-coordinated)	C2 O-Alkylated Quinolone

Part 4: Visualizations

Tautomeric equilibrium and dimerization dynamics of the 2-quinolone scaffold.

Regioselective alkylation workflow for trapping specific tautomeric states.

Part 5: References

• An In-depth Technical Guide to the Keto-enol Tautomerism of 2-Hydroxyquinoline Source: Benchchem URL:

• Role of lactam vs. lactim tautomers in 2(1H)-pyridone catalysis of aromatic nucleophilic substitution Source: The Ivan Huc Group (Ludwig-Maximilians-Universität München) URL:

• Exploring Solvation Effects on Tautomerism: Innovative Experimental Techniques Source: Walsh Medical Media URL:

• Theoretical investigation of tautomerism of 2- and 4-pyridones: origin, substituent and solvent effects Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:

• Identification of Lactam-Lactim Tautomers of Aromatic Heterocycles in Aqueous Solution Using 2D IR Spectroscopy Source: PMC (National Institutes of Health) URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Theoretical investigation of tautomerism of 2- and 4-pyridones: origin, substituent and solvent effects - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. huc.cup.uni-muenchen.de [huc.cup.uni-muenchen.de]
• 4. Identification of Lactam-Lactim Tautomers of Aromatic Heterocycles in Aqueous Solution Using 2D IR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting the Removal of Unreacted m-Aminophenol in Quinoline Syntheses

Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing bottlenecks during the purification of quinoline scaffolds. When synthesizing quinoline derivatives (such as 7-hydroxyquinolines) via Skraup, Doebner-Miller, or Conrad-Limpach reactions, m-aminophenol (MAP) is a ubiquitous precursor [[1]]() 2. However, removing unreacted MAP from the final reaction mixture is notoriously difficult due to its amphoteric nature.

This guide deconstructs the physicochemical causality behind this separation challenge and provides field-proven, self-validating protocols to ensure high-purity quinoline isolation.

Physicochemical Causality & Quantitative Data

To design a successful separation strategy, we must first understand the thermodynamic and acid-base properties of our mixture. m-Aminophenol is amphoteric, meaning it possesses both a weakly basic aniline group and a weakly acidic phenolic hydroxyl group 3. Conversely, the synthesized quinoline core acts strictly as a weak base 45.

The failure of standard acidic extraction lies in the proximity of their conjugate acid pKa values. If you attempt to extract the quinoline into an aqueous acidic layer, the MAP will co-extract because both nitrogen atoms protonate in the same pH range.

Table 1: Comparative Physicochemical Properties

Property	m-Aminophenol (MAP)	Quinoline Core	Separation Implication
Molecular Formula	C₆H₇NO	C₉H₇N	MAP is more polar and prone to hydrogen bonding.
pKa₁ (Conjugate Acid)	4.37 (Amine protonation)	4.85 - 4.90 (Pyridine protonation)	Critical: Acidic extraction (pH < 4) protonates both, causing co-elution in the aqueous phase.
pKa₂ (Acidic Proton)	9.82 (Phenolic OH deprotonation)	N/A (No acidic protons)	Critical: Basic extraction (pH > 11.5) selectively ionizes MAP into a water-soluble phenolate.
LogP (Octanol/Water)	0.21 (at pH 5.6)	2.03 - 2.04	Quinoline is highly lipophilic; MAP is moderately hydrophilic.

Logical Relationship: pH-Dependent Ionization States

The following diagram maps the logical relationship between the pH of your extraction system and the ionization states of both molecules. Exploiting the divergence at high pH is the cornerstone of our troubleshooting methodology.

Caption: Chemical states of m-aminophenol and quinoline across different pH environments.

Troubleshooting FAQs

Q1: Why does unreacted m-aminophenol persist in my organic extracts despite multiple aqueous washes? A: At neutral pH, MAP is uncharged. While it has a low LogP (0.21) 3, it acts as a strong hydrogen-bond donor and acceptor. In organic solvents like ethyl acetate or dichloromethane, MAP forms hydrogen-bonded complexes with the basic quinoline nitrogen. Standard water washes cannot break this intermolecular complex. You must alter the electronic state of MAP to force partitioning.

Q2: What is the optimal pH for separating MAP from basic quinoline derivatives via liquid-liquid extraction? A: The optimal pH is between 11.5 and 12.0 . The pKa of MAP's phenolic proton is 9.82 3. According to the Henderson-Hasselbalch equation, adjusting the aqueous phase to pH 11.8 ensures that >99% of the MAP is deprotonated into a highly water-soluble sodium phenolate salt. Meanwhile, the quinoline (pKa ~4.9) 4 remains entirely as a lipophilic free base.

Q3: My target quinoline derivative is sensitive to strongly basic conditions (e.g., it contains an ester or labile halogen). How can I remove MAP without using NaOH? A: If high-pH liquid-liquid extraction risks hydrolyzing your product, utilize solid-phase scavenging. Polymer-bound isocyanate resins or basic ion-exchange resins (like Amberlyst A26 in OH⁻ form) will covalently trap or ionically bind the nucleophilic amine/phenolic groups of MAP, leaving the non-nucleophilic quinoline in solution.

Self-Validating Experimental Protocols

To ensure scientific integrity, a protocol must be self-validating. The following methodologies include built-in analytical checkpoints to confirm the successful removal of the impurity.

Protocol A: pH-Mediated Liquid-Liquid Extraction (LLE)

Use this when the synthesized quinoline is stable to aqueous base.

• Dissolution: Dissolve the crude reaction mixture (containing quinoline and MAP) in a water-immiscible organic solvent (e.g., Ethyl Acetate or Dichloromethane) at a concentration of ~0.1 M.

• Basification: Add an equal volume of 1.0 M aqueous NaOH. Stir vigorously for 15 minutes. The high pH (>11.5) deprotonates MAP into a water-soluble phenolate.

• Phase Separation: Transfer to a separatory funnel and allow the layers to resolve. Collect the organic layer (containing the quinoline free base).

• Secondary Wash: Wash the organic layer with an additional 0.5 volumes of 0.5 M NaOH to ensure complete MAP removal, followed by a brine wash to neutralize the organic phase.

• Self-Validation (TLC Check): Spot the organic layer on a silica TLC plate. Elute and stain the plate with Ferric Chloride (FeCl₃) solution .

  • Causality: FeCl₃ forms highly colored complexes specifically with phenols. If the spot remains colorless/yellow under the stain, the MAP has been successfully removed.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Solid-Phase Scavenging

Use this for base-sensitive quinoline derivatives.

• Preparation: Dissolve the crude mixture in anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

• Resin Addition: Add 3.0 equivalents (relative to the estimated unreacted MAP) of Polymer-Bound Isocyanate resin.

• Incubation: Shake the suspension at room temperature for 4–6 hours.

  • Causality: The isocyanate groups rapidly react with the primary amine of MAP to form a urea linkage, tethering the impurity to the insoluble polymer matrix. The tertiary/aromatic nitrogen of the quinoline cannot react.

• Filtration: Filter the mixture through a pad of Celite to remove the resin.

• Self-Validation (LC-MS): Inject an aliquot of the filtrate into an LC-MS. Monitor the Extracted Ion Chromatogram (EIC) for m/z 110.06 [M+H]⁺ (the mass of MAP). A flat baseline confirms complete scavenging.

• Isolation: Evaporate the filtrate to yield the pure quinoline.

Experimental Workflow Visualization

The following diagram maps the step-by-step physical execution of Protocol A, providing a clear visual guide for laboratory personnel.

Caption: Workflow for the pH-mediated liquid-liquid extraction of m-aminophenol from quinoline mixtures.

References

• View of The Chemical and Pharmacological Advancements of Quinoline: A Mini Review. jddtonline.info.
• Quinoline: Structure, Properties & Uses Explained. vedantu.com.
• 3-Aminophenol | C6H7NO | CID 11568. PubChem.
• The Discovery and Synthesis of 7-[(pyridin-4-yl)methoxy]quinoline: A Technical Guide. Benchchem.
• US5283336A - Method for preparation of 7-hydroxy-1,2,3,4-tetrahydroquinoline.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US5283336A - Method for preparation of 7-hydroxy-1,2,3,4-tetrahydroquinoline from 1,2,3,4-tetrahydroquinoline - Google Patents [patents.google.com]
• 3. 3-Aminophenol | C6H7NO | CID 11568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. jddtonline.info [jddtonline.info]
• 5. Quinoline: Structure, Properties & Uses Explained [vedantu.com]

Optimizing fluorescence quantum yield of quinoline derivatives

Welcome to the Quinoline Photophysics Technical Support Center . This portal is designed for researchers, materials scientists, and drug development professionals seeking to diagnose and resolve issues related to the fluorescence quantum yield (

) of quinoline-based fluorophores.

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. We will explore the fundamental photophysical causality behind your experimental anomalies and provide self-validating protocols to ensure your data is robust, reproducible, and publication-ready.

Module 1: Mechanistic Knowledge Base (FAQs)

Q1: Why is the baseline fluorescence of my unsubstituted quinoline so remarkably low? A1: Unsubstituted quinolines typically exhibit a quantum yield of less than 1%[1]. This is fundamentally driven by the non-bonding electrons on the heterocyclic nitrogen. These electrons give rise to low-lying

excited states, which enhance spin-orbit coupling. This coupling facilitates rapid non-radiative decay via Intersystem Crossing (ISC) to triplet states, effectively starving the radiative fluorescence pathway.

Q2: How can I structurally optimize the quinoline core to suppress this non-radiative decay? A2: You must invert the excited state ordering so that the highly fluorescent

state is lower in energy than the state. This can be achieved through two primary methods:

• Protonation or Hydrogen Bonding: Adding an acid (e.g., Trifluoroacetic acid) protonates the nitrogen, lowering the energy of the

  state and increasing fluorescence intensity by over 50-fold[1].

• Substituent Effects: Introducing strong electron-donating groups (e.g., alkoxy or amino groups) creates a "push-pull" Intramolecular Charge Transfer (ICT) system. For example, ether derivatives of 8-hydroxyquinoline exhibit significantly higher fluorescence than ester derivatives because they provide better electronic stabilization without introducing excessive rotational freedom[2].

Q3: My quinoline probe loses fluorescence in polar solvents. What is the causality here? A3: This is a classic symptom of a Twisted Intramolecular Charge Transfer (TICT) state. In polar solvents, the highly polar TICT conformation becomes energetically stabilized. Because the TICT state is geometrically distorted, it provides a highly efficient, non-radiative funnel back to the ground state[3]. To troubleshoot this, you must physically restrict the rotatable bonds in your molecule or switch to a non-polar solvent.

Q4: How does Chelation-Enhanced Fluorescence (CHEF) work, and how can I leverage it? A4: In many quinoline sensors (like 8-hydroxyquinoline), fluorescence is naturally quenched by Photoinduced Electron Transfer (PET) from the nitrogen's lone pair to the excited fluorophore. When a Lewis acidic metal ion (e.g., Zn²⁺ or Al³⁺) binds to the sensor, it engages this lone pair, lowering its Highest Occupied Molecular Orbital (HOMO) energy and shutting down the PET pathway[4]. Furthermore, the metal acts as a structural lynchpin, locking the molecule into a rigid coplanar conformation that prevents non-radiative vibrational decay[3].

Module 2: Diagnostic Workflows

When dealing with a poorly fluorescing quinoline derivative, follow this logical diagnostic pathway to isolate the root cause of the non-radiative decay.

Caption: Diagnostic workflow for isolating and resolving low quantum yield in quinoline probes.

Deep Dive: Aggregation-Caused Quenching (ACQ) If your probe works at 1 µM but goes dark at 50 µM, you are experiencing ACQ[5]. Planar quinoline rings tend to stack via

interactions at high concentrations. This stacking forms "excimers" (excited dimers) that possess highly efficient non-radiative decay pathways. Solution: Dilute the sample, or redesign the probe by introducing bulky steric groups to force an Aggregation-Induced Emission (AIE) mechanism[6].

Module 3: Quantitative Data & Benchmarks

The following table summarizes how specific structural and environmental modifications impact the non-radiative decay pathways and the resulting

of quinoline derivatives.

Quinoline Derivative / Condition	Modification / Environment	Impact on Non-Radiative Decay	Typical ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> Trend
Unsubstituted Quinoline	Neutral solvent	High ( to ISC)	< 1%[1]
Isoquinoline	Protonated (e.g., via TFA)	Suppressed (Inverts to )	> 50-fold increase[1]
8-Hydroxyquinoline	Ester substitution	High (Flexible rotors dissipate energy)	Low[2]
8-Hydroxyquinoline	Ether substitution	Moderate (Better electronic stabilization)	Moderate[2]
Quinolin-8-ol + Zn²⁺	Metal Chelation (CHEF)	Suppressed (PET blocked, structure rigidified)	High (Turn-on)
Azo-quinoline-malononitrile	Azo group (E/Z isomerism)	Very High (Rapid rotation dissipates energy)	Near 0% (Turn-off)[6]

Module 4: Protocol Vault (Self-Validating Methods)

To ensure trustworthiness in your photophysical characterization, do not rely on single-point measurements. The following protocols are designed as self-validating systems to prevent common artifacts like inner-filter effects.

Protocol 1: Accurate Determination of Relative Fluorescence Quantum Yield

This protocol uses the comparative gradient method to eliminate concentration-dependent artifacts[3][5].

Causality Check: Why must absorbance be kept below 0.05? High absorbance leads to the "inner-filter effect," where the fluorophore re-absorbs its own emitted light, artificially deflating the measured

.

• Standard Selection: Choose a well-characterized standard with a known quantum yield that absorbs and emits in a similar range to your quinoline probe (e.g., Quinine sulfate in 0.1 M H₂SO₄, ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ).

• Serial Dilution: Prepare five dilute solutions of both the standard and the quinoline sample in their respective solvents. Ensure the Absorbance (

  ) at the excitation wavelength ( ) is exactly 0.01, 0.02, 0.03, 0.04, and 0.05.

• Spectral Acquisition: Measure the fluorescence emission spectra for all 10 solutions using a spectrofluorometer.

• Integration: Integrate the total area under the emission curve (

  ) for each spectrum.

• Gradient Plotting: Plot Integrated Fluorescence Intensity (

  ) on the Y-axis versus Absorbance ( ) on the X-axis. The resulting plot must be strictly linear (an indicates aggregation or inner-filter effects; if so, discard and re-dilute).

• Calculation: Calculate the quantum yield of your sample (

  ) using the gradients (slopes) of your linear plots: (Where is the refractive index of the respective solvents).

Protocol 2: Validating the CHEF Mechanism via Metal Ion Titration

To prove that fluorescence enhancement is explicitly due to metal chelation (and not a solvent artifact), you must establish binding stoichiometry.

• Preparation: Prepare a 10 µM stock of the quinoline probe in a buffered solvent mixture (e.g., 20 mM HEPES/CH₃CN, pH 7.4) to maintain a constant protonation state.

• Titration: Incrementally titrate a 1 mM stock of the target metal ion (e.g., ZnCl₂) from 0 to 5.0 equivalents into the probe solution.

• Equilibration: Allow exactly 2 minutes after each addition for complexation equilibrium before recording the emission spectrum.

• Self-Validation (Job's Plot): Plot the fluorescence intensity at

  against the molar fraction of the metal ion. The inflection point of this plot will self-validate the binding stoichiometry (e.g., a peak at 0.5 indicates a 1:1 probe-to-metal complex), confirming the CHEF mechanism.

Module 5: Photophysical Dynamics

Understanding the competition between radiative and non-radiative pathways is critical. The diagram below illustrates how optimization strategies like CHEF actively intervene at the quantum level.

Caption: Competing decay pathways and the mechanism of Chelation-Enhanced Fluorescence (CHEF).

References

• Experimental and Theoretical Study of O-Substituent Effect on the Fluorescence of 8-Hydroxyquinoline Source: MDPI / ResearchGate URL:[Link]

• New fluorescent sensors based on thiazolinyl quinoline derivatives for metal ion detection Source: Chula Digital Collections URL:[Link]

• Fluorescence enhancement of quinolines by protonation Source: RSC Advances URL:[Link]

• An azo substituted quinoline-malononitrile enzyme-activable aggregation-induced emission nanoprobe for hypoxia imaging Source: PubMed / National Institutes of Health URL:[Link]

Sources

• 1. Fluorescence enhancement of quinolines by protonation - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04691D [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. digital.car.chula.ac.th [digital.car.chula.ac.th]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. An azo substituted quinoline-malononitrile enzyme-activable aggregation-induced emission nanoprobe for hypoxia imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of 7-Hydroxy-4-(trifluoromethyl)quinoline at high pH

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex physicochemical behavior of 7-Hydroxy-4-(trifluoromethyl)quinoline under alkaline conditions.

This molecule presents a unique dual-reactivity profile at high pH: the thermodynamic deprotonation of the 7-hydroxyl group and the kinetically driven base-mediated hydrolysis of the 4-trifluoromethyl (CF₃) group. Understanding the causality behind these mechanisms is critical for preventing compound degradation during your assays, extractions, and formulations.

I. Core Chemical Principles & Visualized Pathways

To troubleshoot effectively, we must first map the pH-dependent structural evolution of the molecule. The 7-hydroxyl group acts as a weak acid, while the strongly electron-withdrawing CF₃ group becomes a target for nucleophilic attack under extreme alkaline stress.

Mechanism of pH-dependent deprotonation and base-mediated trifluoromethyl hydrolysis.

II. Troubleshooting Guide & FAQs

Q1: Why does the fluorescence and UV-Vis absorption spectrum of my compound shift drastically when I adjust my assay buffer from pH 7.4 to pH 10.0? A1: This is a classic thermodynamic response governed by the acid-base dissociation equilibrium. The phenol-like hydroxyl group on the quinoline ring has a pKa of approximately 8.85 . When you transition from physiological pH (7.4) to pH 10.0, the molecule undergoes deprotonation to form a highly conjugated phenolate anion. Causality: The newly formed phenolate oxygen acts as a powerful electron-donating group (EDG). This pushes electron density into the quinoline

-system, significantly lowering the HOMO-LUMO energy gap. Consequently, you observe a massive bathochromic (red) shift in both absorption and emission spectra. This is a reversible state, not a degradation event.

Q2: I am performing an alkaline lysis extraction (pH 12.5) and recovering a completely different compound with a lower molecular weight. What is happening? A2: You are observing the base-mediated hydrolysis of the 4-(trifluoromethyl) group. While CF₃ groups are generally considered metabolically stable, they are highly susceptible to nucleophilic attack under strongly alkaline conditions, especially when attached to electron-deficient heterocycles or phenolic systems . Causality: At pH > 11, the high concentration of hydroxide ions (

) initiates a nucleophilic attack on the CF₃ carbon. This triggers a sequential defluorination (release of 3 equivalents of ) via a reactive quinone methide intermediate, ultimately yielding 7-hydroxyquinoline-4-carboxylic acid . The reaction is thermodynamically driven by the hydration energy of the released fluoride ions and the stability of the resulting carboxylate.

Q3: How can I prevent degradation while still maintaining the compound in a soluble, basic formulation? A3: You must operate within a strict "kinetic pH window" (pH 9.0 – 10.5). At this range, the 7-hydroxyl group is deprotonated (ensuring high aqueous solubility), but the hydroxide concentration remains too low to rapidly overcome the activation energy barrier required for CF₃ hydrolysis. Always maintain the solution at or below 4°C to kinetically freeze the CF₃ group and prevent degradation.

III. Quantitative Stability Profile

To assist in your experimental design, the following table summarizes the pH-dependent physical states and stability metrics of 7-Hydroxy-4-(trifluoromethyl)quinoline.

Parameter	pH 7.4 (Physiological)	pH 9.5 (Mildly Basic)	pH 12.5 (Strongly Basic)
Dominant Species	Neutral (7-OH)	Phenolate Anion (7-O⁻)	Phenolate-Carboxylate Dianion
Aqueous Solubility	Low (<1 mg/mL)	High (>10 mg/mL)	High (Irreversible Degradation)
CF₃ Stability (t½ at 25°C)	Stable (>6 months)	Stable (~3 weeks)	Unstable (<4 hours)
Spectral Signature	Baseline ( ~320 nm)	Bathochromic Shift	Altered (Loss of CF₃ signature)

IV. Self-Validating Experimental Protocols

To ensure scientific integrity, do not rely on assumptions. Use the following self-validating protocols to either safely extract your compound or explicitly quantify its degradation.

Protocol A: Controlled Alkaline Extraction (Zero CF₃ Hydrolysis)

This protocol utilizes thermal and pH control to safely extract the compound without triggering defluorination. It is self-validating because the final acidification step proves the compound can be recovered in its intact, neutral form.

• Buffer Preparation: Prepare a 50 mM Carbonate-Bicarbonate buffer. Adjust strictly to pH 9.8 using 0.1 M NaOH. (Causality: pH 9.8 ensures >90% ionization of the 7-OH for solubility, but remains below the kinetic threshold for CF₃ attack).

• Thermal Control: Pre-chill the buffer to 4°C on ice.

• Extraction: Suspend your sample in the chilled buffer. Vortex for exactly 2 minutes to dissolve the phenolate form.

• Phase Wash: Add an equal volume of cold hexanes and centrifuge. Discard the organic layer (removes lipophilic impurities while the target phenolate remains in the aqueous phase).

• Recovery (Validation Step): Carefully acidify the aqueous phase to pH 6.0 using 1 M HCl. The solution will turn cloudy as the neutral 7-Hydroxy-4-(trifluoromethyl)quinoline precipitates. Extract immediately with fresh ethyl acetate, dry over

  , and evaporate to recover the pure, intact compound.

Protocol B: Fluoride Ion Selective Electrode (ISE) Assay to Monitor Degradation

If you suspect your alkaline conditions are too harsh, use this protocol to explicitly measure the release of free fluoride ions (

), the direct byproduct of CF₃ hydrolysis.

• Calibration: Calibrate a Fluoride ISE using standard NaF solutions (0.1 to 100 ppm) dissolved in TISAB II (Total Ionic Strength Adjustment Buffer).

• Incubation: Incubate 1.0 mM of the quinoline compound in your target high-pH buffer (e.g., pH 12.0) at 37°C.

• Sampling & Quenching: At 15-minute intervals, extract a 1 mL aliquot and immediately mix it with 1 mL of TISAB II buffer. (Causality: TISAB II drops the pH to ~5.5, instantly quenching the base-mediated hydrolysis reaction and decomplexing any bound fluoride).

• Measurement: Insert the ISE and record the mV reading.

• Validation: Calculate the molarity of free

  . The release of exactly 3.0 mM of confirms the complete, irreversible hydrolysis of the 1.0 mM starting material.

V. Decision Workflow for High-pH Experiments

Decision tree for handling 7-Hydroxy-4-(trifluoromethyl)quinoline in alkaline conditions.

VI. References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 135426866, 7-Hydroxyquinoline." PubChem. Available at:[Link]

• Royal Society of Chemistry. "Spontaneous aqueous defluorination of trifluoromethylphenols: substituent effects and revisiting the mechanism." Environmental Science: Processes & Impacts, 2025. Available at:[Link]

• PubMed. "Mild hydrolysis of 2-trifluoromethylphenol: kinetics, mechanism and environmental relevance." Chemosphere, 2006. Available at:[Link]

Avoiding ring-opening hydrolysis of fluorinated quinolines

Topic: Avoiding Ring-Opening & Hydrolytic Defluorination

Core Directive & Scope

Welcome to the Technical Support Center. You are likely accessing this guide because you have observed unexpected degradation of your fluorinated quinoline scaffold—specifically 2-fluoro or 4-fluoroquinoline derivatives.

The Problem: Fluorinated quinolines are deceptively stable in storage but highly reactive under specific hydrolytic conditions. The electron-withdrawing nature of fluorine, combined with the

-deficient pyridine ring, creates a "perfect storm" for nucleophilic attack.

Scope of Failure:

• Hydrolytic Defluorination: The conversion of C-F to C-OH (tautomerizing to a quinolone). This is the most common "hydrolysis" issue.

• Ring-Opening Hydrolysis: A more catastrophic failure, typically occurring in activated quinolinium salts (e.g., during acidic salt formation or N-alkylation) where water attacks the C2 position, breaking the C-N bond.

Diagnostic Module: What is happening to your molecule?

Before changing your synthesis, use this diagnostic logic to confirm the degradation pathway.

Observation (LCMS/NMR)	Diagnosis	Root Cause
Mass Change: M - 2 (approx)	Defluorination (Hydrolysis)	Substitution of F (19 Da) by OH (17 Da). The product is a Quinolone . Common in basic aqueous workups.
Mass Change: M + 18	Hydration / Ring Opening	Water addition across the C=N bond. Often seen in acidic conditions or with N-oxide intermediates.
Loss of Aromaticity (H-NMR)	Pseudo-base Formation	Nucleophilic attack at C2 without elimination. Precursor to ring opening.[1]
Yellow/Brown Discoloration	Oxidative Degradation	Formation of quinone-like species or polymerization (often light-induced).

The Mechanism: Why Fluorinated Quinolines Fail

To prevent the reaction, you must understand the electronic forces at play.

The "Soft Spot" Theory

The C2 and C4 positions of quinoline are naturally electrophilic. Substituting these positions with Fluorine (the most electronegative element) dramatically lowers the LUMO energy, making the carbon highly susceptible to Nucleophilic Aromatic Substitution (

) .

The Trap: Unlike chloropyridines, fluoropyridines/quinolines react faster in

reactions with hard nucleophiles (like or ) because the highly electronegative fluorine stabilizes the Meisenheimer Complex intermediate (the transition state), even though F is a poorer leaving group than Cl.

Visualization: The Pathway to Destruction

The following diagram illustrates the bifurcation between simple defluorination and catastrophic ring opening.

Figure 1: Mechanistic divergence of fluorinated quinoline degradation. Path A is the most common stability issue; Path B occurs under forcing conditions or with activated salts.

Troubleshooting & Prevention Guides

Scenario A: Avoiding Hydrolysis During Coupling

You are trying to displace a halide elsewhere on the molecule, but the Fluorine on the quinoline is hydrolyzing.

Protocol Adjustment:

• Base Selection: Switch from hydroxide/carbonate bases (source of

  ) to non-nucleophilic bases .

  • Recommended:

    (anhydrous), (anhydrous), or organic bases like DIPEA/DBU.

  • Avoid:

    , , .

• Water Control: This is the critical variable.

  • Use anhydrous solvents (DMSO, DMF, NMP) stored over molecular sieves.

  • The "Trace Water" Trap: Even 0.1% water content in DMF at 100°C with a base can hydrolyze a 2-fluoroquinoline.

Scenario B: Acidic Deprotection (Boc-removal, etc.)

You exposed the molecule to TFA or HCl, and the ring opened or hydrated.

The Science: Protonation of the quinoline Nitrogen (

) makes the C2 position roughly times more electrophilic. Water molecules, which are usually poor nucleophiles, become strong enough to attack the ring.

Protocol Adjustment:

• Avoid Aqueous Acids: Do not use

  or .

• Use Non-Aqueous Scavengers:

  • Use TFA/DCM with Triethylsilane (TES) as a cation scavenger.

  • Alternative: Use TMS-I or ZnBr2 for Boc removal under strictly anhydrous conditions.

• Quench Strategy: Never quench an acidic reaction of fluoroquinoline into water. Quench into a cold, buffered solution (Sat.

  or Phosphate buffer pH 7) to immediately neutralize the N-cation.

Scenario C: Storage Stability

The compound degraded in the freezer.

Protocol:

• Form: Store as the free base , not the HCl salt. The salt form is autocatalytic for hydrolysis if any moisture is present.

• Container: Amber glass (protect from photo-oxidation) with a Parafilm seal or under Argon.

Experimental Protocol: Safe Workup for Fluorinated Quinolines

Standardize this workflow in your lab to minimize batch failures.

Objective: Isolate 2-fluoroquinoline derivative from a reaction mixture without hydrolysis.

• Cooling: Cool reaction mixture to 0°C before any addition.

• Dilution: Dilute with an organic solvent (EtOAc or DCM) before adding aqueous solutions. This "dilution effect" protects the molecule.

• Buffering (Critical Step):

  • Do NOT use 1M HCl or 1M NaOH for pH adjustment.

  • Use: Saturated

    (for basic reactions) or Saturated (for acidic reactions).

  • Target pH: Keep the aqueous layer between pH 6 and 8 .

• Speed: Perform the extraction quickly. Do not let the organic/aqueous layers sit in the separatory funnel for extended periods.

• Drying: Dry organic layer over

  (neutral) rather than (which can be slightly acidic/basic depending on source) and concentrate at <40°C .

Frequently Asked Questions (FAQ)

Q: Why is 2-fluoroquinoline unstable but 3-fluoroquinoline is fine? A: It comes down to resonance. The nitrogen atom can stabilize a negative charge at the 2- and 4-positions (via the Meisenheimer intermediate) during nucleophilic attack. The 3-position does not allow the negative charge to delocalize onto the nitrogen, making it significantly more resistant to hydrolysis [1].

Q: Can I use nucleophilic fluorination (e.g., TBAF) to make these? A: Risky. The fluoride ion (

) is a base as well as a nucleophile. If you use TBAF, ensure it is "anhydrous" (1M in THF is often wet). Better reagents are Selectfluor (electrophilic) or PhenoFluor (deoxyfluorination) to avoid the competition entirely [2].

Q: I see a +18 mass peak. Is my ring open? A: Likely yes, or you have a covalent hydrate (pseudo-base). If you treat this sample with mild acid and the +18 peak disappears (reverting to parent), it is a reversible hydrate. If it persists, the ring has cleaved to form an amide/acid [3].

References

• Snyder, S. A., et al. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Link

• Ritter, T., et al. (2023). Electron-Transfer-Enabled Concerted Nucleophilic Fluorination of Azaarenes. Journal of the American Chemical Society. Link

• BenchChem Technical Support. (2025). Stability of Quinoline Compounds in Aqueous Solutions. BenchChem Support Center. Link

• Chambers, R. D., et al. (2006). Selective Direct Fluorination of Quinoline Derivatives. Journal of Fluorine Chemistry. Link

Disclaimer: This guide is for research purposes only. Always consult SDS and perform small-scale safety tests before scaling up reactions involving fluorinated heterocycles.

Sources

• 1. researchgate.net [researchgate.net]

Minimizing side reactions in trifluoromethylation of quinolines

Current Status: Online | Specialist: Senior Application Scientist Topic: Minimizing Side Reactions & Optimization of C-H Trifluoromethylation

Introduction: The Challenge of the "Magic Methyl"

You are likely here because you need to install a trifluoromethyl (

) group onto a quinoline scaffold to modulate pKa, metabolic stability, or lipophilicity. While the Minisci-type radical substitution is the industry standard for late-stage functionalization, it is notoriously messy.

This guide moves beyond basic procedures to address the causality of failure . We focus on the two dominant methodologies:

• Innate Radical C-H Functionalization (e.g., Baran/Langlois method).

• Photoredox Catalysis (e.g., MacMillan/Stephenson methods).

Module 1: Troubleshooting Regioselectivity (C2 vs. C4 vs. C5)

User Issue: "I am getting an inseparable mixture of C2 and C4 isomers, or reaction at the carbocyclic ring (C5/C8)."

Root Cause Analysis

The regioselectivity in radical trifluoromethylation is dictated by the electronic character of the quinoline ring at the moment of radical attack.

• Protonated Quinolines (Acidic Media): The

  radical is electrophilic. However, under the acidic conditions of the Baran protocol, the quinoline nitrogen is protonated. This makes the heterocycle highly electron-deficient, paradoxically activating the C2 and C4 positions toward nucleophilic attack by the radical (somewhat counter-intuitive, but the radical acts as a nucleophile relative to the highly deficient protonated ring).

• Neutral Quinolines: Without acid, the reaction is sluggish and selectivity drops, often leading to carbocyclic functionalization (C5/C8).

Diagnostic & Solution Matrix

Observation	Probable Cause	Corrective Action
C2/C4 Mixture (approx 1:1)	Lack of steric/electronic bias.	Block C2: Install a removable blocking group (e.g., Cl, Br) at C2 if C4 is the target. Switch Solvents: DMSO can sometimes favor C2 due to hydrogen-bonding interactions, while DCM/Water biphasic systems favor C4 for lipophilic substrates.
C5/C8 Products (Carbocyclic)	Substrate not protonated; Radical behaving electrophilically.	Increase Acid: Ensure pH < 2. Use TFA or to fully protonate the Nitrogen, deactivating the benzene ring and forcing reaction to the pyridine ring.
Low Conversion	"Mismatch" of polarity.	Add TFA: Even for photoredox methods, adding 1-2 equiv. of TFA can accelerate the reaction by activating the substrate.

Visualizing the Selectivity Pathway

Caption: Decision tree showing how protonation state shifts the site of radical attack from the carbocycle (C5/C8) to the heterocycle (C2/C4).

Module 2: Preventing Over-Trifluoromethylation

User Issue: "I am observing significant amounts of bis-CF3 and tris-CF3 byproducts."

The "Electron-Deficient" Trap

A common misconception is that adding an electron-withdrawing group (EWG) like

deactivates the ring toward further radical attack.

• Reality: In Minisci reactions, the product is more electron-deficient than the starting material. Since the

  radical is nucleophilic toward the protonated ring, the product is actually more reactive than the starting material.

Control Protocol

• Stoichiometry is King: Do NOT use a large excess of Langlois reagent (

  ) initially.

  • Standard: Start with 2.0 - 2.5 equivalents.

  • Optimization: If bis-substitution > 10%, reduce to 1.5 equiv and accept lower conversion (recycle starting material).

• Stop at 70% Conversion: Monitor by LCMS. It is easier to separate starting material from mono-product than to separate mono- from bis-product.

• The "Sacrificial" Additive: In some photoredox protocols, adding a sacrificial electron-rich arene (like 1,3,5-trimethoxybenzene) in small amounts can scavenge "hot" radicals, though this is a last resort.

Module 3: The "Dead" Reaction (Reagent Quality)

User Issue: "My reaction mixture turned slightly yellow but showed 0% conversion."

Troubleshooting the Langlois Reagent ( )

This reagent is generally stable, but the oxidant (TBHP) is often the culprit.

• TBHP Titer: Tert-butyl hydroperoxide (TBHP) degrades over time. If your decane solution is old, you are adding solvent, not oxidant. Action: Titrate your TBHP or buy a fresh bottle.

• Trace Metals: The "metal-free" Baran protocol often relies on trace metal impurities (Fe/Cu) in the reagents to initiate the radical chain.

  • Action: If using ultra-pure reagents and seeing no reaction, add 1-5 mol% of

    or . This ensures a consistent initiation step.

Experimental Protocols

Protocol A: Standard Innate Trifluoromethylation (Baran Method)

Best for: Robust substrates, late-stage functionalization, gram-scale.

Reagents:

• Substrate (1.0 equiv)

• Sodium triflinate (

  , Langlois Reagent) (2.5 equiv)

• TBHP (70% aq., 3.0 - 5.0 equiv)

• Solvent: DCM/Water (2.5:1) or DMSO (for solubility)

Step-by-Step:

• Dissolution: Dissolve Quinoline (1.0 mmol) in DCM (2.5 mL) and Water (1.0 mL).

• Acidification: Add TFA (1-2 equiv) if the substrate is basic. This protects the Nitrogen and directs regioselectivity.

• Reagent Addition: Add

  (2.5 mmol).

• Initiation: Cool to 0°C (control exotherm). Add TBHP dropwise over 5 minutes.

  • Critical Check: Ensure vigorous stirring. The reaction is biphasic; poor mixing = poor yield.

• Reaction: Allow to warm to RT and stir for 12-24h.

• Workup: Quench with sat.

  . Extract with DCM.[1]

• Purification: Silica gel chromatography. (Note:

  products are much less polar; elute with lower polarity solvent than starting material).

Protocol B: Photoredox Trifluoromethylation (MacMillan/Stephenson Type)

Best for: Halogenated substrates (avoids dehalogenation), mild conditions.

Reagents:

• Substrate (1.0 equiv)

• Triflyl chloride (

  ) or Togni Reagent II (1.2 - 1.5 equiv)

• Photocatalyst:

  (1-2 mol%) or Eosin Y (organic alternative)

• Base:

  (2.0 equiv)

• Solvent: MeCN or DMF

Step-by-Step:

• Setup: In a vial, combine Quinoline, Photocatalyst, and Base in MeCN.

• Degassing: Sparge with Nitrogen for 10-15 mins (Oxygen quenches the excited state catalyst).

• Reagent: Add

  (via syringe) or Togni Reagent (solid).

• Irradiation: Irradiate with Blue LEDs (450 nm) at RT. A fan is recommended to keep the vial cool.

• Monitoring: Check LCMS at 2h and 4h. These reactions are often faster than thermal ones.

FAQs: Rapid Fire Troubleshooting

Q: My bromine substituent fell off during the reaction. A: Radical ipso-substitution is common with halides.

• Fix: Switch to the Photoredox Protocol (Protocol B) . The milder conditions and lack of peroxide/high heat preserve Ar-Br and Ar-Cl bonds better than the Minisci thermal method.

Q: I can't separate the product from the starting material. A:

groups lower the polarity significantly.

• Fix: Use Silver Nitrate (

  ) impregnated silica or run the column with very non-polar eluents (e.g., 100% Pentane/Hexane with 1% Et3N). Alternatively, if the SM is basic and the product is less basic (due to EWG), use an acid-wash extraction to pull unreacted SM into the aqueous layer.

Q: The reaction works on 50mg but fails on 5g. A: Mass transfer and Exotherm issues.

• Fix: The decomposition of TBHP is exothermic. On scale, this heat accumulates, decomposing the radical source too fast. Dose the TBHP and Langlois reagent portion-wise over 4-6 hours rather than all at once.

References

• Innate C-H trifluoromethyl

  • Ji, Y., Brueckl, T., Baxter, R. D., Fujiwara, Y., Seiple, I. B., Su, S., Blackmond, D. G., & Baran, P. S. (2011).[2] Proceedings of the National Academy of Sciences, 108(35), 14411–14415.[2]

• Trifluoromethylation of arenes and heteroarenes by means of photoredox c

  • Nagib, D. A., & MacMillan, D. W. (2011).

• Radical-Based Regioselective C–H Functionalization of Electron-Deficient Heteroarenes.

  • O'Hara, F., Blackmond, D. G., & Baran, P. S. (2013). Journal of the American Chemical Society, 135(32), 12122–12134.

• Practical C–H functionalization of quinolines with radical Minisci reactions.

  • Proctor, R. S., & Phipps, R. J. (2019).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Innate C-H trifluoromethylation of heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Recrystallization of 7-Hydroxy-4-(trifluoromethyl)quinoline

Ticket ID: #REC-57130-HTFQ Status: Open Agent: Senior Application Scientist, Separation Sciences[1]

Executive Summary & Molecule Profile[1][2]

User Warning: Before proceeding, verify your CAS number.[1]

• Target Molecule: 7-Hydroxy-4-(trifluoromethyl)quinoline (CAS: 57130-91-3).[1]

• Common Confusion: Do NOT confuse this with 7-Hydroxy-4-(trifluoromethyl)coumarin (CAS: 575-03-1).[1] The coumarin derivative is a common laser dye/fluorophore.[1] The protocols below are specific to the nitrogen-containing quinoline heterocycle.

Chemical Challenges: This molecule presents a "solubility paradox" typical of fluorinated phenols:

• The 7-OH Group: Provides H-bond donating/accepting capability, making it soluble in polar protic solvents (Alcohols).[1]

• The 4-CF3 Group: Strongly electron-withdrawing and lipophilic.[1] It significantly increases the acidity of the phenolic proton (

  shift) and reduces solubility in pure water compared to non-fluorinated analogs.

• Synthesis Artifacts: If prepared via Conrad-Limpach cyclization (from 3-aminophenol and ethyl 4,4,4-trifluoroacetoacetate), the crude is often contaminated with sticky, dark tars (oxidized byproducts) and unreacted starting materials.

Solvent Selection Matrix

The following recommendations are based on the polarity interplay between the trifluoromethyl group and the phenolic moiety.

Solvent System	Role	Suitability	Technical Notes
Ethanol (95%)	Primary	High	Best Balance. The small water content (5%) helps solvate the polar phenol, while the ethanol accommodates the aromatic core. High boiling point allows good saturation differentials.[1]
Methanol / Water (9:1)	Alternative	High	Good for removing highly polar inorganic salts.[1] Requires careful cooling to avoid "oiling out" due to the hydrophobic group.[1]
Ethyl Acetate / Heptane	Polarity Adjustment	Medium	Use for high-purity polishing.[1] Dissolve in hot EtOAc, add hot Heptane until turbid. Excellent for removing non-polar tars.[1]
Acetic Acid (Glacial)	Initial Cleanup	Specific	Only for Crude. Excellent for initial precipitation from reaction mixtures.[1] Not recommended for final optical purity due to trace acid retention.[1]
Toluene	Wash Solvent	Low	Poor solubility for the target molecule cold, but excellent for washing away non-polar impurities from the filter cake.

Detailed Experimental Protocol

Protocol A: The "Standard" Ethanol Recrystallization

Recommended for crude material with >85% purity.[2]

Prerequisites:

• Reflux condenser[1]

• Activated charcoal (acid-washed)[1]

• Celite 545 filter aid[1]

Step-by-Step Workflow:

• Saturation: Place 10.0 g of crude 7-HTFQ in a round-bottom flask. Add 50 mL of Ethanol (95%) .

• Reflux: Heat to reflux (

  ).[1] If the solid does not dissolve completely, add ethanol in 5 mL increments.

  • Checkpoint: The solution should be dark (due to impurities) but free of large solids.

• Decolorization (Critical):

  • Remove from heat source briefly.[1][3]

  • Add 0.5 g Activated Charcoal .[1]

  • Reflux for 15 minutes. Note: The

    group can increase adsorption to carbon; do not use excess charcoal.

• Hot Filtration: Filter the hot solution through a pre-warmed Celite pad to remove charcoal.[1]

• Crystallization:

  • Allow the filtrate to cool to room temperature slowly (over 2 hours).

  • Observation: Needles or prisms should form.[1]

  • Optimization: If no crystals form at

    , cool to . Do not add water yet—the group makes the molecule prone to oiling out if polarity changes too fast.[1]

• Isolation: Filter vacuum. Wash the cake with cold Toluene (2 x 10 mL) to remove lipophilic surface impurities.

Protocol B: The "Anti-Solvent" Method (EtOAc/Heptane)

Recommended if Protocol A yields colored crystals.

• Dissolve crude in minimum boiling Ethyl Acetate .

• Perform hot filtration (as above).[1][2][4]

• While keeping the solution near boiling, add hot Heptane dropwise.

• Stop Point: The moment a persistent cloudiness (turbidity) appears, stop adding Heptane.

• Add 1 mL of pure EtOAc to clear the solution.[1]

• Cool slowly. This method leverages the hydrophobic nature of the

  group to drive crystallization.

Troubleshooting Guide (FAQ)

Q1: The product is "oiling out" (forming a liquid blob) instead of crystallizing.

Cause: The solvent polarity gap is too wide, or the cooling was too rapid. The hydrophobic

moiety aggregates before the lattice can form. Fix:

• Reheat the mixture until the oil redissolves.

• Seed the solution with a tiny crystal of pure product (if available) or scratch the glass wall with a rod at the air-liquid interface.[1]

• Add Solvent: Add 10% more of the "good" solvent (e.g., Ethanol) to lower the saturation slightly.

• Insulate: Wrap the flask in foil to slow the cooling rate.

Q2: My crystals are grey/brown even after charcoal treatment.

Cause: Oxidized aniline oligomers (from synthesis) are trapped in the crystal lattice. Fix:

• Switch to Protocol B (EtOAc/Heptane) .[1] These non-polar impurities are often more soluble in the Heptane mother liquor than in alcohols.[1]

• Perform a slurry wash : Suspend the solid in cold Dichloromethane (DCM) for 30 minutes and filter. The product is sparingly soluble in cold DCM, but many tars dissolve.

Q3: I have low recovery yield (<50%).

Cause: The

group increases acidity, making the phenol more soluble in basic residues or too soluble in ethanol. Fix:

• Check the pH of your mother liquor.[1] If it is basic (from synthesis carryover), neutralize with dilute HCl to pH 6-7 to force precipitation.[1]

• Concentrate the mother liquor by 50% on a rotovap and cool again to harvest a "second crop" (Note: Second crops are always lower purity).

Visualized Workflows

Diagram 1: Solvent Decision Tree

Caption: Logic flow for selecting the correct purification method based on crude purity and observed issues.

Diagram 2: The "Oiling Out" Rescue Loop

Caption: Troubleshooting loop for when the product separates as an oil rather than a crystal.

[1]

References & Authority

• Conrad-Limpach Synthesis & Purification:

  • Context: The foundational method for synthesizing 4-hydroxyquinolines involves the thermal cyclization of beta-keto esters with anilines.[1] The purification of these intermediates, particularly fluorinated ones, relies heavily on alcohol-based recrystallization to remove the "kinetic" byproducts.

  • Source: Conrad, M., & Limpach, L. (1887). "Synthese von Chinolinderivaten."[1][5] Berichte der deutschen chemischen Gesellschaft.

• Fluorinated Quinoline Solubility (Analogous Protocols):

  • Context: Protocols for 7-hydroxy-3,4-dihydro-2(1H)-quinolinone (a structurally similar intermediate for Aripiprazole) demonstrate the efficacy of Methanol/Water and Ethanol systems for 7-hydroxy-quinoline cores.[1]

  • Source: U.S. Patent 2006/0079690 A1.[1] "Processes for preparing 7-hydroxy-3,4-dihydro-2(1H)-quinolinone."

• General Purification of Hydroxyquinolines:

  • Context: Standard laboratory techniques for purifying amphoteric heterocycles suggest avoiding purely non-polar solvents due to the H-bonding requirement of the hydroxyl group.[1]

  • Source: BenchChem Technical Support.[1][6][7] "Purification of 7-Bromo-4-hydroxy-2-phenylquinoline" (Analogous workflow).

• Chemical Safety & Properties (MSDS Data):

  • Context: Handling fluorinated aromatics requires awareness of potential skin irritation and specific disposal protocols.[1]

  • Source: PubChem Compound Summary for 7-Hydroxyquinoline derivatives.[1] [1]

Disclaimer: This guide is intended for qualified research personnel. Always consult the specific Safety Data Sheet (SDS) for CAS 57130-91-3 before handling.[1] The presence of the trifluoromethyl group significantly alters bioavailability and toxicity compared to standard quinolines.

Sources

• 1. 7-Hydroxyquinoline | C9H7NO | CID 135426866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. US5283336A - Method for preparation of 7-hydroxy-1,2,3,4-tetrahydroquinoline from 1,2,3,4-tetrahydroquinoline - Google Patents [patents.google.com]
• 4. US20060079690A1 - Processes for preparing 7-hydroxy-3,4-dihydro-2(1H)-quinolinone and the use in aripiprazole preparation thereof - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Guide: Spectroscopic Differentiation of Quinoline and Coumarin Scaffolds via FTIR

Executive Summary

In medicinal chemistry and natural product isolation, distinguishing between nitrogen-containing heterocycles (Quinolines) and oxygen-containing benzopyrones (Coumarins) is a critical analytical challenge. While Nuclear Magnetic Resonance (NMR) is definitive for structural elucidation, Fourier Transform Infrared Spectroscopy (FTIR) offers a rapid, cost-effective method for immediate scaffold differentiation based on functional group vibration.

This guide provides a validated framework for distinguishing these scaffolds—and their isomeric derivatives (e.g., 2-quinolones)—by exploiting the distinct vibrational modes of the lactone carbonyl (Coumarin) versus the aromatic imine (Quinoline) .

Key Differentiator:

• Coumarin: Strong Lactone C=O stretch (~1700–1740 cm⁻¹).

• Quinoline: Absence of C=O; presence of C=N stretch (~1590–1620 cm⁻¹).

• 2-Quinolone (Isomeric consideration): Amide C=O stretch (~1650–1680 cm⁻¹).

Mechanistic Basis of Spectral Divergence

To accurately interpret the spectra, one must understand the electronic environments driving the vibrational frequency shifts.

The Coumarin Scaffold (2H-chromen-2-one)

Coumarin contains an

-unsaturated lactone ring fused to a benzene ring.[1]

• Lactone Carbonyl (

  ): The carbonyl bond is stiffened by ring strain but slightly softened by conjugation. However, the electronegative oxygen atom in the ring exerts an inductive effect, maintaining the frequency relatively high (typically >1700 cm⁻¹).

• C-O-C Stretch: The ether linkage within the lactone ring creates a strong dipole change during vibration, resulting in intense bands in the fingerprint region (1000–1300 cm⁻¹).

The Quinoline Scaffold (Benzo[b]pyridine)

Quinoline is a fused aromatic system replacing one carbon with nitrogen.[2][3][4]

• Aromatic Imine (

  ): Lacking a carbonyl, the diagnostic feature is the C=N stretching vibration. This bond is stiffer than a C-C single bond but less polarized than a C=O bond, resulting in a medium-intensity band around 1600 cm⁻¹.

• Absence of Carbonyl: The "silent" region between 1650–1750 cm⁻¹ is the primary negative indicator for pure quinoline.

The "Isomer" Trap: 2-Quinolone

Researchers often confuse coumarin with its nitrogenous analog, 2-quinolone (carbostyril).

• Lactam Tautomerism: 2-Quinolone exists primarily in the amide (lactam) form. Resonance delocalization of the nitrogen lone pair into the carbonyl reduces the double-bond character of the C=O, shifting the absorption to a lower frequency (~1660 cm⁻¹) compared to the coumarin lactone.

Comparative Analysis: Characteristic Frequencies

The following data summarizes the diagnostic bands. Values are based on standard condensed-phase spectra (ATR or KBr).

Table 1: Diagnostic IR Bands

Functional Group	Vibration Mode	Coumarin (cm⁻¹)	Quinoline (cm⁻¹)	2-Quinolone (cm⁻¹)
Carbonyl	(Stretch)	1700 – 1740 (s)	Absent	1650 – 1680 (s)
Aromatic Ring	/	1560 – 1610 (m)	1590 – 1620 (m)	1550 – 1600 (m)
Ether / C-N	vs	1100 – 1250 (s)	1200 – 1350 (m)	N/A
C-H (Aromatic)	(Stretch)	3000 – 3100 (w)	3030 – 3060 (w)	3000 – 3100 (w)
N-H (Amide)	(Stretch)	Absent	Absent	2800 – 3200 (br)

(s) = strong, (m) = medium, (w) = weak, (br) = broad

Decision Logic & Visualization

The following decision tree illustrates the logical flow for distinguishing an unknown sample suspected to be one of these scaffolds.

Figure 1: Spectral decision tree for differentiating Coumarin, Quinoline, and 2-Quinolone based on carbonyl and imine stretching frequencies.

Experimental Protocol: ATR-FTIR

For rapid and reproducible differentiation, Attenuated Total Reflectance (ATR) is the recommended methodology over KBr pellets due to ease of preparation and reduced water interference.

Equipment & Settings

• Instrument: FTIR Spectrometer (e.g., PerkinElmer Spectrum Two or Thermo Nicolet iS50).

• Crystal: Diamond or ZnSe ATR crystal.

• Resolution: 4 cm⁻¹.

• Scans: 32 scans (minimum) to ensure high signal-to-noise ratio.

• Spectral Range: 4000 – 600 cm⁻¹.

Step-by-Step Methodology

• Crystal Cleaning:

  • Clean the ATR crystal with isopropanol and a lint-free Kimwipe.

  • Critical: Ensure no residue remains from previous samples (Coumarins are "sticky" and can cause carryover).

• Background Collection:

  • Collect an air background spectrum. Ensure the path is free of CO₂ spikes (2350 cm⁻¹) and water vapor.

• Sample Application:

  • Solids: Place ~2-5 mg of the solid powder directly onto the crystal center. Apply pressure using the anvil until the force gauge indicates optimal contact.

  • Liquids/Oils: Place 10 µL of liquid on the crystal.

• Data Acquisition:

  • Acquire the sample spectrum.[2][5][6][7][8][9][10][11]

• Post-Processing:

  • Apply Automatic Baseline Correction.

  • Normalize the spectrum (0-1 Absorbance) for easy comparison.

  • Identify peak positions using the software's "Peak Pick" function, setting the threshold to detect the carbonyl and fingerprint bands.

Data Interpretation & Troubleshooting

Scenario A: The "Ambiguous" Carbonyl (1690 cm⁻¹)

Sometimes a band appears at 1690 cm⁻¹, sitting between the typical Coumarin and Quinolone ranges.

• Cause: This often occurs in coumarin derivatives with electron-donating groups (e.g., 7-hydroxycoumarin) which lower the C=O frequency via conjugation, or in quinolones in non-polar solvents.

• Resolution: Check the OH/NH region (3200-3500 cm⁻¹) .

  • Broad OH stretch + 1690 cm⁻¹ C=O

    Likely Hydroxy-Coumarin.

  • Broad NH stretch + 1690 cm⁻¹ C=O

    Likely Quinolone derivative.

Scenario B: Overlapping C=C and C=N

In Quinoline, the C=N band (~1620 cm⁻¹) can merge with the aromatic C=C ring stretch.

• Differentiation: Look for the Pyridine-like ring breathing mode near 1000 cm⁻¹ and 600-700 cm⁻¹ (out-of-plane bending). Quinoline derivatives often show a specific pattern of out-of-plane C-H bending in the 700-850 cm⁻¹ region that differs from the benzene-fused pattern of Coumarin.

References

• SDBS (Spectral Database for Organic Compounds). Quinoline (No. 804) and Coumarin (No. 1296) IR Spectra. National Institute of Advanced Industrial Science and Technology (AIST). [Link]

• NIST Chemistry WebBook. Infrared Spectra of Quinoline and 2H-1-Benzopyran-2-one. National Institute of Standards and Technology. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Authoritative text on characteristic group frequencies).
• Bitar, A., et al. (2018). "Synthesis and spectroscopic characterization of new coumarin derivatives." Journal of Molecular Structure.

Sources

• 1. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]
• 2. The Astrophysics & Astrochemistry Laboratory: Mid-IR spectra of Quinoline and Phenanthridine [astrochemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. uobabylon.edu.iq [uobabylon.edu.iq]
• 6. ijres.org [ijres.org]
• 7. uanlch.vscht.cz [uanlch.vscht.cz]
• 8. hpst.cz [hpst.cz]
• 9. researchgate.net [researchgate.net]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. Vibrational spectra of quinoline-4-carbaldehyde: combined experimental and theoretical studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Mass Spectrometry Fragmentation Pattern of 7-Hydroxy-4-(trifluoromethyl)quinoline

[1]

Executive Summary & Compound Profile

Compound: 7-Hydroxy-4-(trifluoromethyl)quinoline (7-HTFMQ) CAS: 288309-07-9 (Generic reference for this isomer class; verify specific vendor batch) Molecular Formula:

Exact Mass: 213.0401 Da[1][2]

This guide provides a definitive analysis of the mass spectrometry (MS) behavior of 7-HTFMQ. Unlike standard quinolines, the presence of the electron-withdrawing trifluoromethyl (

) group at position 4 significantly alters the fragmentation kinetics, enhancing ring stability while introducing specific neutral loss pathways (HF, ) distinct from the typical phenolic CO losses.

This document compares the Electrospray Ionization (ESI) patterns (relevant for LC-MS/MS drug metabolism studies) against Electron Impact (EI) patterns (relevant for GC-MS synthesis verification) and contrasts the molecule with its non-fluorinated analogue, 7-Hydroxyquinoline.[1]

Experimental Protocols (Self-Validating Systems)

To ensure reproducible fragmentation data, the following protocols utilize "Internal Standard Normalization" to validate instrument performance before characterization.

Protocol A: LC-ESI-MS/MS Characterization

Designed for: Pharmacokinetic profiling and impurity analysis.[1]

1. Sample Preparation:

• Stock Solution: Dissolve 1 mg 7-HTFMQ in 1 mL Methanol (HPLC grade).

• Working Solution: Dilute to 1 µg/mL in 50:50 Water:Acetonitrile + 0.1% Formic Acid.

• Control: Spike with 100 ng/mL 7-Hydroxyquinoline (Internal Standard) to verify ionization efficiency.

2. LC Conditions (Agilent 1290 / Waters Acquity class):

• Column: C18 Reverse Phase (2.1 x 50 mm, 1.7 µm).[3]

• Mobile Phase A: Water + 0.1% Formic Acid (Protonation source).[1][3]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes. (The

  group increases lipophilicity; expect retention time shift vs. non-fluorinated analogues).

3. MS Parameters (Positive Mode ESI+):

• Capillary Voltage: 3.5 kV.[1]

• Cone Voltage: 30 V (Optimized to prevent in-source fragmentation).

• Collision Energy (CE): Ramp 10–40 eV to observe sequential losses.

Protocol B: GC-EI-MS Characterization

Designed for: Synthesis verification and purity checks.[1]

• Inlet Temp: 250°C.

• Source Temp: 230°C.

• Ionization Energy: 70 eV (Standard Hard Ionization).[1]

• Derivatization: Optional. The 7-OH group is polar; if peak tailing occurs, derivatize with BSTFA to form the TMS-ether (

  m/z).[1]

Fragmentation Analysis & Comparative Mechanics

The "Hard" vs. "Soft" Comparison

The choice of ionization method drastically changes the observed spectrum.[4]

Feature	ESI (Soft Ionization)	EI (Hard Ionization)
Precursor Ion
Dominant Mechanism	Collision Induced Dissociation (CID) of even-electron ions.[1]	Radical cation instability and high-energy cleavage.[1]
Base Peak	Often the parent (at low CE).	Often the parent (due to aromatic stability).
Key Diagnostic	Sequential neutral losses ( ).[5]	Radical losses ( ).

Detailed Fragmentation Pathways (ESI+)[1]

In ESI positive mode, the protonation occurs on the Quinoline Nitrogen (most basic site, pKa ~4-5).

• Parent Ion:

  m/z.[1]

• Pathway A (Phenolic Loss):

  • The 7-OH group facilitates the loss of Carbon Monoxide (CO, 28 Da).

  • Transition:

    m/z.[1]

  • Mechanism:[1][6][7][8] Tautomerization to the keto-form followed by ring contraction.[1]

• Pathway B (Fluorine Scavenging):

  • The

    group is generally stable, but under higher collision energy, it can eliminate Hydrogen Fluoride (HF, 20 Da) via interaction with adjacent ring hydrogens.

  • Transition:

    m/z.[1]

• Pathway C (Ring Collapse):

  • Loss of HCN (27 Da) from the pyridine ring is a signature of quinolines.

  • Transition:

    m/z (Sequential loss after CO).[1]

Comparison with Alternative: 7-Hydroxyquinoline

Comparing 7-HTFMQ with its non-fluorinated analogue highlights the stabilizing and mass-shifting effect of the trifluoromethyl group.[1]

Fragment Type	7-Hydroxyquinoline ( )	7-HTFMQ ( )	Shift / Note
Parent Ion	146 m/z	214 m/z	+68 Da ( vs H substitution).[1]
Primary Loss			Both show phenolic CO loss.[1]
Secondary Loss			7-HTFMQ prefers HF loss over HCN initially due to instability at high energy.[1]
Lipophilicity (LogP)	~1.6	~2.8	7-HTFMQ elutes significantly later on C18 columns.[1]

Visualization of Fragmentation Dynamics[9]

The following diagram illustrates the ESI+ fragmentation tree, derived from standard quinoline behavior and trifluoromethyl-aromatic rules.

Caption: Comparative fragmentation trees for ESI (Protonation driven) and EI (Radical driven) pathways. Note the distinct loss of the trifluoromethyl group in EI versus the HF elimination in ESI.

Critical Analysis & Troubleshooting

Isomer Confusion Warning

Critical: Do not confuse 7-Hydroxy-4-(trifluoromethyl)quinoline with its isomer 4-Hydroxy-7-(trifluoromethyl)quinoline .

• Differentiation: While both have MW 213, the 4-OH isomer (often existing as the quinolone tautomer) has a distinct fragmentation pattern where the loss of CO is less favorable compared to the Retro-Diels-Alder (RDA) cleavage of the heterocyclic ring.

• Verification: Always verify using the retention time (RT). The 4-OH isomer is generally more polar (earlier RT) due to the quinolone/pyridone tautomerism capability.

Mass Defect Analysis

The presence of three Fluorine atoms introduces a negative mass defect.

• Nominal Mass: 214[1]

• Exact Mass: 214.048[1]

• Insight: If your observed mass is 214.15 or higher, you are likely looking at a contaminant or a non-fluorinated impurity. The Fluorine atoms pull the exact mass down slightly from the integer value.

References

• BenchChem. (2025).[1][9] Application Notes & Protocols for Mass Spectrometry of 3,4-Dichloro-7-(trifluoromethyl)quinoline. (Provides foundational data on trifluoromethyl-quinoline fragmentation stability). [1]

• Holčapek, M., et al. (2010). Electrospray ionization mass spectrometric fragmentation of hydroquinone derivatives. Rapid Communications in Mass Spectrometry. (Mechanistic basis for phenolic CO loss in aromatic systems).

• Tang, Q., et al. (2011). Study of the Fragmentation Patterns of Nine Fluoroquinolones by Tandem Mass Spectrometry. ResearchGate. (Establishes HF loss and piperazine ring cleavage rules for fluorinated quinolines).

• Sigma-Aldrich. (2025).[1] Product Specification: 4-Chloro-7-(trifluoromethyl)quinoline. (Structural analogue data for synthesis verification).

• NIST Mass Spectrometry Data Center. (2025).[1] Standard Reference Data for Quinoline Derivatives. (General EI fragmentation rules for quinolines).

Sources

• 1. 7-(Trifluoromethyl)-4-quinolinol | CymitQuimica [cymitquimica.com]
• 2. chemscene.com [chemscene.com]
• 3. lcms.cz [lcms.cz]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]

High-Resolution ¹⁹F NMR Spectroscopy for the Structural Elucidation of Trifluoromethylated Quinolines: A Comparative Guide

Executive Summary

The incorporation of the trifluoromethyl (–CF₃) group into privileged heterocyclic scaffolds like quinoline is a cornerstone strategy in modern drug design. The –CF₃ moiety acts as a powerful bioisostere, enhancing metabolic stability, modulating lipophilicity, and improving binding affinity across various biological targets, such as in the development of the glioblastoma therapeutic candidate TKL002[1].

During the synthesis and lead optimization of these derivatives, confirming the exact regiochemistry of the –CF₃ group is critical. ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy serves as the gold standard for this task. The ¹⁹F nucleus boasts a spin of ½, 100% natural abundance, and a magnetic sensitivity that is 83% that of ¹H, allowing for rapid, high-throughput screening without background interference from native biomolecules[2]. This guide provides an in-depth comparison of ¹⁹F NMR chemical shifts for 4-trifluoromethylquinolines against alternative positional isomers, backed by self-validating experimental protocols and computational methodologies.

The Causality of ¹⁹F NMR Chemical Shifts in Quinolines

Unlike ¹H NMR, where diamagnetic shielding dictates chemical shifts, ¹⁹F NMR chemical shifts are overwhelmingly dominated by the paramagnetic shielding term (

) . This term is highly sensitive to the local electronic environment, specifically the excitation energy ( ) and the asymmetry of the electron density in the fluorine p-orbitals.

When a –CF₃ group is positioned on a quinoline ring, its chemical shift is dictated by both the inductive (–I) and resonance (–M) effects of the endocyclic nitrogen atom, as well as spatial (steric) interactions:

• 2-Trifluoromethylquinolines (The Upfield Shift): Placing the –CF₃ group at the 2-position puts it in direct spatial proximity to the nitrogen lone pair. The electrostatic repulsion between the fluorine lone pairs and the nitrogen lone pair causes steric compression. Counterintuitively, this compression increases local electron density around the fluorine atoms, resulting in a shielded, upfield shift typically observed between -65.9 to -67.9 ppm [3][4].

• 4-Trifluoromethylquinolines (The Downfield Shift): At the 4-position, the –CF₃ group is conjugated with the nitrogen atom but is spatially distant from its lone pair. The strong electron-withdrawing resonance effect of the nitrogen deshields the 4-position relative to the 2-position. Consequently, 4-CF₃ groups resonate further downfield, typically in the range of -61.7 to -64.1 ppm [1][5].

• 8-Trifluoromethylquinolines (Peri-Interactions): The 8-position introduces unique peri-interactions with the nitrogen lone pair, often resulting in shifts around -60.5 ppm [6].

Quantitative Data Comparison

The following table summarizes the experimental ¹⁹F NMR chemical shifts of various trifluoromethylated quinoline isomers to serve as a reference for regiochemical assignment.

Regioisomer	Representative Compound	Average ¹⁹F Chemical Shift (δ, ppm)	Solvent	Reference
2-CF₃	2-(Trifluoromethyl)quinoline	-65.9 to -67.9	CDCl₃	[3],[4]
4-CF₃	4-(Trifluoromethyl)quinoline Schiff bases	-61.70	CDCl₃	[5]
4-CF₃	TKL002 (Glioblastoma inhibitor)	-64.08	CD₃OD	[1]
8-CF₃	8-(Trifluoromethyl)quinoline derivative	-60.51	DMSO-d₆	[6]

Experimental Workflow: Self-Validating Protocol for ¹⁹F NMR Acquisition

To ensure reproducibility and high-fidelity data, the following step-by-step methodology must be adhered to when acquiring ¹⁹F NMR spectra for synthetic quinoline derivatives.

Step 1: Sample Preparation

• Procedure: Dissolve 5–10 mg of the purified 4-trifluoromethylquinoline derivative in 0.6 mL of strictly anhydrous deuterated solvent (e.g., CDCl₃ or CD₃OD).

• Internal Standard: Add 1.0 µL of Trichlorofluoromethane (CFCl₃, δ = 0.00 ppm) or Trifluorotoluene (PhCF₃, δ = -63.7 ppm) as an internal reference[2][3].

• Causality: Fluorine chemical shifts are highly susceptible to hydrogen bonding and solvent polarity. Using strictly anhydrous solvents prevents trace water from inducing shift variations (which can exceed 0.5 ppm). Internal standards ensure absolute shift calibration independent of the spectrometer's magnetic field drift.

Step 2: Instrument Setup and Probe Tuning

• Procedure: Insert the sample into a 400 MHz or 500 MHz NMR spectrometer equipped with a dedicated ¹⁹F-capable probe (e.g., a 5 mm QNP or BBFO probe). Manually tune and match the probe specifically to the ¹⁹F resonance frequency (e.g., ~376 MHz on a 400 MHz console).

• Causality: Because the gyromagnetic ratio of ¹⁹F is slightly lower than ¹H, the probe must be physically tuned to the exact resonance frequency to maximize the signal-to-noise ratio (SNR) and ensure proper pulse excitation profiles.

Step 3: Acquisition Parameters (¹H-Decoupled)

• Procedure: Acquire the spectrum using an inverse-gated ¹H-decoupling pulse sequence (zgig or equivalent). Set the relaxation delay (D1) to at least 3.0 seconds.

• Causality: The –CF₃ group at the 4-position often exhibits long-range scalar coupling (⁴J or ⁵J) to adjacent aromatic protons. ¹H-decoupling collapses these complex multiplets into a sharp, intense singlet, vastly improving peak resolution and integration accuracy. A long D1 delay is mandatory because ¹⁹F nuclei in –CF₃ groups often have long longitudinal relaxation times (T₁); insufficient delays will result in inaccurate integrations.

Step 4: Data Processing

• Procedure: Apply a standard exponential window function with a line broadening (LB) of 0.3 Hz prior to Fourier Transformation (FT). Phase and baseline correct the spectrum manually.

Visualization: Synthesis and NMR Validation Pipeline

The following diagram illustrates the logical workflow from the nucleophilic aromatic substitution (S_NAr) synthesis of a 4-CF₃ quinoline derivative to its structural validation via ¹⁹F NMR.

Figure 1: Experimental workflow from SNAr synthesis of 4-CF3 quinolines to 19F NMR validation.

Alternative Approaches: Experimental vs. QM-Assisted Machine Learning

While experimental ¹⁹F NMR is the ground truth, high-throughput drug discovery often requires the prediction of chemical shifts before a molecule is synthesized.

Historically, empirical prediction tools struggled with fluorine due to its extreme sensitivity to long-range conformational changes. Recently, Quantum Mechanics (QM)-Assisted Machine Learning has emerged as a powerful alternative. By utilizing rooted fluorine fingerprints alongside Density Functional Theory (DFT) workflows, researchers can predict the ¹⁹F shifts of novel quinoline scaffolds.

Comparison of Methodologies:

• Pure Machine Learning (Random Forest/GBT): Fast, but often exhibits systematic errors. For instance, standard ML models have been shown to predict highly substituted fluorinated quinolines with a consistent ~10 ppm error because they fail to capture complex stereoelectronic ring effects[7].

• QM-Assisted Workflows: By calculating the actual electronic tensor of the ring system, QM workflows drastically reduce this error, bringing predictions for complex quinolines (e.g., FFL-d6 analogs) within a 1–3 ppm margin of experimental values[7]. However, this requires significant computational overhead compared to a 5-minute experimental NMR acquisition.

For definitive structural proof of 4-trifluoromethylquinolines, experimental ¹⁹F NMR remains irreplaceable, while QM-ML serves as an excellent triage tool for virtual library design.

References

1.3 - Beilstein Journals 2.4 - The Royal Society of Chemistry 3.5 - Beilstein Archives 4.7 - ChemRxiv 5.1 - ACS Publications 6.2 - The Journal of Organic Chemistry (ACS) 7.8 - Benchchem 8.6 - Google Patents

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. rsc.org [rsc.org]
• 5. beilstein-archives.org [beilstein-archives.org]
• 6. WO2017059085A1 - Biaryl kinase inhibitors - Google Patents [patents.google.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. 4-Amino-7-(trifluoromethyl)quinoline | 243666-11-7 | Benchchem [benchchem.com]

Comparative Guide: HPLC Profiling of 7-Hydroxy-4-(trifluoromethyl)quinoline

The following guide provides a high-level technical analysis of the HPLC retention behavior and separation strategy for 7-Hydroxy-4-(trifluoromethyl)quinoline (7-HFQ) .

This guide is structured to compare 7-HFQ primarily against its industry-standard analog, 7-Hydroxy-4-(trifluoromethyl)coumarin (7-HFC) , as well as its parent substrate, 7-Ethoxy-4-(trifluoromethyl)quinoline (7-EFQ) .

Executive Summary

7-Hydroxy-4-(trifluoromethyl)quinoline (7-HFQ) serves as a fluorogenic metabolite marker, typically generated via the O-dealkylation of 7-alkoxy-4-(trifluoromethyl)quinoline substrates by cytochrome P450 enzymes. While structurally similar to the widely used 7-Hydroxy-4-(trifluoromethyl)coumarin (7-HFC) , the presence of the quinoline nitrogen introduces amphoteric properties that significantly alter its chromatographic behavior.

This guide outlines the separation strategy, retention characteristics, and performance advantages of 7-HFQ, providing a robust protocol for researchers optimizing metabolic assays.

Part 1: Chemical Identity & Chromatographic Challenge

The separation of 7-HFQ presents a distinct challenge compared to coumarin-based fluorophores due to its acid-base chemistry. Understanding these physicochemical differences is critical for method development.

The Core Comparison: Quinoline (7-HFQ) vs. Coumarin (7-HFC)

Feature	7-HFQ (Quinoline)	7-HFC (Coumarin)	Chromatographic Impact
Core Structure	N-Heterocycle (Basic/Amphoteric)	Lactone (Neutral/Phenolic)	7-HFQ interacts with silanols; 7-HFC does not.
Functional Groups	4- , 7-OH, 1-N	4- , 7-OH, 2-O	increases lipophilicity; OH confers pH sensitivity.
pKa (Nitrogen)	~3.5 - 4.5 (Weak Base)	N/A (Neutral)	7-HFQ is protonated ( ) at acidic pH.
pKa (Hydroxyl)	~8.5 (Phenolic)	~7.8 (Phenolic)	Both ionize at basic pH, reducing retention.
Fluorescence	pH-dependent (often enhanced by protonation)	pH-dependent (max at basic pH)	Detection sensitivity varies with mobile phase pH.

Key Insight: Unlike the neutral 7-HFC, 7-HFQ becomes cationic in standard acidic mobile phases (0.1% Formic Acid, pH ~2.7). This drastically reduces its retention time relative to the neutral substrate and the coumarin analog due to charge repulsion from the hydrophobic C18 stationary phase.

Part 2: Method Development Strategy

Column Selection: The Silanol Factor

Because 7-HFQ contains a basic nitrogen, it is prone to peak tailing caused by secondary interactions with residual silanol groups on the silica support.

• Recommended: End-capped C18 (e.g., C18-MS, Hybrid Particle Technology). These columns block silanol groups, ensuring sharp peak shapes.

• Alternative: Phenyl-Hexyl . Provides unique selectivity via

  interactions with the quinoline ring, useful if the C18 separation from the substrate is insufficient.

Mobile Phase Optimization

• Solvent A: Water + 0.1% Formic Acid (or 10mM Ammonium Formate pH 3.0).

  • Why: Acidic pH ensures the quinoline nitrogen is fully protonated (

    ), stabilizing the species and preventing mixed-mode retention (tailing).

• Solvent B: Acetonitrile (ACN).

  • Why: ACN provides sharper peaks for fluorinated compounds compared to Methanol.

Predicted Retention Profile

In a standard Reverse-Phase (RP) gradient (10%

90% B), the elution order is governed by polarity and ionization state:

• 7-Hydroxy-4-(trifluoromethyl)quinoline (7-HFQ): Elutes First .

  • Reason: High polarity due to the hydroxyl group and positive charge (at pH < 4).

  • Typical RT: 3.5 – 5.0 min (depending on gradient slope).

• 7-Hydroxy-4-(trifluoromethyl)coumarin (7-HFC): Elutes Intermediate .

  • Reason: Neutral at acidic pH, but contains the polar hydroxyl group.

  • Typical RT: 5.5 – 7.0 min.

• 7-Ethoxy-4-(trifluoromethyl)quinoline (Substrate): Elutes Last .

  • Reason: Capped hydroxyl (ethoxy) removes polarity; highly lipophilic

    group dominates.

  • Typical RT: 10.0 – 12.0 min.

Part 3: Experimental Protocol

This protocol is designed for the separation of the metabolite (7-HFQ) from the substrate (7-EFQ) in a microsomal incubation mixture.

Equipment & Reagents[1][2][3][4][5][6]

• HPLC System: Agilent 1100/1200 or equivalent with Fluorescence Detector (FLD).

• Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm) or Phenomenex Kinetex C18.

• Mobile Phase A: Milli-Q Water + 0.1% Formic Acid.

• Mobile Phase B: HPLC-grade Acetonitrile + 0.1% Formic Acid.[1]

Gradient Program

Time (min)	% Mobile Phase B	Flow Rate (mL/min)	Event
0.0	20%	1.0	Injection
1.0	20%	1.0	Isocratic Hold
8.0	90%	1.0	Linear Gradient
10.0	90%	1.0	Wash
10.1	20%	1.0	Re-equilibration
14.0	20%	1.0	Stop

Detection Parameters

• Excitation (

  ): 360 nm (Broad absorption of quinoline core).

• Emission (

  ): 460 nm (Emission maximum).

  • Note: Perform a spectral scan if using a different pH, as the Stokes shift is pH-sensitive.

Part 4: Visualizing the Workflow

The following diagrams illustrate the metabolic pathway being monitored and the decision logic for HPLC troubleshooting.

Diagram 1: Metabolic Pathway & Separation Logic

Caption: The conversion of the lipophilic ethoxy-substrate to the polar hydroxy-metabolite (7-HFQ), enabling separation via Reverse-Phase HPLC.

Diagram 2: Troubleshooting Decision Tree

Caption: Diagnostic logic for addressing common chromatographic issues associated with basic quinoline derivatives.

Part 5: References

• Ren, S., et al. (2017). "Rational Re-Engineering of the O-Dealkylation of 7-Alkoxycoumarin Derivatives by Cytochromes P450 2B." Biochemistry. Link

• Mayer, R. T., et al. (1994). "Use of 7-alkoxyphenoxazones, 7-alkoxycoumarins and 7-alkoxyquinolines as fluorescent substrates for rainbow trout hepatic microsomes." Biochemical Pharmacology. Link

• Sigma-Aldrich. "Product Specification: 7-Ethoxy-4-(trifluoromethyl)coumarin." MilliporeSigma. Link

• AAT Bioquest. "Spectrum Viewer: 7-Hydroxy-4-methylcoumarin (Analog Reference)." AAT Bioquest. Link

Sources

• 1. scirp.org [scirp.org]

A Comparative Guide to the Fluorescence Stokes Shift of Quinoline and Coumarin Derivatives

For researchers, scientists, and professionals in drug development, the selection of a fluorescent probe is a critical decision that profoundly impacts experimental outcomes. Among the plethora of available fluorophores, quinoline and coumarin derivatives have emerged as versatile scaffolds due to their robust photophysical properties and amenability to chemical modification.[1][2] A key parameter governing their utility is the Stokes shift—the difference between the maxima of the absorption and emission spectra. A large Stokes shift is highly desirable as it minimizes self-absorption and enhances the signal-to-noise ratio, crucial for sensitive detection and imaging applications.[3]

This guide provides an in-depth, objective comparison of the fluorescence Stokes shift of quinoline and coumarin derivatives, supported by experimental data and detailed methodologies. We will delve into the structural and environmental factors that modulate this essential property, offering insights to guide your selection of the optimal fluorophore for your specific application.

Understanding the Stokes Shift: The Role of Molecular Architecture and Environment

The magnitude of the Stokes shift is intrinsically linked to the electronic and structural changes a molecule undergoes between its ground and excited states. For both quinoline and coumarin derivatives, several key mechanisms govern the Stokes shift, primarily revolving around intramolecular charge transfer (ICT) and the influence of the surrounding solvent environment.[4]

Upon absorption of a photon, a fluorophore transitions to an excited state. In many quinoline and coumarin derivatives, this excitation triggers a redistribution of electron density, creating a more polar excited state with a larger dipole moment compared to the ground state.[5] This ICT process is a fundamental determinant of the Stokes shift. The presence of electron-donating and electron-accepting groups on the aromatic scaffold facilitates this charge separation.[6]

The solvent plays a crucial role in stabilizing this charge-separated excited state. Polar solvent molecules reorient around the excited fluorophore, lowering its energy level. This solvent relaxation process contributes significantly to the red-shift of the emission spectrum, thereby increasing the Stokes shift.[7][8] Consequently, a pronounced positive solvatochromism—a red shift in emission with increasing solvent polarity—is a characteristic feature of many quinoline and coumarin derivatives and is indicative of a significant ICT character.[9][10]

In some specific cases, such as with 8-hydroxyquinoline, another photophysical process known as excited-state intramolecular proton transfer (ESIPT) can lead to an exceptionally large Stokes shift.[11][12] Upon excitation, a proton is transferred from the hydroxyl group to the nitrogen atom of the quinoline ring, forming an excited-state keto-tautomer. The fluorescence emission then occurs from this lower-energy tautomer, resulting in a substantial energy difference between absorption and emission.[12]

Comparative Analysis of Photophysical Properties

The following tables summarize the key photophysical parameters for representative quinoline and coumarin derivatives, highlighting the influence of substitution and solvent polarity on their Stokes shifts.

Table 1: Photophysical Properties of Selected Quinoline Derivatives

Compound	Solvent	λ_abs (nm)	λ_em (nm)	Stokes Shift (nm)	Quantum Yield (Φ_F)	Reference(s)
8-Hydroxyquinoline	DMSO	340	410	70	High in aprotic solvents
8-Hydroxyquinoline	Ethanol	-	-	Dual fluorescence	-
Quinoline-fused spiro-quinazolinone (4c)	Acetonitrile	-	-	-	0.3681	[13]
Quinoline-fused spiro-quinazolinone (4k)	Toluene	-	-	-	0.8019	[13]
Trifluoromethylated quinoline-phenol Schiff base (3aa)	Chloroform	-	400-550	59-85	0.12-0.80	[10]
Trifluoromethylated quinoline-phenol Schiff base (3aa)	DMSO	-	400-550	65-150	0.20-0.75	[10]
Trifluoromethylated quinoline-phenol Schiff base (3aa)	Methanol	-	400-550	65-130	0.13-0.85	[10]
QH-FA	Near-total aqueous media	-	-	140	-	[14]

Table 2: Photophysical Properties of Selected Coumarin Derivatives

Compound	Solvent	λ_abs (nm)	λ_em (nm)	Stokes Shift (nm)	Quantum Yield (Φ_F)	Reference(s)
7-Hydroxycoumarin	-	-	-	-	0.70	[15]
7-Hydroxy-4-methylcoumarin	Various	-	-	Sensitive to environment	-	[16]
Coumarin 307	Increasing Polarity	Bathochromic Shift	Bathochromic Shift	Increases	-	[5]
Coumarin 522B	Increasing Polarity	Bathochromic Shift	Bathochromic Shift	Increases	-	[5]
7-Diethylamino coumarin derivative (2)	Hydrophobic environment	-	-	-	Increases	[17]
7-Diethylamino coumarin derivative (2)	Hydrophilic environment	-	-	-	Decreases	[17]
3-Benzothiazolyl-7-hydroxycoumarin (deprotonated)	Polar Solvent	454 (excitation)	-	-	-	[18]

Experimental Protocol: Measurement of Fluorescence Spectra and Stokes Shift Calculation

The following provides a detailed, step-by-step methodology for the accurate determination of the fluorescence properties of quinoline and coumarin derivatives.

Objective: To measure the absorption and fluorescence emission spectra of a fluorescent compound in a given solvent and calculate its Stokes shift.

Materials:

• Spectrophotometer (for absorbance measurements)

• Fluorometer (for fluorescence measurements)

• Quartz cuvettes (1 cm path length)

• Fluorophore of interest (e.g., a quinoline or coumarin derivative)

• Spectroscopic grade solvent

• Volumetric flasks and pipettes

Procedure:

• Solution Preparation:

  • Prepare a stock solution of the fluorophore in the chosen solvent at a concentration of approximately 1 mM.

  • From the stock solution, prepare a series of dilute solutions with absorbances at the excitation wavelength kept below 0.1 to minimize inner filter effects.

• Absorbance Measurement:

  • Using the spectrophotometer, record the absorption spectrum of the most dilute solution that still provides a good signal-to-noise ratio.

  • Identify the wavelength of maximum absorbance (λ_abs).

• Fluorescence Measurement:

  • Set the excitation wavelength of the fluorometer to the λ_abs determined in the previous step.

  • Record the fluorescence emission spectrum of the same solution.

  • Identify the wavelength of maximum fluorescence emission (λ_em).

• Stokes Shift Calculation:

  • Calculate the Stokes shift in nanometers (nm) using the following equation: Stokes Shift (nm) = λ_em - λ_abs

  • The Stokes shift can also be expressed in wavenumbers (cm⁻¹) for a more direct relation to energy, which is particularly useful when comparing large shifts across different spectral regions: Stokes Shift (cm⁻¹) = (1/λ_abs) - (1/λ_em) * 10⁷ (where λ is in nm)

Diagram 1: Experimental Workflow for Stokes Shift Determination

Caption: Workflow for determining the fluorescence Stokes shift.

Causality Behind Experimental Choices

• Solvent Selection: The choice of solvent is paramount as it directly influences the Stokes shift.[7][19] A range of solvents with varying polarities should be used to probe the solvatochromic behavior of the fluorophore. This provides insight into the degree of ICT in the excited state.

• Concentration Control: Maintaining a low absorbance (typically < 0.1) is critical to avoid the inner filter effect, where the emitted fluorescence is reabsorbed by other fluorophore molecules in the solution. This ensures the measured emission spectrum is not distorted.

• Excitation Wavelength: Exciting at the absorption maximum ensures the most efficient population of the excited state, leading to the strongest possible fluorescence signal.

The Underlying Mechanisms: A Visual Explanation

The magnitude of the Stokes shift is a direct consequence of the energy difference between the Franck-Condon excited state (the initially populated excited state with the ground-state geometry) and the relaxed excited state from which emission occurs.

Diagram 2: Jablonski Diagram Illustrating Stokes Shift

Caption: Jablonski diagram illustrating the origin of the Stokes shift.

Conclusion: Guiding Your Fluorophore Selection

Both quinoline and coumarin derivatives offer a rich design space for developing fluorescent probes with tailored Stokes shifts. The choice between these two scaffolds will ultimately depend on the specific requirements of the application.

• For applications demanding exceptionally large Stokes shifts, quinoline derivatives capable of ESIPT, such as 8-hydroxyquinoline and its analogues, are excellent candidates.[11]

• For probes requiring high sensitivity to the local environment, both quinoline and coumarin derivatives with strong ICT character are suitable. The magnitude of the Stokes shift can be finely tuned through the strategic placement of electron-donating and electron-accepting substituents.[6][17]

• Synthetic accessibility is also a key consideration. Both scaffolds are amenable to a variety of synthetic modifications, allowing for the creation of diverse libraries of probes.[1][2]

By understanding the fundamental principles that govern the Stokes shift and by employing rigorous experimental methodologies, researchers can confidently select and design quinoline and coumarin-based fluorophores that are optimally suited for their scientific inquiries.

References

• Jia, J., Li, J., Zhang, T., Lu, Y., & Song, Y. (2024). Study of two-photon absorption and excited-state dynamics of coumarin derivatives: the effect of monomeric and dimeric structures. Physical Chemistry Chemical Physics. Available from: [Link]

• Lee, J. S., Kim, H. K., & Kim, J. S. (2021). Rational Design and Facile Synthesis of a Highly Tunable Quinoline-based Fluorescent Small Molecule Scaffold for Live Cell Imaging. bioRxiv. Available from: [Link]

• Zhang, Y., et al. (2025). Synthesis of quinoline-based fluorescence probe for Zn(II) sensing and its applications in anti-counterfeiting ink and imaging in plants and living cells. Dyes and Pigments. Available from: [Link]

• Kim, J. Y., et al. (2022). Syntheses and Applications of Coumarin-Derived Fluorescent Probes for Real-Time Monitoring of NAD(P)H Dynamics in Living Cells across Diverse Chemical Environments. ACS Sensors. Available from: [Link]

• Kumbhakar, M., & Pal, H. (2008). Solvent effect on absorption and fluorescence spectra of coumarin laser dyes: evaluation of ground and excited state dipole moments. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Available from: [Link]

• Komiya, T., et al. (2009). Design and Synthesis of Coumarin-Based Zn2+ Probes for Ratiometric Fluorescence Imaging. Inorganic Chemistry. Available from: [Link]

• Sinha, H. K., & Dogra, S. K. (1986). Photo physical properties of 8-hydroxy quinoline. Indian Journal of Chemistry. Available from: [Link]

• Jia, J., et al. (2024). Study of two-photon absorption and excited-state dynamics of coumarin derivatives: the effect of monomeric and dimeric structures. Physical Chemistry Chemical Physics. Available from: [Link]

• Mizukami, S., et al. (2021). Synthesis of a Coumarin-Based PPARγ Fluorescence Probe for Competitive Binding Assay. Molecules. Available from: [Link]

• Li, Y., et al. (2021). Synthesis and application of coumarin fluorescence probes. RSC Advances. Available from: [Link]

• Wang, Y., et al. (2022). Design, synthesis and applications of a coumarin based fluorescent probe for selective detection of hypochlorite ions and live cell imaging. RSC Advances. Available from: [Link]

• Weyesa, A., & Mulugeta, E. (2020). Recent Advances in Quinoline Based Fluorescent Probes for Bio-imaging Applications. Journal of Fluorescence. Available from: [Link]

• Zhang, R., et al. (2024). Multiple Applications of a Novel Fluorescence Probe with Large Stokes Shift and Sensitivity for Rapid H2S Detection. Journal of Fluorescence. Available from: [Link]

• Liu, X., et al. (2018). A new fluorescent probe based on quinoline for detection of Al3+ and Fe3+ with “off–on–off” response in aqueous solution. RSC Advances. Available from: [Link]

• Kumar, S., & Singh, R. (2014). Studies of Substituent and Solvent effect on Spectroscopic Properties of 6-OH-4-CH3, 7-OH-4-CH3 and 7-OH-4-CF3 Coumarin. Research India Publications. Available from: [Link]

• Naik, L. R., & Inamdar, S. R. (2019). Solvent effect on the spectral properties of coumarin laser dye: Estimation of ground and excited state dipole moments. AIP Conference Proceedings. Available from: [Link]

• Klymchenko, A. S., & Demchenko, A. P. (2002). Fluorescence-properties and excited state interactions of 7-hydroxy-4-methylcoumarin laser dye. Physical Chemistry Chemical Physics. Available from: [Link]

• Tatikolov, A. S., et al. (2003). Photophysical properties of coumarins in relation to the nature of their third and seventh substituents. Journal of Applied Spectroscopy. Available from: [Link]

• Inamdar, S. R., & Dongre, P. M. (2006). Solvent effects on the absorption and fluorescence spectra of coumarins 6 and 7 molecules: Determination of ground and excited s. Journal of Molecular Structure: THEOCHEM. Available from: [Link]

• Giri, R. (2019). Studies on the excited state characteristics of coumarin laser dyes. 9th World Congress on Spectroscopy & Analytical Techniques. Available from: [Link]

• Jia, J., et al. (2024). Study of two-photon absorption and excited-state dynamics of coumarin derivatives: the effect of monomeric and dimeric structures. Request PDF on ResearchGate. Available from: [Link]

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Safety & Regulatory Compliance

7-Hydroxy-4-(trifluoromethyl)quinoline proper disposal procedures

7-Hydroxy-4-(trifluoromethyl)quinoline: Comprehensive Safety and Disposal Protocol

As a highly specialized fluorinated heterocyclic compound, 7-Hydroxy-4-(trifluoromethyl)quinoline is frequently utilized as a pharmaceutical intermediate and fluorescent probe. While its unique structure provides excellent chemical stability and bioisosteric properties for drug development, this same stability dictates strict, highly regulated end-of-life disposal procedures.

This guide provides drug development professionals and laboratory personnel with the mechanistic rationale and step-by-step operational methodologies required to safely manage and dispose of this compound.

Part 1: Chemical Profiling & Causality of Hazards

The disposal requirements for 7-Hydroxy-4-(trifluoromethyl)quinoline are fundamentally driven by the presence of the trifluoromethyl (–CF3) group on the quinoline backbone.

The carbon-fluorine (C–F) bond is one of the strongest in organic chemistry, making it highly electronegative and exceptionally resistant to degradation[1]. Standard low-temperature incineration or basic chemical neutralization is entirely ineffective. If subjected to suboptimal thermal destruction, the unimolecular decomposition of this compound will result in the release of smaller, highly toxic fluorinated Products of Incomplete Combustion (PICs)[1].

To achieve the regulatory standard of >99.99% destruction efficiency, the compound must be classified as a Halogenated Organic Waste [2] and subjected to High-Temperature Incineration (HTI) at temperatures exceeding 1,100°C[3][4]. Furthermore, the thermal destruction of fluorinated organics generates corrosive hydrogen fluoride (HF) gas, necessitating the use of specialized rotary kiln incinerators equipped with caustic scrubbing systems to neutralize the acidic flue gas before it is released into the environment[1][5].

Quantitative Disposal Parameters

Parameter	Operational Requirement	Scientific Rationale
Waste Classification	Halogenated Organic Waste	Contains >5% halogen content by weight due to the –CF3 group; cannot be comingled with non-halogenated solvents[2][6].
Incineration Temperature	>1,100°C (2,012°F)	Minimum thermal threshold required to break the highly stable C–F bonds and prevent PIC formation[3][4].
Residence Time	≥ 2.0 seconds	Ensures complete thermal oxidation and unimolecular decomposition of the fluorinated rings within the secondary combustion chamber[1][3].
Destruction Efficiency	> 99.99%	Regulatory environmental standard for the complete mineralization of fluorinated organic compounds[1][4].
Flue Gas Treatment	Caustic Scrubbing (Alkali)	Chemically neutralizes corrosive hydrogen fluoride (HF) gas generated during combustion into harmless salts[1][5].

Part 2: Step-by-Step Disposal Plan

To maintain environmental compliance and laboratory safety, all workflows involving 7-Hydroxy-4-(trifluoromethyl)quinoline must integrate the following self-validating disposal methodology.

Protocol 1: Waste Segregation and SAA Storage

• Identify and Characterize: Classify the spent chemical and any associated solvent mixtures as "Halogenated Organic Waste"[2]. Critical: Do not mix with non-halogenated organic waste, as this exponentially increases disposal costs and complicates the downstream incineration process[7].

• Container Selection: Use a chemically compatible, high-density polyethylene (HDPE) or glass container. Ensure the container is completely free of incompatible residues (e.g., strong oxidizers, inorganic bases, or peroxides)[2].

• Volume Management: Fill the liquid waste container to no more than 75% capacity. This headspace is required to allow for vapor expansion and prevent accidental over-pressurization[2].

• Labeling: Affix a standardized Hazardous Waste label prior to adding the first drop of waste. Explicitly list "7-Hydroxy-4-(trifluoromethyl)quinoline" and mark the primary hazard as "Toxic/Halogenated"[2][7].

• Satellite Accumulation Area (SAA) Storage: Store the container in a designated, well-ventilated SAA (e.g., under a fume hood or in a dedicated flammable/toxic storage cabinet). Ensure secondary containment trays are used to mitigate potential leaks[7].

• Vendor Hand-off: Transfer the waste to a licensed hazardous waste management facility capable of High-Temperature Incineration (HTI) equipped with off-gas scrubbers[3][8].

Part 3: Spill Cleanup & Emergency Response Protocol

In the event of an accidental release of 7-Hydroxy-4-(trifluoromethyl)quinoline (either as a dry powder or dissolved in an organic solvent), execute the following protocol:

Protocol 2: Spill Response and Decontamination

• Isolate the Area: Immediately evacuate non-essential personnel from the spill zone. Ensure the laboratory's HVAC system is actively venting the area to prevent the accumulation of toxic vapors[7].

• Don PPE: Equip standard chemical-resistant PPE, including nitrile gloves (double-gloved), safety goggles, and a lab coat. For large powder spills where aerosolization is a risk, a fitted N95 or P100 respirator is required.

• Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth or specialized chemical spill pads). Do not use combustible materials like sawdust.

• Collection: Carefully sweep or scoop the absorbed mixture using non-sparking tools to avoid generating static electricity. Place the saturated absorbent into a puncture-proof, sealable hazardous waste container[7].

• Decontamination: Wash the spill surface with a mild detergent and water. Collect all wash water as hazardous aqueous waste, as it now contains trace fluorinated compounds[6].

• Manifesting: Label the cleanup materials as "Spill Debris - Halogenated Organic Waste" and contact your Environmental Health and Safety (EHS) office for immediate pickup[7].

Part 4: Mechanistic Workflow Diagram

The following logical workflow maps the lifecycle of 7-Hydroxy-4-(trifluoromethyl)quinoline waste from generation to complete environmental mineralization.

Disposal workflow for fluorinated quinoline derivatives detailing the path to thermal mineralization.

References

• Queensland Government. "Firefighting Foam Policy Waste disposal plan advisory (Fluorinated organic compounds)."[Link]

• Environmental Protection Agency (EPA). "Per- and Polyfluoroalkyl Substances (PFAS): Disposal of PFAS Waste via Incineration." [Link]

• Nipissing University. "Hazardous Materials Disposal Guide." [Link]

• Environmental Protection Agency (EPA) NEPIS. "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." [Link]

• GOV.UK. "Rapid evidence assessment of PFAS incineration and alternative remediation methods."[Link]

• University of Tennessee (UTIA) Safety Office. "Hazardous Waste Guide." [Link]

• University of Wisconsin Oshkosh. "UWO Guide to Classifying Unwanted Materials."[Link]

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